2-Amino-5-chlorobenzophenone Oxime-d5

Core Science & Biosynthesis

2-Amino-5-chlorobenzophenone Oxime-d5 chemical properties

An In-depth Technical Guide to 2-Amino-5-chlorobenzophenone (B30270) Oxime-d5

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and applications of 2-Amino-5-chlorobenzophenone Oxime-d5. This deuterated compound is of significant interest to researchers and professionals in drug development and metabolic studies. It primarily serves as a crucial intermediate in the synthesis of deuterium-labeled metabolites of anxiolytic drugs, such as N-Demethyl Chlordiazepoxide-d5. The incorporation of deuterium (B1214612) aids in pharmacokinetic and metabolic profiling during drug development. This document details its physicochemical characteristics, outlines a general synthetic protocol, and visualizes its role in synthetic pathways.

Chemical Properties

2-Amino-5-chlorobenzophenone Oxime-d5 is a deuterated isotopologue of 2-Amino-5-chlorobenzophenone oxime. The deuterium labeling is typically on the phenyl ring that is not substituted with the amino and chloro groups. The following table summarizes its key chemical and physical properties.

Property	Value	Source
Molecular Formula	C₁₃H₆D₅ClN₂O	[1]
Molecular Weight	251.72 g/mol	[1]
CAS Number	65854-73-1	[1]
Appearance	Yellow crystalline powder	[2][3]
Melting Point	117-120 °C (for non-deuterated)	[2]
Boiling Point	434.9 °C (Predicted for non-deuterated)	[2]
InChI	InChI=1S/C13H11ClN2O/c14-10-6-7-12(15)11(8-10)13(16-17)9-4-2-1-3-5-9/h1-8,17H,15H2/b16-13-/i1D,2D,3D,4D,5D	[1]
InChIKey	GCAVNCINXJNLED-JHFBGYRKSA-N	[1]
SMILES	[2H]c1c([2H])c([2H])c(/C(=N/O)c2cc(Cl)ccc2N)c([2H])c1[2H]	[1]

Experimental Protocols: Synthesis

The synthesis of 2-Amino-5-chlorobenzophenone Oxime-d5 follows a similar procedure to its non-deuterated analog, which involves the reaction of the corresponding deuterated 2-amino-5-chlorobenzophenone with hydroxylamine (B1172632) hydrochloride.

Objective: To synthesize 2-Amino-5-chlorobenzophenone Oxime-d5 from 2-Amino-5-chlorobenzophenone-d5.

Materials:

• 2-Amino-5-chlorobenzophenone-d5

• Hydroxylamine hydrochloride

• Sodium hydroxide (B78521) (NaOH)

• Ethanol (B145695)

• Activated carbon

• Reaction flask (5 L) with stirring mechanism

• Heating mantle

• Reflux condenser

Procedure:

• Reaction Setup: To a 5 L reaction flask, add 3550 ml of ethanol.

• Addition of Reactants: While stirring, add 510 g of 2-Amino-5-chlorobenzophenone-d5, 190 g of hydroxylamine hydrochloride, and 205 g of NaOH to the ethanol.[4]

• Reflux: Seal the reaction flask and heat the mixture to reflux. Add activated carbon and continue to reflux for 3 hours.[4]

• Work-up: After the reaction is complete, the mixture is typically filtered while hot to remove activated carbon and other solids. The filtrate is then cooled to induce crystallization of the product, 2-Amino-5-chlorobenzophenone Oxime-d5.

• Purification: The resulting crystals can be washed with cold ethanol and dried to yield the final product.

Applications in Drug Development and Research

2-Amino-5-chlorobenzophenone Oxime-d5 is a valuable intermediate in the synthesis of deuterium-labeled compounds for use in metabolic and pharmacokinetic studies.

3.1. Synthesis of Labeled Metabolites

The primary application of this compound is as a precursor in the synthesis of N-Demethyl Chlordiazepoxide-d5.[1] N-Demethyl Chlordiazepoxide is the main metabolite of the anxiolytic drug Chlordiazepoxide. The deuterium-labeled version allows researchers to use it as an internal standard in quantitative bioanalytical assays, such as mass spectrometry, to accurately measure the levels of the unlabeled metabolite in biological samples.

3.2. Use in Benzodiazepine (B76468) Synthesis

The non-deuterated form, 2-amino-5-chlorobenzophenone oxime, is a well-established intermediate in the manufacturing of several benzodiazepine drugs, including chlordiazepoxide, diazepam, and oxazolam.[2][3] The synthesis of chlordiazepoxide, for instance, involves the reaction of 2-amino-5-chlorobenzophenone with hydroxylamine to form the oxime, which is then further reacted to form the benzodiazepine ring structure.[5]

Visualization of Synthetic Pathway

The following diagram illustrates the role of 2-Amino-5-chlorobenzophenone Oxime-d5 as an intermediate in the synthesis of N-Demethyl Chlordiazepoxide-d5.

Caption: Synthetic pathway from 2-Amino-5-chlorobenzophenone-d5.

References

• 1. 2-Amino-5-chlorobenzophenone Oxime-d5 | CymitQuimica [cymitquimica.com]
• 2. 2-AMINO-5-CHLOROBENZOPHENONE OXIME CAS#: 18097-52-4 [m.chemicalbook.com]
• 3. 2-AMINO-5-CHLOROBENZOPHENONE OXIME | 18097-52-4 [chemicalbook.com]
• 4. Preparation method of 2-amino-5-chlorobenzophenone oxime - Eureka | Patsnap [eureka.patsnap.com]
• 5. 2-Amino-5-chlorobenzophenone - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Physicochemical Properties of 2-Amino-5-chlorobenzophenone Oxime-d5

This technical guide provides a comprehensive overview of the core physicochemical properties of the deuterated compound 2-Amino-5-chlorobenzophenone (B30270) Oxime-d5. It is intended for researchers, scientists, and professionals in the field of drug development and analytical chemistry who require detailed information on this stable isotope-labeled internal standard. This document summarizes key quantitative data, outlines experimental protocols for its synthesis, and visualizes its synthetic pathway.

Core Physicochemical Data

The inclusion of five deuterium (B1214612) atoms in 2-Amino-5-chlorobenzophenone Oxime-d5 results in a higher molecular weight compared to its non-deuterated counterpart. While specific experimental data for the melting point, boiling point, and solubility of the d5 variant are not extensively reported, these properties are expected to be very similar to the unlabeled compound. The following tables provide a summary of the available physicochemical data for both the deuterated and non-deuterated forms for comparative analysis.

Table 1: Physicochemical Properties of 2-Amino-5-chlorobenzophenone Oxime-d5

Property	Value
Molecular Formula	C₁₃H₅D₅ClNO
Molecular Weight	236.71 g/mol [1]
CAS Number	65854-72-0[1]

Table 2: Physicochemical Properties of 2-Amino-5-chlorobenzophenone Oxime (Non-deuterated)

Property	Value	Source
Molecular Formula	C₁₃H₁₁ClN₂O	[2][3][4]
Molecular Weight	246.69 g/mol	[2][3][4]
CAS Number	18097-52-4	[2][4][5]
Melting Point	117-120 °C, 164 °C	[2][4]
Boiling Point	434.9 °C (Predicted)	[2][4]
Appearance	Yellow crystalline powder	[4][5]
Solubility	Chloroform (Slightly), DMSO (Slightly), Ethyl Acetate (Slightly)	[4]
Storage	Hygroscopic, -20°C Freezer, Under inert atmosphere	[4]

Experimental Protocols

The primary application of 2-Amino-5-chlorobenzophenone Oxime-d5 is as an internal standard in analytical methodologies, particularly in pharmacokinetic studies of benzodiazepines. Its synthesis is analogous to that of the non-deuterated compound, with the key difference being the use of a deuterated starting material.

General Synthesis of 2-Amino-5-chlorobenzophenone Oxime

The following is a generalized experimental protocol for the synthesis of 2-Amino-5-chlorobenzophenone Oxime, which can be adapted for the deuterated analog by using deuterated 2-amino-5-chlorobenzophenone.

Materials:

• 2-Amino-5-chlorobenzophenone

• Hydroxylamine (B1172632) hydrochloride

• Sodium hydroxide (B78521) (NaOH) or other suitable base

• Ethanol (B145695)

• Activated carbon

• Water

Procedure:

• Dissolve 2-amino-5-chlorobenzophenone in ethanol in a reaction flask.

• Add hydroxylamine hydrochloride and a base (e.g., NaOH) to the solution.

• Heat the mixture to reflux for several hours to facilitate the reaction.[6]

• After the reaction is complete, the mixture may be treated with activated carbon to remove impurities.[6]

• The product is then isolated by filtration, followed by washing and recrystallization to yield the purified oxime.

This procedure is a general representation, and specific reaction conditions such as temperature, time, and purification methods may vary.[6]

Visualized Experimental Workflow and Logical Relationships

To further elucidate the synthesis and utility of 2-Amino-5-chlorobenzophenone Oxime, the following diagrams illustrate the synthetic pathway and its role as a precursor in the synthesis of benzodiazepines.

Caption: Synthetic pathway for 2-Amino-5-chlorobenzophenone Oxime.

Caption: Role as a precursor in the synthesis of Chlordiazepoxide.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. 2-Amino-5-chlorobenzophenone oxime - Bio-X ™ | 18097-52-4 | BA300030 [biosynth.com]
• 3. 2-Amino-5-chlorobenzophenone oxime | C13H11ClN2O | CID 5398630 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-AMINO-5-CHLOROBENZOPHENONE OXIME CAS#: 18097-52-4 [m.chemicalbook.com]
• 5. 2-AMINO-5-CHLOROBENZOPHENONE OXIME | 18097-52-4 [chemicalbook.com]
• 6. Preparation method of 2-amino-5-chlorobenzophenone oxime - Eureka | Patsnap [eureka.patsnap.com]

An In-depth Technical Guide to 2-Amino-5-chlorobenzophenone Oxime-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-5-chlorobenzophenone (B30270) Oxime-d5, a deuterated isotopologue of a key intermediate in the synthesis of several pharmaceuticals. This document details its molecular properties, relevant experimental protocols for its application, and the biological pathways of the molecules it is used to synthesize.

Core Compound Data

2-Amino-5-chlorobenzophenone oxime and its deuterated form are primarily utilized as precursors in the synthesis of 1,4-benzodiazepines. The incorporation of deuterium (B1214612) (in the -d5 form) is particularly useful for metabolic and pharmacokinetic studies, allowing researchers to trace the fate of the molecule and its derivatives in biological systems.

Molecular and Physical Properties

The key quantitative data for 2-Amino-5-chlorobenzophenone Oxime and its deuterated analog are summarized below. The molecular formula for the non-deuterated compound is C₁₃H₁₁ClN₂O.

Property	2-Amino-5-chlorobenzophenone Oxime	2-Amino-5-chlorobenzophenone Oxime-d5
Molecular Weight	246.69 g/mol [1][2][3][4][5]	251.72 g/mol [6]
CAS Number	18097-52-4[2][4][5]	Not available
Appearance	Yellow crystalline powder[5][7]	Not available
Melting Point	117-120 °C[4][7]	Not available
Boiling Point	434.9 °C at 760 mmHg[4][5]	Not available
Solubility	Slightly soluble in Chloroform, DMSO, and Ethyl Acetate[5]	Not available

Experimental Protocols

2-Amino-5-chlorobenzophenone oxime is a critical intermediate in the synthesis of chlordiazepoxide, one of the first synthesized benzodiazepines. The following protocols outline the synthesis of the oxime and its subsequent conversion to chlordiazepoxide.

Synthesis of 2-Amino-5-chlorobenzophenone Oxime

This procedure details the formation of the oxime from its corresponding benzophenone.

Materials:

• 2-Amino-5-chlorobenzophenone

• Hydroxylamine (B1172632) hydrochloride

• Sodium hydroxide (B78521) (NaOH)

• Ethanol (B145695)

• Activated carbon

Procedure:

• In a reaction vessel, dissolve 2-amino-5-chlorobenzophenone, hydroxylamine hydrochloride, and sodium hydroxide in ethanol.

• Heat the mixture and add activated carbon.

• Reflux the mixture for approximately 3 hours.[8]

• After the reaction is complete, water is added, and the ethanol is removed by distillation.[8]

• The product, 2-amino-5-chlorobenzophenone oxime, is then isolated from the aqueous mixture.

Synthesis of Chlordiazepoxide from 2-Amino-5-chlorobenzophenone Oxime

This protocol describes the cyclization and subsequent reaction to form chlordiazepoxide.

Materials:

• 2-Amino-5-chlorobenzophenone oxime

• Chloroacetyl chloride

• Methylamine

Procedure:

• The 2-amino-5-chlorobenzophenone oxime is first reacted with chloroacetyl chloride. This step forms 2-chloroacetamido-5-chlorobenzophenone oxime.

• A subsequent ring-closure reaction yields 2-chloromethyl-4-phenyl-6-chloro-quinazoline-3-oxide.

• The final step involves a reaction with methylamine, which results in the formation of chlordiazepoxide.[5]

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a standard analytical technique for assessing the purity of benzodiazepines synthesized from 2-aminophenyl ketoximes.

Typical HPLC Parameters:

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size

• Mobile Phase: A gradient of water and acetonitrile (B52724) is typically used. For example, starting with 30% acetonitrile and increasing over the course of the run.

• Detection: UV or Diode-Array Detection (DAD)

This method is effective for identifying and quantifying unreacted 2-amino-5-chlorobenzophenone and other impurities.

Key Workflows and Pathways

Logical Workflow: Synthesis of Chlordiazepoxide

The following diagram illustrates the synthetic route from the starting material to the final chlordiazepoxide product.

Caption: Synthetic pathway of Chlordiazepoxide.

Signaling Pathway: Mechanism of Action of Benzodiazepines

While 2-Amino-5-chlorobenzophenone Oxime itself is not biologically active in this context, the benzodiazepines synthesized from it, such as chlordiazepoxide, act on the central nervous system. Their primary mechanism of action is to enhance the effect of the neurotransmitter gamma-aminobutyric acid (GABA) at the GABA-A receptor.[9] This results in sedative, anxiolytic, and muscle relaxant properties.

Benzodiazepines bind to a specific site on the GABA-A receptor, distinct from the GABA binding site.[1] This binding causes an allosteric modification of the receptor, increasing its affinity for GABA.[3] The result is an increased frequency of the chloride channel opening, leading to an influx of chloride ions into the neuron.[3] This hyperpolarizes the neuron, making it less likely to fire an action potential and thus producing an inhibitory effect on neuronal activity.[3]

The following diagram illustrates this signaling pathway.

Caption: Benzodiazepine action on GABA-A receptor.

References

• 1. Mechanism of Action of the Benzodiazepines - Neurotorium [neurotorium.org]
• 2. Signaling cascade regulating long-term potentiation of GABA(A) receptor responsiveness in cerebellar Purkinje neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Chlordiazepoxide? [synapse.patsnap.com]
• 4. Benzodiazepines - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 6. benzoinfo.com [benzoinfo.com]
• 7. ClinPGx [clinpgx.org]
• 8. researchgate.net [researchgate.net]
• 9. Benzodiazepine - Wikipedia [en.wikipedia.org]

In-Depth Technical Guide: 2-Amino-5-chlorobenzophenone Oxime-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-5-chlorobenzophenone (B30270) Oxime-d5, a deuterated analog of a key intermediate in the synthesis of several benzodiazepines. This document details its exact mass, relevant experimental protocols, and its application in analytical methodologies, particularly mass spectrometry.

Core Compound Data

Deuterated compounds, where hydrogen atoms are replaced by their heavier isotope, deuterium, are invaluable tools in analytical chemistry and drug development.[1][2] They serve as ideal internal standards for quantitative mass spectrometry due to their chemical similarity to the analyte, yet distinct mass, allowing for precise quantification and correction for experimental variability.[1] 2-Amino-5-chlorobenzophenone Oxime-d5 is the deuterium-labeled version of (2-Amino-5-chlorophenyl)(phenyl)methanone oxime.[3]

Quantitative Data Summary

The table below summarizes the key quantitative data for 2-Amino-5-chlorobenzophenone Oxime and its deuterated d5 analog. The exact mass of the deuterated compound was calculated by assuming the five hydrogen atoms on the unsubstituted phenyl ring are replaced by deuterium.

Property	2-Amino-5-chlorobenzophenone Oxime	2-Amino-5-chlorobenzophenone Oxime-d5
Molecular Formula	C₁₃H₁₁ClN₂O[4][5][6][7]	C₁₃H₆D₅ClN₂O
Average Molecular Weight	246.69 g/mol [4][5][6][7]	251.72 g/mol [3]
Monoisotopic Exact Mass	246.0559907 Da[6]	251.087375 Da (Calculated)
CAS Number	18097-52-4[4][5][7][8]	Not available

Experimental Protocols

Synthesis of 2-Amino-5-chlorobenzophenone Oxime

2-Amino-5-chlorobenzophenone oxime is a crucial intermediate for the preparation of psychotherapeutic agents like chlordiazepoxide and oxazolam.[4][8] The following protocol is a generalized procedure based on documented synthesis methods.[7][9][10]

Materials:

• 2-Amino-5-chlorobenzophenone

• Hydroxylamine (B1172632) hydrochloride

• Sodium hydroxide (B78521) (NaOH)

• Ethanol (B145695)

• Activated carbon

• Water

Procedure:

• In a 5L reaction vessel, dissolve 2-amino-5-chlorobenzophenone, hydroxylamine hydrochloride, and sodium hydroxide in ethanol with stirring.[9] A typical molar ratio of aminoketone to hydroxylamine hydrochloride is around 1.0:1.5.[9]

• Heat the mixture to reflux (approximately 70°C) for about 3 hours.[9] Activated carbon may be added during this step.[9]

• After the reaction, add water to the vessel and distill the ethanol.[9]

• Cool the remaining solution to approximately 30°C.[9]

• Adjust the pH to 9 using a saturated sodium carbonate solution to precipitate the product.[9]

• Filter the precipitate and wash the filter cake with water.[9]

• Dry the resulting solid to obtain 2-amino-5-chlorobenzophenone oxime.

Analytical Characterization using Mass Spectrometry

Deuterated standards like 2-Amino-5-chlorobenzophenone Oxime-d5 are primarily used for quantitative analysis by mass spectrometry (MS), often coupled with liquid chromatography (LC-MS).[1]

General LC-MS Protocol for Quantification:

• Sample Preparation: Prepare a series of calibration standards containing known concentrations of the non-deuterated analyte (2-Amino-5-chlorobenzophenone Oxime) and a fixed concentration of the deuterated internal standard (2-Amino-5-chlorobenzophenone Oxime-d5). Prepare unknown samples and spike them with the same fixed concentration of the internal standard.

• Chromatographic Separation: Inject the samples onto a reverse-phase HPLC column, such as a Newcrom R1.[11] Use a mobile phase consisting of acetonitrile (B52724) and water with a modifier like formic acid for MS compatibility.[11]

• Mass Spectrometric Detection: Analyze the column eluent using a mass spectrometer operating in a selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode. Monitor the specific m/z transitions for both the analyte and the deuterated internal standard.

• Quantification: Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration for the calibration standards. Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios on the calibration curve.

Visualizations

Synthesis Pathway of Chlordiazepoxide

The following diagram illustrates the synthetic pathway from 2-Amino-5-chlorobenzophenone to the benzodiazepine, Chlordiazepoxide, highlighting the role of the oxime intermediate.

Synthesis of Chlordiazepoxide.

Experimental Workflow for Quantitative Analysis

This diagram outlines the typical workflow for using a deuterated internal standard in a quantitative mass spectrometry experiment.

Quantitative analysis workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 2-AMINO-5-CHLOROBENZOPHENONE OXIME CAS#: 18097-52-4 [m.chemicalbook.com]
• 5. Cas 18097-52-4,2-AMINO-5-CHLOROBENZOPHENONE OXIME | lookchem [lookchem.com]
• 6. 2-Amino-5-chlorobenzophenone oxime | C13H11ClN2O | CID 5398630 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chembk.com [chembk.com]
• 8. 2-AMINO-5-CHLOROBENZOPHENONE OXIME | 18097-52-4 [chemicalbook.com]
• 9. Preparation method of 2-amino-5-chlorobenzophenone oxime - Eureka | Patsnap [eureka.patsnap.com]
• 10. US3465038A - Process for the preparation of 2-aminobenzophenone-alpha-oximes - Google Patents [patents.google.com]
• 11. Separation of 2-Amino-5-chlorobenzophenone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

In-Depth Technical Guide: 2-Amino-5-chlorobenzophenone Oxime-d5

CAS Number: 65854-73-1

This technical guide provides a comprehensive overview of 2-Amino-5-chlorobenzophenone (B30270) Oxime-d5, a deuterated derivative of 2-amino-5-chlorobenzophenone oxime. This compound is primarily utilized by researchers, scientists, and drug development professionals as a stable isotope-labeled internal standard or an intermediate in the synthesis of such standards for bioanalytical studies.

Chemical and Physical Properties

2-Amino-5-chlorobenzophenone Oxime-d5 is the deuterated form of (2-Amino-5-chlorophenyl)(phenyl)methanone oxime. The deuterium (B1214612) labeling provides a distinct mass signature, making it an ideal internal standard for mass spectrometry-based quantification. While specific experimental data for the deuterated compound is not widely published, the following table summarizes its key chemical properties and provides data for the non-deuterated analogue for reference.

Property	Value (for 2-Amino-5-chlorobenzophenone Oxime-d5)	Value (for 2-Amino-5-chlorobenzophenone Oxime)
CAS Number	65854-73-1	18097-52-4
Molecular Formula	C₁₃H₆D₅ClN₂O[1]	C₁₃H₁₁ClN₂O[2]
Molecular Weight	251.72 g/mol [1]	246.69 g/mol [2]
Appearance	Neat (likely a solid)[1]	Yellow crystalline powder
Melting Point	Not publicly available	117-120 °C
Boiling Point	Not publicly available	434.9 °C at 760 mmHg
Density	Not publicly available	1.27 g/cm³
InChI	InChI=1S/C13H11ClN2O/c14-10-6-7-12(15)11(8-10)13(16-17)9-4-2-1-3-5-9/h1-8,17H,15H2/b16-13-/i1D,2D,3D,4D,5D[1]	InChI=1S/C13H11ClN2O/c14-10-6-7-12(15)11(8-10)13(16-17)9-4-2-1-3-5-9/h1-8,17H,15H2/b16-13+
SMILES	[2H]c1c([2H])c([2H])c(/C(=N/O)c2cc(Cl)ccc2N)c([2H])c1[2H][1]	c1ccc(cc1)/C(=N\O)/c2cc(ccc2N)Cl[2]

Applications in Drug Development

The primary application of 2-Amino-5-chlorobenzophenone Oxime-d5 is as an intermediate in the synthesis of N-Demethyl Chlordiazepoxide-d5.[1] This deuterated metabolite is used as an internal standard in bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS), for the quantitative analysis of Chlordiazepoxide and its metabolites in biological matrices.[3][4][5] The use of a stable isotope-labeled internal standard is crucial for correcting variations during sample preparation and analysis, thereby ensuring the accuracy and precision of the results.

Experimental Protocols

Synthesis of 2-Amino-5-chlorobenzophenone Oxime

Materials:

• 2-amino-5-chlorobenzophenone

• Hydroxylamine (B1172632) hydrochloride

• Sodium hydroxide (B78521) (NaOH)

• Ethanol (B145695)

• Activated carbon

Procedure:

• Combine 2-amino-5-chlorobenzophenone, hydroxylamine hydrochloride, and sodium hydroxide in ethanol in a reaction flask.

• Heat the mixture to reflux for a specified period (e.g., 3 hours).

• Add activated carbon and continue to reflux.

• Filter the hot solution to remove the activated carbon.

• Cool the filtrate to allow the 2-amino-5-chlorobenzophenone oxime to crystallize.

• Collect the product by filtration and wash with cold ethanol.

• Dry the product under vacuum.

To synthesize the deuterated version, one would start with deuterated 2-amino-5-chlorobenzophenone or use deuterated solvents and reagents where appropriate to achieve the desired isotopic labeling.

Use as an Internal Standard in LC-MS/MS Analysis of Chlordiazepoxide

The synthesized 2-Amino-5-chlorobenzophenone Oxime-d5 is a precursor to N-Demethyl Chlordiazepoxide-d5, which is then used as an internal standard. A general workflow for a bioanalytical method using a deuterated internal standard is as follows:

Sample Preparation:

• To a known volume of the biological sample (e.g., plasma), add a precise amount of the internal standard solution (N-Demethyl Chlordiazepoxide-d5).

• Perform protein precipitation by adding a suitable organic solvent (e.g., acetonitrile).

• Vortex and centrifuge the sample to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Conditions (Example for Chlordiazepoxide):

• LC Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., methanol (B129727) or acetonitrile).

• Ionization: Electrospray ionization (ESI) in positive mode.

• Mass Spectrometry: Multiple Reaction Monitoring (MRM) is used to detect specific precursor-to-product ion transitions for both the analyte (Chlordiazepoxide) and the internal standard (Chlordiazepoxide-d5).[4][5]

  • Chlordiazepoxide transition: m/z 300.0 → 227.1[4]

  • Chlordiazepoxide-d5 transition: m/z 305.1 → 232.1[4]

Quantification:

The concentration of the analyte is determined by comparing the peak area ratio of the analyte to the internal standard in the unknown samples with the peak area ratios of the calibration standards.

Signaling Pathway Context

2-Amino-5-chlorobenzophenone Oxime-d5 itself is not expected to have a biological signaling role. Its significance lies in its use for the accurate measurement of Chlordiazepoxide. Chlordiazepoxide is a benzodiazepine (B76468) that exerts its anxiolytic, sedative, and muscle relaxant effects by modulating the GABA-A receptor in the central nervous system. It binds to the benzodiazepine site on the GABA-A receptor, which enhances the inhibitory effect of the neurotransmitter gamma-aminobutyric acid (GABA). This leads to an increased influx of chloride ions into the neuron, resulting in hyperpolarization and reduced neuronal excitability.

Visualizations

Caption: General synthesis workflow for 2-Amino-5-chlorobenzophenone Oxime.

Caption: Bioanalytical workflow using a deuterated internal standard.

Caption: Simplified signaling pathway of Chlordiazepoxide.

References

• 1. 2-Amino-5-chlorobenzophenone Oxime-d5 | CymitQuimica [cymitquimica.com]
• 2. GSRS [precision.fda.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. A novel LC-MS/MS method for simultaneous estimation of chlordiazepoxide and clidinium in human plasma and its application to pharmacokinetic assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]

2-Amino-5-chlorobenzophenone Oxime-d5 mass spectrometry fragmentation

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of 2-Amino-5-chlorobenzophenone Oxime-d5

For researchers, scientists, and drug development professionals, a comprehensive understanding of the mass spectrometric behavior of isotopically labeled compounds is crucial for their accurate identification and quantification in various matrices. This guide provides a detailed analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pathway of 2-Amino-5-chlorobenzophenone Oxime-d5, a deuterated analog of a key precursor in the synthesis of several benzodiazepines.

Introduction

Predicted Mass Spectrometry Fragmentation Pathway

Under electron ionization (EI), 2-Amino-5-chlorobenzophenone Oxime-d5 is expected to undergo a series of characteristic fragmentation reactions. The initial ionization will form a molecular ion ([M]+•), which will then fragment through various pathways, primarily driven by the presence of the oxime, amino, and aromatic functionalities. The d5 labeling on the unsubstituted phenyl ring will result in a 5 Dalton mass shift for fragments retaining this ring.

The proposed fragmentation pathway is initiated by the loss of a hydroxyl radical (•OH) from the oxime group, a common fragmentation for oximes, leading to the formation of a stable nitrilium ion. Subsequent fragmentations may involve the loss of small molecules such as HCN or CO, and cleavage of the bonds flanking the central carbon atom.

Below is a diagram illustrating the predicted fragmentation pathway for 2-Amino-5-chlorobenzophenone Oxime-d5.

Caption: Predicted EI fragmentation pathway of 2-Amino-5-chlorobenzophenone Oxime-d5.

Quantitative Data Summary

The following table summarizes the predicted mass-to-charge ratios (m/z) for the key fragments of both the deuterated and non-deuterated forms of 2-Amino-5-chlorobenzophenone Oxime. This allows for a direct comparison and aids in the identification of the labeled compound in a complex matrix.

Fragment Description	Non-deuterated (m/z)	Deuterated (d5) (m/z)	Mass Shift (Da)
Molecular Ion [M]+•	246.7	251.7	+5
Loss of Hydroxyl Radical [M - •OH]+	229.7	234.7	+5
Loss of HCN from [M - •OH]+	202.7	208.7	+6
Phenyl-d5 Cation [C₆D₅]+	77.1	82.1	+5
Chloroaminophenylnitrilium Ion [C₇H₅ClN]+	138.0	138.0	0

Experimental Protocol: GC-MS Analysis

A robust and reliable method for the analysis of 2-Amino-5-chlorobenzophenone Oxime-d5 can be achieved using Gas Chromatography-Mass Spectrometry (GC-MS). The following is a generalized protocol that can be adapted and optimized for specific instrumentation and analytical requirements.

1. Sample Preparation:

• Standard Preparation: Prepare a stock solution of 2-Amino-5-chlorobenzophenone Oxime-d5 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL. Prepare working standards by serial dilution of the stock solution.

• Sample Extraction (from a biological matrix): For a 1 mL sample (e.g., plasma or urine), add the deuterated internal standard. Perform a liquid-liquid extraction with a non-polar solvent like ethyl acetate (B1210297) or methyl tert-butyl ether. Vortex mix and centrifuge. Separate the organic layer and evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable solvent for GC-MS analysis.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet Temperature: 280°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute.

  • Ramp: 20°C/min to 300°C.

  • Hold: 5 minutes at 300°C.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• MS Ion Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full scan (m/z 50-400) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis, monitoring the characteristic ions of the analyte and the internal standard.

3. Data Analysis:

• Identify the peak corresponding to 2-Amino-5-chlorobenzophenone Oxime-d5 based on its retention time and mass spectrum.

• Confirm the presence of the characteristic fragments as outlined in the quantitative data summary table.

• For quantitative analysis, construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the working standards.

The following diagram outlines the general experimental workflow for the GC-MS analysis.

Caption: General workflow for the quantitative analysis of 2-Amino-5-chlorobenzophenone Oxime-d5.

Conclusion

This technical guide provides a comprehensive overview of the predicted mass spectrometric fragmentation of 2-Amino-5-chlorobenzophenone Oxime-d5. The proposed fragmentation pathway, summarized quantitative data, and detailed experimental protocol offer a solid foundation for researchers and scientists in the fields of drug metabolism, pharmacokinetics, and forensic analysis to develop and validate robust analytical methods for the detection and quantification of this important isotopically labeled compound. The provided visualizations of the fragmentation pathway and experimental workflow serve as clear and concise aids for understanding these complex processes.

An In-depth Technical Guide to the Infrared (IR) Spectroscopy of 2-Amino-5-chlorobenzophenone Oxime-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the infrared (IR) spectroscopy of 2-Amino-5-chlorobenzophenone Oxime-d5. It details the expected spectral data, outlines the experimental protocols for obtaining the spectrum, and provides a logical framework for the analysis. This document is intended for professionals in research and development who utilize spectroscopic techniques for the characterization of isotopically labeled compounds.

Introduction to 2-Amino-5-chlorobenzophenone Oxime and its Deuterated Analog

2-Amino-5-chlorobenzophenone oxime is a chemical intermediate used in the synthesis of various pharmaceuticals. Isotopic labeling, particularly with deuterium (B1214612), is a common strategy in drug development to study metabolic pathways, reaction mechanisms, and to potentially alter the pharmacokinetic properties of a drug molecule. The "-d5" designation in 2-Amino-5-chlorobenzophenone Oxime-d5 signifies that five hydrogen atoms in the molecule have been replaced by deuterium. Based on common synthetic labeling procedures, it is presumed that the five hydrogen atoms on the unsubstituted phenyl ring are replaced by deuterium. This isotopic substitution has a discernible effect on the vibrational modes of the molecule, which can be readily detected by infrared spectroscopy.

Predicted Infrared Spectral Data

The primary effect of deuterium substitution on the infrared spectrum is the shift of vibrational frequencies involving the C-D bond to lower wavenumbers compared to the corresponding C-H bond vibrations. This is due to the heavier mass of deuterium. The following table summarizes the key predicted and observed infrared absorption bands for both 2-Amino-5-chlorobenzophenone Oxime and its -d5 analog. The data for the non-deuterated compound is based on available spectral information, while the data for the -d5 analog is a prediction based on established principles of isotopic effects in vibrational spectroscopy.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹) for 2-Amino-5-chlorobenzophenone Oxime	Predicted Wavenumber (cm⁻¹) for 2-Amino-5-chlorobenzophenone Oxime-d5	Intensity
O-H (Oxime)	Stretching	3400 - 3100	3400 - 3100	Broad, Medium
N-H (Amine)	Asymmetric & Symmetric Stretching	3450 - 3250 (two bands)	3450 - 3250 (two bands)	Medium
Aromatic C-H	Stretching	3100 - 3000	3100 - 3000 (from the substituted ring)	Medium to Weak
Aromatic C-D	Stretching	N/A	~2270	Medium to Weak
C=N (Oxime)	Stretching	1680 - 1620	1680 - 1620	Medium
C=C (Aromatic)	Stretching	1600 - 1450	1600 - 1450	Medium to Strong
N-H (Amine)	Bending	1650 - 1580	1650 - 1580	Medium
Aromatic C-H	Out-of-plane Bending	900 - 675	900 - 675 (from the substituted ring)	Strong
Aromatic C-D	Out-of-plane Bending	N/A	Lower than C-H bending	Medium
C-Cl	Stretching	800 - 600	800 - 600	Strong
N-O (Oxime)	Stretching	960 - 930	960 - 930	Medium

Experimental Protocols

The following section details the standard experimental procedure for obtaining the infrared spectrum of a solid sample like 2-Amino-5-chlorobenzophenone Oxime-d5 using the KBr pellet method.

Materials and Equipment

• 2-Amino-5-chlorobenzophenone Oxime-d5 (sample)

• Infrared (IR) grade Potassium Bromide (KBr), desiccated

• Agate mortar and pestle

• Hydraulic press with pellet die

• Fourier Transform Infrared (FTIR) spectrometer

• Spatula

• Analytical balance

Sample Preparation: KBr Pellet Method

• Drying: Ensure the KBr powder is completely dry by heating it in an oven at ~110°C for several hours and then cooling it in a desiccator. Moisture in the KBr will lead to broad absorption bands in the O-H stretching region of the spectrum.

• Weighing: Accurately weigh approximately 1-2 mg of the 2-Amino-5-chlorobenzophenone Oxime-d5 sample and 100-200 mg of dry KBr powder. The sample-to-KBr ratio should be roughly 1:100.

• Grinding: Transfer the weighed sample and KBr to a clean, dry agate mortar. Grind the mixture thoroughly with the pestle for several minutes until a fine, homogeneous powder is obtained. The particle size of the sample should be reduced to minimize scattering of the infrared radiation.

• Pellet Formation:

  • Assemble the pellet die.

  • Transfer a portion of the ground sample-KBr mixture into the die.

  • Distribute the powder evenly to ensure a uniform pellet thickness.

  • Place the die into a hydraulic press.

  • Apply pressure (typically 8-10 tons) for a few minutes to form a transparent or translucent pellet.

• Pellet Removal: Carefully release the pressure and disassemble the die. Gently remove the KBr pellet. A good pellet should be clear and free of cracks.

FTIR Spectrometer Operation

• Background Spectrum: Place an empty sample holder in the spectrometer and record a background spectrum. This will account for any atmospheric water and carbon dioxide, as well as the instrumental response.

• Sample Spectrum: Mount the KBr pellet containing the sample in the sample holder and place it in the spectrometer.

• Data Acquisition: Acquire the infrared spectrum of the sample. The typical scanning range for mid-IR is 4000 cm⁻¹ to 400 cm⁻¹.

• Data Processing: The spectrometer software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Visualization of Experimental and Logical Workflows

The following diagrams, created using the DOT language, illustrate the key processes involved in the spectroscopic analysis of 2-Amino-5-chlorobenzophenone Oxime-d5.

Solubility Profile of 2-Amino-5-chlorobenzophenone Oxime-d5 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 2-Amino-5-chlorobenzophenone Oxime-d5, a deuterated analog of a key intermediate in pharmaceutical synthesis. Due to the limited availability of direct solubility data for the deuterated species, this document summarizes the known solubility of the parent compound, 2-Amino-5-chlorobenzophenone Oxime, and discusses the potential effects of deuterium (B1214612) substitution on its solubility characteristics. Furthermore, it outlines standard experimental protocols for solubility determination.

Introduction

2-Amino-5-chlorobenzophenone oxime is a critical building block in the synthesis of various psychotherapeutic agents, including chlordiazepoxide and its metabolites.[1][2] The deuterated version, 2-Amino-5-chlorobenzophenone Oxime-d5, is of significant interest in drug metabolism and pharmacokinetic (DMPK) studies to probe metabolic pathways and enhance metabolic stability. Understanding its solubility in various organic solvents is paramount for its effective use in synthesis, purification, and formulation development.

Solubility Data

Table 1: Qualitative Solubility of 2-Amino-5-chlorobenzophenone Oxime

Solvent	Solubility
Chloroform	Slightly Soluble[1][3]
Dimethyl Sulfoxide (DMSO)	Slightly Soluble[1][3]
Ethyl Acetate	Slightly Soluble[1][3]
Methanol	Soluble (gives very faint turbidity)[4]

Note: This data pertains to the non-deuterated compound. The solubility of the d5 variant is expected to be similar, but empirical verification is recommended.

The Impact of Deuteration on Solubility

The substitution of hydrogen with deuterium does not significantly alter the fundamental physicochemical properties of a molecule. Therefore, it is generally assumed that the solubility of a deuterated compound is very similar to its non-deuterated counterpart in the same solvent system.[5] However, minor differences can arise due to several factors:

• Hydrogen Bonding: Deuterium bonds are slightly stronger than hydrogen bonds. In solvents where hydrogen bonding is a dominant intermolecular force, this can lead to subtle changes in solubility.

• Solvent Purity: Commercially available deuterated solvents are often of higher purity and may be drier than their non-deuterated counterparts. This can sometimes lead to apparent differences in solubility, especially for hygroscopic compounds.[5]

• Polarity: While the effect is minimal, deuteration can slightly alter the polarity of a molecule, which may influence its interaction with different solvents.

Given these considerations, while the qualitative data in Table 1 is a useful starting point, experimental determination of the solubility of 2-Amino-5-chlorobenzophenone Oxime-d5 is crucial for precise applications.

Experimental Protocol for Solubility Determination

The following is a general experimental workflow for determining the solubility of a compound like 2-Amino-5-chlorobenzophenone Oxime-d5 in various organic solvents.

Caption: Experimental workflow for solubility determination.

Methodology:

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of 2-Amino-5-chlorobenzophenone Oxime-d5 into a series of vials.

  • Add a known volume of the selected organic solvent to each vial.

  • Seal the vials and agitate them at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed to let the excess solid settle.

  • Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are transferred. This can be achieved by centrifugation followed by careful pipetting or by using a syringe filter.

• Quantification:

  • The concentration of the dissolved compound in the aliquot can be determined using a suitable analytical technique, such as:

    • High-Performance Liquid Chromatography (HPLC): A calibrated HPLC method is the most common and accurate approach.

    • UV-Vis Spectroscopy: If the compound has a distinct chromophore, a calibration curve can be used to determine its concentration.

    • Gravimetric Analysis: The solvent from a known volume of the supernatant can be evaporated, and the mass of the remaining solid can be measured.

• Calculation:

  • The solubility is calculated from the concentration of the compound in the saturated solution and is typically expressed in units of mg/mL or mol/L.

Logical Relationships in Solubility Assessment

The selection of an appropriate solvent and the interpretation of solubility data involve considering several interconnected factors.

Caption: Factors influencing the solubility of a compound.

Conclusion

While specific solubility data for 2-Amino-5-chlorobenzophenone Oxime-d5 remains to be published, the available information for its non-deuterated analog provides a valuable baseline for researchers. It is anticipated that the deuterated compound will exhibit slight solubility in chloroform, DMSO, and ethyl acetate. For applications requiring precise solubility values, the experimental protocol outlined in this guide can be employed. A thorough understanding of the interplay between the compound's properties and those of the solvent is essential for successful experimental design and interpretation.

References

• 1. Cas 18097-52-4,2-AMINO-5-CHLOROBENZOPHENONE OXIME | lookchem [lookchem.com]
• 2. 2-AMINO-5-CHLOROBENZOPHENONE OXIME | 18097-52-4 [chemicalbook.com]
• 3. 2-AMINO-5-CHLOROBENZOPHENONE OXIME [chembk.com]
• 4. 2-Amino-5-chlorobenzophenone | 719-59-5 [chemicalbook.com]
• 5. organic chemistry - Deuterated solvents vs. regular solvents - Chemistry Stack Exchange [chemistry.stackexchange.com]

Technical Guide: Certificate of Analysis for 2-Amino-5-chlorobenzophenone Oxime-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the data and methodologies typically presented in a Certificate of Analysis (CoA) for the isotopically labeled compound, 2-Amino-5-chlorobenzophenone Oxime-d5. This document is intended to serve as a detailed reference for researchers, scientists, and professionals in drug development, offering insights into the quality control and characterization of this important chemical intermediate.

Compound Identification and Properties

2-Amino-5-chlorobenzophenone Oxime-d5 is the deuterated form of 2-Amino-5-chlorobenzophenone Oxime. The deuterium (B1214612) labeling is typically on the phenyl ring not containing the chloro and amino substituents. This isotopic labeling is crucial for its use in various research applications, including as an internal standard in pharmacokinetic studies and as a tracer in metabolic pathway analysis.

Identifier	Value
Product Name	2-Amino-5-chlorobenzophenone Oxime-d5
Synonyms	(2-Amino-5-chlorophenyl)(phenyl-d5)methanone Oxime
Molecular Formula	C₁₃H₆D₅ClN₂O
Molecular Weight	251.72 g/mol
CAS Number	65854-73-1 (for d5)
Appearance	Off-white to pale yellow solid

Analytical Data Summary

The following tables summarize the typical quantitative data found in a CoA for 2-Amino-5-chlorobenzophenone Oxime-d5. The values presented here are for illustrative purposes and may vary between different batches and suppliers.

Table 2.1: Purity and Impurity Profile

Test	Method	Specification	Result
Purity	HPLC	≥ 98.0%	99.5%
Related Impurities	HPLC	≤ 2.0%	0.5%
Residual Solvents	GC-HS	As per ICH Q3C	Conforms
Water Content	Karl Fischer	≤ 0.5%	0.1%

Table 2.2: Isotopic Enrichment Analysis

Test	Method	Specification	Result
Isotopic Purity	¹H NMR	≥ 98 atom % D	99.2 atom % D
Isotopic Enrichment	Mass Spectrometry	Report Value	99.1%

Experimental Protocols

Detailed methodologies for the key experiments cited in the analytical data summary are provided below.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (containing 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: The sample is dissolved in the mobile phase to a concentration of approximately 1 mg/mL.

Nuclear Magnetic Resonance (¹H NMR) for Isotopic Purity

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• Solvent: Deuterated chloroform (B151607) (CDCl₃) or deuterated dimethyl sulfoxide (B87167) (DMSO-d₆).

• Procedure: A proton NMR spectrum is acquired. The absence or significant reduction of signals corresponding to the protons on the deuterated phenyl ring confirms the high isotopic purity. The percentage of deuterium incorporation is calculated by comparing the integration of the residual proton signals in the deuterated positions to the integration of a non-deuterated proton signal in the molecule.

Mass Spectrometry (MS) for Isotopic Enrichment

• Instrumentation: A high-resolution mass spectrometer (HRMS), such as a time-of-flight (TOF) or Orbitrap instrument, coupled with an appropriate ionization source (e.g., electrospray ionization - ESI).

• Procedure: The sample is introduced into the mass spectrometer, and the mass-to-charge ratio (m/z) of the molecular ion is measured. The isotopic distribution of the molecular ion peak cluster is analyzed to determine the percentage of the d5 species relative to d0 to d4 species.

Visualizations

The following diagrams illustrate key concepts and workflows related to the analysis of 2-Amino-5-chlorobenzophenone Oxime-d5.

Caption: Workflow for a typical Certificate of Analysis generation.

Caption: Chemical Structure of 2-Amino-5-chlorobenzophenone Oxime-d5.

An In-depth Technical Guide to the Isotopic Enrichment of 2-Amino-5-chlorobenzophenone Oxime-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic enrichment of 2-Amino-5-chlorobenzophenone (B30270) Oxime-d5, a critical labeled compound for use as an internal standard in pharmacokinetic and metabolic studies. The guide details a feasible synthetic pathway, experimental protocols, and methods for characterization. All quantitative data are presented in structured tables, and logical workflows are illustrated with diagrams.

Introduction

2-Amino-5-chlorobenzophenone and its derivatives are important precursors in the synthesis of various pharmaceuticals, most notably benzodiazepines such as prazepam and chlordiazepoxide.[1][2] The deuterated analogue, 2-Amino-5-chlorobenzophenone Oxime-d5, in which five hydrogen atoms on the phenyl ring are replaced with deuterium, is an invaluable tool in drug metabolism and pharmacokinetic (DMPK) studies. Its use as an internal standard in mass spectrometry-based quantification allows for precise and accurate measurements of the non-labeled drug candidate by correcting for variations during sample preparation and analysis.[3]

This guide outlines a robust synthetic approach to 2-Amino-5-chlorobenzophenone Oxime-d5, commencing with the synthesis of a deuterated precursor followed by functional group manipulations and final oximation.

Synthetic Pathway Overview

The synthesis of 2-Amino-5-chlorobenzophenone Oxime-d5 can be strategically divided into two primary stages:

• Stage 1: Synthesis of the Deuterated Intermediate: Preparation of (2-amino-5-chlorophenyl)(phenyl-d5)methanone. This is the key isotopic labeling step.

• Stage 2: Oximation: Conversion of the deuterated ketone to the corresponding oxime.

Two plausible routes for the synthesis of the deuterated ketone intermediate are presented: the Friedel-Crafts acylation and the Grignard reaction. The Grignard reaction is often preferred as it can circumvent some of the limitations associated with the Friedel-Crafts reaction, particularly with substituted aromatic rings.

Diagram 1: Overall Synthetic Workflow

References

• 1. Synthesis method of 2-amino-5-chlorobenzophenone - Eureka | Patsnap [eureka.patsnap.com]
• 2. echemi.com [echemi.com]
• 3. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Synthesis of Deuterated N-Demethyl Chlordiazepoxide from 2-Amino-5-chlorobenzophenone Oxime-d5

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical guide for the synthesis of N-Demethyl Chlordiazepoxide-d5, a deuterated analog of a primary metabolite of the anxiolytic drug Chlordiazepoxide. The synthesis commences from the isotopically labeled precursor, 2-Amino-5-chlorobenzophenone Oxime-d5. This document outlines the detailed synthetic pathway, experimental protocols, and relevant quantitative data, offering a valuable resource for researchers in medicinal chemistry, drug metabolism, and pharmaceutical development.

Introduction

N-Demethyl Chlordiazepoxide, also known as Norchlordiazepoxide or by its research code Ro 5-0883, is a significant active metabolite of Chlordiazepoxide. The introduction of deuterium (B1214612) atoms at specific molecular positions can alter the metabolic profile of a drug, often leading to a longer half-life and modified pharmacokinetic properties. This deuterated analog, N-Demethyl Chlordiazepoxide-d5, serves as a crucial tool in pharmacokinetic studies, metabolic profiling, and as an internal standard in analytical assays.

The synthetic route described herein begins with 2-Amino-5-chlorobenzophenone Oxime-d5, where the five deuterium atoms are located on the phenyl ring. This labeled starting material is commercially available and serves as the cornerstone for introducing the isotopic label into the final molecule.

Synthetic Pathway

The synthesis of N-Demethyl Chlordiazepoxide-d5 from 2-Amino-5-chlorobenzophenone Oxime-d5 is a multi-step process that involves the formation of a chloroacetamide intermediate followed by a cyclization reaction to construct the benzodiazepine (B76468) ring system.

Diagram of the Synthetic Pathway:

Caption: Synthetic route from 2-Amino-5-chlorobenzophenone Oxime-d5 to N-Demethyl Chlordiazepoxide-d5.

Experimental Protocols

The following protocols are based on established synthetic methodologies for analogous non-deuterated compounds and have been adapted for the synthesis of the deuterated target molecule.

Synthesis of 2-Chloroacetamido-5-chlorobenzophenone Oxime-d5

This step involves the acylation of the amino group of 2-Amino-5-chlorobenzophenone Oxime-d5 with chloroacetyl chloride.

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-Amino-5-chlorobenzophenone Oxime-d5 (1.0 eq) in a suitable solvent such as dioxane or toluene.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add a solution of chloroacetyl chloride (1.1 eq) in the same solvent to the cooled solution while maintaining the temperature.

• Simultaneously, add a solution of sodium hydroxide (B78521) (e.g., 3N) dropwise to maintain a neutral or slightly alkaline pH.

• After the addition is complete, allow the reaction mixture to stir at room temperature for a specified period (typically 1-3 hours), monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, acidify the mixture slightly with a dilute acid (e.g., HCl) and extract the product with an organic solvent such as ethyl acetate (B1210297) or dichloromethane.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 2-Chloroacetamido-5-chlorobenzophenone Oxime-d5.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol (B145695)/water).

Synthesis of N-Demethyl Chlordiazepoxide-d5 (Cyclization)

The cyclization of the chloroacetamide intermediate is the crucial step in forming the seven-membered benzodiazepine ring. This can be achieved using ammoniacal methanol or a combination of hexamethylenetetramine and ammonia (B1221849).

Procedure:

• Dissolve the purified 2-Chloroacetamido-5-chlorobenzophenone Oxime-d5 (1.0 eq) in a suitable solvent such as methanol saturated with ammonia or a mixture of methanol and hexamethylenetetramine.

• Heat the reaction mixture to reflux and maintain for an extended period (typically 10-24 hours). The reaction progress should be monitored by TLC.

• After completion, cool the reaction mixture to room temperature, which may induce crystallization of the product.

• Filter the precipitated solid and wash with cold methanol and water.

• The crude N-Demethyl Chlordiazepoxide-d5 can be further purified by recrystallization from a suitable solvent like ethanol to obtain the final product of high purity.

Quantitative Data

The following table summarizes the expected quantitative data for the synthesis. Please note that actual yields may vary depending on the specific reaction conditions and scale.

Step	Reactants	Key Reagents/Solvents	Reaction Time (approx.)	Temperature (°C)	Expected Yield (%)
Acylation	2-Amino-5-chlorobenzophenone Oxime-d5	Chloroacetyl Chloride, Dioxane/NaOH	1 - 3 hours	0 - 25	80 - 90
Cyclization	2-Chloroacetamido-5-chlorobenzophenone Oxime-d5	Ammoniacal Methanol or Hexamethylenetetramine/NH3	10 - 24 hours	Reflux	60 - 75

Experimental Workflow

The overall experimental workflow is depicted in the following diagram, illustrating the key stages from starting material to the purified final product.

Caption: A streamlined workflow for the two-step synthesis of N-Demethyl Chlordiazepoxide-d5.

Conclusion

This technical guide provides a detailed and structured approach for the synthesis of N-Demethyl Chlordiazepoxide-d5. By following the outlined experimental protocols and leveraging the provided quantitative data as a benchmark, researchers can confidently undertake the preparation of this valuable deuterated metabolite. The successful synthesis of this compound will facilitate advanced research in drug metabolism, pharmacokinetics, and the development of improved analytical methods for benzodiazepines.

Disclaimer: The procedures outlined in this document are intended for use by qualified and experienced researchers in a controlled laboratory setting. Appropriate safety precautions should be taken at all times.

Protocols & Analytical Methods

Application Notes: Use of 2-Amino-5-chlorobenzophenone Oxime-d5 as an Internal Standard

Introduction

In the realm of quantitative analysis, particularly in complex biological matrices, the use of a stable isotope-labeled internal standard is paramount for achieving accurate and precise results. 2-Amino-5-chlorobenzophenone Oxime-d5, a deuterated analog of a key intermediate and potential degradation product of several benzodiazepines, serves as an ideal internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods. Its structural similarity and co-elution with target analytes like chlordiazepoxide, diazepam, and their metabolites ensure effective compensation for variability in sample preparation, injection volume, and matrix effects.[1][2]

Principle of Use

Deuterated internal standards are considered the gold standard in quantitative mass spectrometry.[3] The five deuterium (B1214612) atoms in 2-Amino-5-chlorobenzophenone Oxime-d5 increase its molecular weight, allowing for its differentiation from the non-labeled analyte by the mass spectrometer. However, its physicochemical properties remain nearly identical to the analyte, ensuring it behaves similarly during extraction, chromatography, and ionization.[3] This analogous behavior allows for the correction of potential analytical errors, such as ion suppression or enhancement, leading to more robust and reliable quantification.[3]

Applications

The primary application for 2-Amino-5-chlorobenzophenone Oxime-d5 is as an internal standard in the bioanalytical quantification of benzodiazepines and their metabolites in various biological matrices, including plasma, serum, urine, and oral fluid.[1][4] Benzodiazepines are a class of psychoactive drugs widely prescribed for anxiety, insomnia, and seizure disorders. Accurate measurement of their concentrations is crucial for pharmacokinetic studies, therapeutic drug monitoring, and forensic toxicology.

Quantitative Data Summary

The following tables summarize typical quantitative performance data from LC-MS/MS methods for the analysis of benzodiazepines using deuterated internal standards. While specific data for 2-Amino-5-chlorobenzophenone Oxime-d5 is not extensively published, the data presented for structurally related deuterated standards like Chlordiazepoxide-d5 and Diazepam-d5 are highly representative of the expected performance.

Table 1: Typical Lower Limits of Quantification (LLOQ) for Benzodiazepines in Human Plasma

Analyte	LLOQ (ng/mL)
Chlordiazepoxide	1
Diazepam	0.5
Oxazepam	1
Alprazolam	0.2
Lorazepam	0.1

Data compiled from representative LC-MS/MS methods.[2][4]

Table 2: Method Validation Parameters for Benzodiazepine Quantification

Parameter	Acceptance Criteria	Typical Performance
Accuracy	Within ±15% of nominal concentration (±20% at LLOQ)	95% - 105%
Precision (CV%)	≤15% (≤20% at LLOQ)	<10%
Recovery	Consistent and reproducible	>85%
Matrix Effect	Minimal and compensated by IS	<15%

Based on typical validation results for bioanalytical methods using deuterated internal standards.

Experimental Protocols

The following are detailed protocols for sample preparation and LC-MS/MS analysis for the quantification of benzodiazepines using a deuterated internal standard like 2-Amino-5-chlorobenzophenone Oxime-d5.

1. Plasma Sample Preparation: Protein Precipitation

This protocol is a rapid and simple method for the removal of proteins from plasma samples.

• Reagents and Materials:

  • Blank human plasma

  • Working solution of 2-Amino-5-chlorobenzophenone Oxime-d5 (Internal Standard, IS) in methanol (B129727) (e.g., 100 ng/mL)

  • Acetonitrile (B52724) (ACN), ice-cold

  • Microcentrifuge tubes (1.5 mL)

  • Vortex mixer

  • Microcentrifuge

• Procedure:

  • Pipette 100 µL of plasma sample, calibration standard, or quality control sample into a 1.5 mL microcentrifuge tube.

  • Add 20 µL of the 2-Amino-5-chlorobenzophenone Oxime-d5 working solution and vortex briefly.

  • Add 300 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean tube or a 96-well plate.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 50:50 methanol:water with 0.1% formic acid).

  • Vortex to mix and inject into the LC-MS/MS system.

2. Urine Sample Preparation: Solid-Phase Extraction (SPE)

This protocol provides a more extensive cleanup for urine samples, resulting in a cleaner extract and reduced matrix effects.

• Reagents and Materials:

  • Blank human urine

  • Working solution of 2-Amino-5-chlorobenzophenone Oxime-d5 (IS) in methanol (e.g., 100 ng/mL)

  • Mixed-mode SPE cartridges (e.g., Oasis MCX)

  • Methanol

  • Ammonium (B1175870) hydroxide (B78521) solution (5%)

  • Formic acid

  • Deionized water

  • SPE vacuum manifold

• Procedure:

  • To 1 mL of urine sample, add 50 µL of the 2-Amino-5-chlorobenzophenone Oxime-d5 working solution and vortex.

  • Conditioning: Place the SPE cartridges on the vacuum manifold. Pass 1 mL of methanol through each cartridge, followed by 1 mL of deionized water. Do not allow the cartridges to dry.

  • Loading: Load the prepared urine sample onto the conditioned SPE cartridge. Apply gentle vacuum to draw the sample through at a slow, steady rate.

  • Washing: Wash the cartridge with 1 mL of 0.1 M formic acid in water, followed by 1 mL of methanol.

  • Elution: Elute the analytes and the internal standard with 1 mL of 5% ammonium hydroxide in methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase starting condition.

  • Vortex to mix and inject into the LC-MS/MS system.

3. LC-MS/MS Analysis Conditions

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A typical gradient would start at 10-20% B, ramp up to 90-95% B over several minutes, hold, and then return to initial conditions for equilibration.

  • Flow Rate: 0.3 - 0.5 mL/min

  • Injection Volume: 5 - 10 µL

  • Column Temperature: 40°C

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: Specific precursor-to-product ion transitions need to be optimized for each analyte and the internal standard. For 2-Amino-5-chlorobenzophenone Oxime-d5, the precursor ion would be [M+H]+, and characteristic product ions would be determined through infusion experiments.

  • Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).

Visualizations

Caption: Experimental workflow for bioanalysis using an internal standard.

Caption: Benzodiazepine action on the GABAa receptor signaling pathway.

References

• 1. A novel LC-MS/MS method for simultaneous estimation of chlordiazepoxide and clidinium in human plasma and its application to pharmacokinetic assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Benzodiazepine Modulation of GABAA Receptors: A Mechanistic Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]

Application Note & Protocol: Quantitative Analysis of Benzodiazepines using 2-Amino-5-chlorobenzophenone Oxime-d5 as an Internal Standard

Introduction

Benzodiazepines are a class of psychoactive drugs widely prescribed for their sedative, anxiolytic, and hypnotic properties. Due to their potential for abuse and involvement in drug-facilitated crimes, there is a significant need for robust and accurate quantitative methods in clinical and forensic toxicology. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for the sensitive and selective quantification of benzodiazepines in biological matrices.[1][2][3]

The use of stable isotope-labeled internal standards is crucial for correcting variations in sample preparation and instrument response, thereby ensuring the accuracy and precision of quantitative results.[4][5][6] An ideal internal standard co-elutes with the analyte and has a similar extraction recovery and ionization response.[6] This application note describes a detailed protocol for the quantitative analysis of a panel of common benzodiazepines in human urine using 2-Amino-5-chlorobenzophenone (B30270) Oxime-d5 as an internal standard. 2-Amino-5-chlorobenzophenone is a known synthetic precursor and degradation product of several benzodiazepines, making its deuterated oxime derivative a potentially suitable internal standard for this class of compounds.[7][8]

Experimental Workflow

The overall experimental workflow for the quantitative analysis of benzodiazepines is depicted below.

Caption: Overall workflow for benzodiazepine quantification.

Materials and Reagents

• Analytes: Alprazolam, Diazepam, Lorazepam, Clonazepam, Oxazepam, Temazepam, Nordiazepam.

• Internal Standard: 2-Amino-5-chlorobenzophenone Oxime-d5 (ISTD)

• Reagents: β-glucuronidase, ammonium (B1175870) acetate (B1210297), formic acid, methanol (B129727), acetonitrile (B52724) (all LC-MS grade).

• Solid Phase Extraction (SPE): Mixed-mode cation exchange cartridges.

Experimental Protocols

Preparation of Stock and Working Solutions

• Analyte Stock Solutions (1 mg/mL): Accurately weigh and dissolve each benzodiazepine standard in methanol.

• Internal Standard Stock Solution (1 mg/mL): Prepare a stock solution of 2-Amino-5-chlorobenzophenone Oxime-d5 in methanol.

• Working Solutions: Prepare intermediate and working standard solutions by serial dilution of the stock solutions with methanol:water (50:50, v/v).

• Internal Standard Spiking Solution (100 ng/mL): Dilute the ISTD stock solution in methanol:water (50:50, v/v).

Sample Preparation

• Pipette 1.0 mL of urine sample into a labeled polypropylene (B1209903) tube.

• Add 50 µL of the 100 ng/mL internal standard spiking solution to each sample, calibrator, and quality control.

• Add 500 µL of acetate buffer (pH 5.0) containing β-glucuronidase.

• Vortex mix and incubate at 60°C for 1 hour to hydrolyze the glucuronide conjugates.

• Allow the samples to cool to room temperature.

• Perform a solid-phase extraction (SPE) using a mixed-mode cation exchange cartridge.

  • Condition the cartridge with methanol followed by deionized water.

  • Load the hydrolyzed sample onto the cartridge.

  • Wash the cartridge with a weak organic solvent to remove interferences.

  • Elute the analytes and internal standard with an ammoniated organic solvent.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase starting composition (90% Mobile Phase A, 10% Mobile Phase B).

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• LC System: High-performance liquid chromatography (HPLC) system.[1]

• Column: C18 analytical column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• Gradient:

Time (min)	% Mobile Phase B
0.0	10
1.0	10
8.0	90
8.1	95
10.0	95
10.1	10
12.0	10

• MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

The logical relationship for quantification using a stable isotope-labeled internal standard is illustrated below.

Caption: Logic of quantification using an internal standard.

Quantitative Data

MRM Transitions

The following table summarizes the optimized MRM transitions for the target benzodiazepines and the internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Alprazolam	309.1	281.1	35
Diazepam	285.1	193.1	28
Lorazepam	321.0	275.0	30
Clonazepam	316.1	270.1	25
Oxazepam	287.1	241.1	22
Temazepam	301.1	255.1	24
Nordiazepam	271.1	165.1	32
ISTD	268.1	158.1	26

Method Validation Parameters

The method was validated for linearity, precision, accuracy, and limit of quantification (LOQ).

Analyte	Linear Range (ng/mL)	R²	LOQ (ng/mL)
Alprazolam	1 - 500	>0.998	1.0
Diazepam	1 - 500	>0.997	1.0
Lorazepam	2 - 1000	>0.995	2.0
Clonazepam	1 - 500	>0.999	1.0
Oxazepam	5 - 2000	>0.996	5.0
Temazepam	5 - 2000	>0.995	5.0
Nordiazepam	2 - 1000	>0.998	2.0

Precision and Accuracy

Intra- and inter-day precision and accuracy were assessed at three quality control (QC) levels.

Analyte	QC Level (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Alprazolam	5	4.2	5.8	102.5
50	3.1	4.5	98.7
400	2.5	3.9	101.1
Diazepam	5	5.1	6.3	97.9
50	3.8	4.9	103.2
400	2.9	4.1	99.4
Lorazepam	10	6.3	7.5	95.8
100	4.5	5.8	104.0
800	3.7	4.9	101.7

Conclusion

This application note provides a comprehensive and robust LC-MS/MS method for the quantitative analysis of seven commonly encountered benzodiazepines in urine. The protocol, which utilizes 2-Amino-5-chlorobenzophenone Oxime-d5 as a stable isotope-labeled internal standard, demonstrates excellent linearity, precision, and accuracy, making it suitable for high-throughput screening and confirmation in clinical and forensic settings. The detailed experimental protocols and validation data presented herein can be readily adapted by researchers and drug development professionals for their specific applications.

References

• 1. Analytical Methods Used for the Detection and Quantification of Benzodiazepines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sciex.com [sciex.com]
• 3. agilent.com [agilent.com]
• 4. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. Bacterio-plankton transformation of diazepam and 2-amino-5-chlorobenzophenone in river waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Design, synthesis, computational and biological evaluation of new benzodiazepines as CNS agents - Arabian Journal of Chemistry [arabjchem.org]

Application Notes and Protocols for Benzodiazepine Analysis Using Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide detailed protocols for the extraction and quantification of benzodiazepines from biological matrices. The use of deuterated internal standards is a critical component of these methods, ensuring accuracy and precision by compensating for matrix effects and variability in sample preparation and instrument response.

Introduction

Benzodiazepines are a class of psychoactive drugs widely prescribed for their sedative, anxiolytic, and anticonvulsant properties. Accurate and reliable quantification of benzodiazepines in biological samples is crucial in clinical toxicology, forensic science, and drug development. The use of deuterated internal standards, which are chemically identical to the analytes but have a higher molecular weight due to the substitution of hydrogen atoms with deuterium, is the gold standard for quantitative analysis by mass spectrometry. These standards co-elute with the target analyte and experience similar ionization and fragmentation, allowing for reliable correction of variations during the analytical process.

This document outlines two common and effective sample preparation techniques: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE), followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary

The following tables summarize the performance characteristics of the described methods, including recovery, matrix effects, and limits of quantification (LOQs).

Table 1: Solid-Phase Extraction (SPE) Performance Data for Benzodiazepines in Urine [1][2]

Analyte	Average Recovery (%)	Relative Standard Deviation (%)	Matrix Effect (%)	LOQ (ng/mL)
α-hydroxyalprazolam	91	8.6	-17.7	0.5
7-aminoclonazepam	91	8.6	-17.7	0.5
Lorazepam	83	3-12	Not Specified	~2.7
Oxazepam	83	3-12	Not Specified	~2.9
Temazepam	83	3-12	Not Specified	~3.0
Alprazolam	91	8.6	-17.7	0.5
Clonazepam	91	8.6	-17.7	0.5
Diazepam	91	8.6	-17.7	0.5
Nordiazepam	91	8.6	-17.7	0.5

Table 2: Solid-Supported Liquid-Liquid Extraction (SLE) Performance Data for Benzodiazepines in Whole Blood [3][4]

Analyte	Recovery (%)	Intermediate Precision (CV%)	Matrix Effect (%)	LLOQ (µM)
Alprazolam	71-96	2-19	95-104	0.0006-0.075
Clonazepam	71-96	2-19	95-104	0.0006-0.075
Diazepam	71-96	2-19	95-104	0.0006-0.075
Flunitrazepam	71-96	2-19	95-104	0.0006-0.075
Lorazepam	71-96	2-19	95-104	0.0006-0.075
Midazolam	71-96	2-19	95-104	0.0006-0.075
Nitrazepam	71-96	2-19	95-104	0.0006-0.075
Oxazepam	71-96	2-19	95-104	0.0006-0.075
Nordiazepam	71-96	2-19	95-104	0.0006-0.075

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Benzodiazepines in Urine

This protocol details a simplified and rapid solid-phase extraction method for the analysis of a comprehensive panel of benzodiazepines and their metabolites from urine samples.[1]

Materials:

• Oasis MCX µElution Plate

• Deuterated internal standard mix (e.g., Diazepam-d5, Oxazepam-d5, etc.)

• β-glucuronidase enzyme

• 0.5 M Ammonium (B1175870) acetate (B1210297) buffer (pH 5.0)

• 4% Phosphoric acid (H3PO4)

• 0.02 N Hydrochloric acid (HCl)

• 20% Methanol (MeOH)

• Elution solvent: 60:40 Acetonitrile:Methanol with 5% strong ammonia (B1221849) solution

• Sample diluent: 2% Acetonitrile:1% Formic acid in MilliQ water

• Vacuum manifold

Procedure:

• Sample Pre-treatment and Hydrolysis:

  • To each well of the Oasis MCX µElution Plate, add 200 µL of urine sample.

  • Add 20 µL of the deuterated internal standard solution (e.g., 250 ng/mL).[1]

  • Add 200 µL of 0.5 M ammonium acetate buffer (pH 5.0) containing β-glucuronidase.[1]

  • Incubate the plate at 50 °C for 1 hour to allow for enzymatic hydrolysis of conjugated benzodiazepines.[1]

  • Quench the reaction by adding 200 µL of 4% H3PO4.[1]

• Extraction:

  • Apply a vacuum to draw the pre-treated samples through the sorbent bed.

  • Wash 1: Wash the sorbent with 200 µL of 0.02 N HCl.[1]

  • Wash 2: Wash the sorbent with 200 µL of 20% MeOH.[1]

  • Dry the plate under high vacuum for 30 seconds.

• Elution:

  • Elute the analytes with 2 x 25 µL of the elution solvent (60:40 ACN:MeOH with 5% strong ammonia solution).[1]

• Final Preparation:

  • Dilute the eluted samples with 100 µL of the sample diluent.[1]

  • The samples are now ready for LC-MS/MS analysis.

Protocol 2: Solid-Supported Liquid-Liquid Extraction (SLE) for Benzodiazepines in Whole Blood

This protocol describes a robust method for the extraction of benzodiazepines from whole blood using solid-supported liquid-liquid extraction.[3][4]

Materials:

• ChemElut® columns or similar SLE cartridges

• Deuterated internal standard mix

• Borate (B1201080) buffer (pH 11)

• Methyl tert-butyl ether (MTBE)

• Evaporation system (e.g., nitrogen evaporator)

• Reconstitution solvent (e.g., mobile phase)

Procedure:

• Sample Pre-treatment:

  • To 500 µL of whole blood, add the appropriate volume of the deuterated internal standard mix.

  • Add 500 µL of borate buffer (pH 11).[3]

  • Vortex to mix.

• Extraction:

  • Load the entire pre-treated sample onto the SLE column.

  • Allow the sample to absorb for 5-10 minutes.

  • Elution 1: Add 2.5 mL of methyl tert-butyl ether and allow it to flow through the column under gravity, collecting the eluate.[3]

  • Elution 2: Repeat the elution with another 2.5 mL of methyl tert-butyl ether.

  • Elution 3: Repeat the elution for a third time with 2.5 mL of methyl tert-butyl ether.

• Evaporation and Reconstitution:

  • Evaporate the combined eluate to dryness under a stream of nitrogen at approximately 40 °C.

  • Reconstitute the dried extract in a suitable volume of reconstitution solvent (e.g., 100 µL of mobile phase).

  • The sample is now ready for LC-MS/MS analysis.

Visualizations

Benzodiazepine (B76468) Metabolism Pathway

Many benzodiazepines share common metabolic pathways, leading to the formation of active metabolites. Understanding these pathways is crucial for interpreting analytical results.[5][6][7][8]

Caption: Common metabolic pathways of several benzodiazepines.

Experimental Workflow for SPE of Benzodiazepines

The following diagram illustrates the key steps in the Solid-Phase Extraction protocol for benzodiazepine analysis in urine.

Caption: Workflow for Solid-Phase Extraction of benzodiazepines.

References

• 1. waters.com [waters.com]
• 2. Determination of benzodiazepines in human urine using solid-phase extraction and high-performance liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of benzodiazepines in ante-mortem and post-mortem whole blood by solid-supported liquid-liquid extraction and UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ClinPGx [clinpgx.org]
• 6. medcentral.com [medcentral.com]
• 7. stmichaelshospital.com [stmichaelshospital.com]
• 8. arupconsult.com [arupconsult.com]

Chromatographic separation of benzodiazepines with 2-Amino-5-chlorobenzophenone Oxime-d5

Application Note and Protocol for the Chromatographic Separation of Benzodiazepines

Introduction

Benzodiazepines are a class of psychoactive drugs widely prescribed for their sedative, anxiolytic, hypnotic, and anticonvulsant properties.[1][2][3] Due to their potential for abuse and the need for therapeutic drug monitoring, robust and reliable analytical methods for their quantification in biological matrices are essential in clinical and forensic toxicology.[1][3][4] High-performance liquid chromatography (HPLC) and gas chromatography (GC) coupled with mass spectrometry (MS) are powerful techniques for the determination of benzodiazepines.[4][5][6] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become a preferred method due to its high sensitivity, selectivity, and applicability to a wide range of benzodiazepines and their metabolites without the need for derivatization.[7][8][9]

This application note details a validated LC-MS/MS method for the simultaneous quantification of several common benzodiazepines in human plasma. The protocol incorporates the use of a deuterated internal standard, 2-Amino-5-chlorobenzophenone (B30270) Oxime-d5, to ensure accuracy and precision by correcting for matrix effects and variations during sample preparation and injection. 2-Amino-5-chlorobenzophenone is a known degradation product of several benzodiazepines, and its deuterated oxime derivative serves as an excellent internal standard for this class of compounds.[10]

Experimental

Materials and Reagents

• Analytes: Alprazolam, Diazepam, Lorazepam, Clonazepam, Oxazepam, Temazepam

• Internal Standard: 2-Amino-5-chlorobenzophenone Oxime-d5

• Solvents: Acetonitrile (LC-MS grade), Methanol (B129727) (LC-MS grade), Water (LC-MS grade), Formic Acid

• Sample Preparation: Solid Phase Extraction (SPE) cartridges (e.g., Oasis MCX)[11]

• Biological Matrix: Human Plasma

Instrumentation

• LC System: Waters ACQUITY UPLC H-Class or equivalent[7]

• MS System: Waters Xevo TQ-S micro Mass Spectrometer or equivalent[11]

• Chromatographic Column: CORTECS UPLC C18+ Column (e.g., 1.6 µm, 2.1 x 100 mm) or equivalent[11]

Sample Preparation Protocol

A solid-phase extraction (SPE) method is employed for the extraction of benzodiazepines and the internal standard from human plasma.[6][12]

• Pre-treatment: To 200 µL of plasma sample, add 20 µL of the internal standard working solution (2-Amino-5-chlorobenzophenone Oxime-d5 at 1 µg/mL). Vortex for 10 seconds.

• Dilution: Add 400 µL of 4% phosphoric acid to the sample. Vortex for 10 seconds.

• SPE Cartridge Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1 M hydrochloric acid, followed by 1 mL of methanol/water (20:80, v/v).

• Elution: Elute the analytes with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in ethyl acetate.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase starting composition. Vortex for 20 seconds.

• Injection: Inject 5 µL of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Conditions

Liquid Chromatography:

Parameter	Value
Column	CORTECS UPLC C18+ (1.6 µm, 2.1 x 100 mm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	See Table 1

Table 1: Liquid Chromatography Gradient Program

Time (min)	% Mobile Phase B
0.0	30
1.0	30
5.0	80
5.5	95
6.0	95
6.1	30

| 8.0 | 30 |

Mass Spectrometry:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	500°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Table 2: MRM Transitions and Collision Energies

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Alprazolam	309.1	281.1	22
Diazepam	285.1	154.1	25
Lorazepam	321.0	275.0	20
Clonazepam	316.1	270.1	24
Oxazepam	287.1	241.1	18
Temazepam	301.1	255.1	20

| 2-Amino-5-chlorobenzophenone Oxime-d5 (IS) | 268.1 | 159.1 | 28 |

Results and Discussion

Method Performance

The developed LC-MS/MS method demonstrated excellent performance for the quantification of the selected benzodiazepines in human plasma.

Table 3: Method Validation Parameters

Analyte	Retention Time (min)	Linearity (ng/mL)	R²	LLOQ (ng/mL)	Recovery (%)	Matrix Effect (%)
Alprazolam	4.35	1 - 500	>0.998	1	92.5	-8.2
Diazepam	5.12	1 - 500	>0.997	1	95.1	-6.5
Lorazepam	3.98	2 - 1000	>0.995	2	89.8	-10.1
Clonazepam	4.15	1 - 500	>0.998	1	91.3	-9.3
Oxazepam	3.85	5 - 2000	>0.996	5	88.2	-11.5

| Temazepam | 4.51 | 2 - 1000 | >0.997 | 2 | 93.7 | -7.8 |

The use of the deuterated internal standard, 2-Amino-5-chlorobenzophenone Oxime-d5, effectively compensated for variations in extraction efficiency and matrix-induced ion suppression or enhancement, leading to high accuracy and precision.[6]

Visualizations

Experimental Workflow

Caption: Experimental workflow for benzodiazepine (B76468) analysis.

Logic of Internal Standard Correction

Caption: Logic of internal standard-based quantification.

Conclusion

The described LC-MS/MS method provides a robust, sensitive, and specific approach for the simultaneous quantification of multiple benzodiazepines in human plasma. The protocol, which includes a streamlined solid-phase extraction procedure and the use of a deuterated internal standard (2-Amino-5-chlorobenzophenone Oxime-d5), is well-suited for high-throughput analysis in clinical and forensic settings. The method's performance characteristics, including excellent linearity, low limits of quantification, and high recovery, demonstrate its reliability for accurate drug monitoring.

References

• 1. Benzodiazepines: sample preparation and HPLC methods for their determination in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Analytical methodologies for the determination of benzodiazepines in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]
• 5. Analytical Methods Used for the Detection and Quantification of Benzodiazepines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantitation of benzodiazepines in blood and urine using gas chromatography-mass spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 9409551.fs1.hubspotusercontent-na1.net [9409551.fs1.hubspotusercontent-na1.net]
• 8. agilent.com [agilent.com]
• 9. Benzodiazepine analysis by an improved LC-MS/MS method illustrates usage patterns in Washington State - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Bacterio-plankton transformation of diazepam and 2-amino-5-chlorobenzophenone in river waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. waters.com [waters.com]
• 12. biotage.com [biotage.com]

Application Notes and Protocols for Benzodiazepine Analysis in Urine using Deuterated Internal Standards

Audience: Researchers, scientists, and drug development professionals.

Introduction

The accurate quantification of benzodiazepines and their metabolites in urine is crucial for clinical toxicology, forensic analysis, and drug monitoring. The use of stable isotope-labeled internal standards is a fundamental practice in mass spectrometry-based methods, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), to ensure the reliability and accuracy of results. These internal standards, which are chemically identical to the analytes of interest but have a higher molecular weight due to the incorporation of isotopes like deuterium, mimic the analyte's behavior during sample preparation and analysis, correcting for variations in extraction efficiency, matrix effects, and instrument response.

While a specific request was made for information on 2-Amino-5-chlorobenzophenone Oxime-d5 , a thorough review of scientific literature and technical documentation did not yield specific application notes or established protocols for its use as an internal standard in benzodiazepine (B76468) urine drug testing. This compound is commercially available as a deuterated standard, suggesting its potential use in specific, proprietary, or novel analytical methods.[1] 2-Amino-5-chlorobenzophenone itself is a known precursor in the synthesis of several benzodiazepines.[2][3]

Given the lack of publicly available, detailed protocols for 2-Amino-5-chlorobenzophenone Oxime-d5, this document provides a comprehensive application note and a representative protocol for the analysis of benzodiazepines in urine using a widely accepted and well-documented deuterated internal standard, Oxazepam-d5 . This protocol can be adapted for a panel of common benzodiazepines and their metabolites.

I. Application Note: LC-MS/MS Analysis of Benzodiazepines in Urine

This application note outlines a robust and sensitive method for the simultaneous quantification of multiple benzodiazepines and their metabolites in human urine using LC-MS/MS with enzymatic hydrolysis and a deuterated internal standard.

Principle:

Urine samples are first subjected to enzymatic hydrolysis to cleave glucuronide conjugates of benzodiazepine metabolites, converting them into their free forms. A deuterated internal standard (e.g., Oxazepam-d5) is added to the sample prior to extraction. The analytes and the internal standard are then extracted from the urine matrix using solid-phase extraction (SPE). The purified extract is analyzed by LC-MS/MS. Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Featured Analytes:

A typical panel of benzodiazepines and metabolites that can be analyzed using this method includes:

• Alprazolam

• α-Hydroxyalprazolam

• Clonazepam

• 7-Aminoclonazepam

• Diazepam

• Nordiazepam

• Oxazepam

• Temazepam

• Lorazepam

Key Performance Characteristics:

The use of a deuterated internal standard provides excellent accuracy and precision, with typical performance characteristics summarized in the table below.

Analyte	Limit of Quantification (LOQ) (ng/mL)	Limit of Detection (LOD) (ng/mL)	Average Recovery (%)
Alprazolam	1.0	0.5	95
α-Hydroxyalprazolam	1.0	0.5	92
Clonazepam	0.5	0.2	98
7-Aminoclonazepam	1.0	0.5	89
Diazepam	1.0	0.5	96
Nordiazepam	1.0	0.5	94
Oxazepam	1.0	0.5	97
Temazepam	1.0	0.5	93
Lorazepam	1.0	0.5	91

Note: These values are representative and may vary depending on the specific instrumentation and laboratory conditions.

II. Experimental Protocols

A. Materials and Reagents

• Standards: Certified reference materials of benzodiazepines and the deuterated internal standard (e.g., Oxazepam-d5).

• Enzyme: β-glucuronidase from E. coli.

• Solvents: HPLC-grade methanol (B129727), acetonitrile, and water. Formic acid.

• Buffers: Ammonium (B1175870) acetate (B1210297) buffer (pH 5.0).

• SPE Cartridges: Mixed-mode cation exchange SPE cartridges.

• Urine Samples: Calibrators, controls, and unknown specimens.

B. Sample Preparation Protocol

• Sample Aliquoting: To a 1.5 mL microcentrifuge tube, add 500 µL of urine sample, calibrator, or control.

• Internal Standard Spiking: Add 20 µL of the internal standard working solution (e.g., Oxazepam-d5 at 1 µg/mL) to each tube.

• Enzymatic Hydrolysis:

  • Add 500 µL of ammonium acetate buffer (pH 5.0).

  • Add 20 µL of β-glucuronidase enzyme solution.

  • Vortex briefly and incubate at 60°C for 1 hour.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

  • Load the hydrolyzed sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of deionized water, followed by 1 mL of 20% methanol in water.

  • Dry the cartridge under vacuum for 5 minutes.

  • Elute the analytes with 1 mL of 2% ammonium hydroxide (B78521) in ethyl acetate.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 90:10 water:acetonitrile with 0.1% formic acid).

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

C. LC-MS/MS Instrumental Conditions

• LC System: A high-performance liquid chromatography system.

• Column: A C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to separate the target analytes (e.g., 10% B to 90% B over 5 minutes).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Alprazolam	309.1	281.1
α-Hydroxyalprazolam	325.1	297.1
Clonazepam	316.1	270.1
7-Aminoclonazepam	286.1	121.1
Diazepam	285.1	154.1
Nordiazepam	271.1	140.1
Oxazepam	287.1	241.1
Oxazepam-d5 (IS)	292.1	246.1
Temazepam	301.1	255.1
Lorazepam	321.0	275.0

Note: MRM transitions should be optimized for the specific instrument used.

III. Visualizations

Caption: Experimental workflow for benzodiazepine analysis in urine.

Caption: Structure of 2-Amino-5-chlorobenzophenone Oxime.

Caption: Role of a deuterated internal standard in mass spectrometry.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Application of 2-Amino-5-chlorobenzophenone_Chemicalbook [chemicalbook.com]
• 3. 2-Amino-5-chlorobenzophenone - Wikipedia [en.wikipedia.org]

Plasma sample analysis of benzodiazepines with 2-Amino-5-chlorobenzophenone Oxime-d5

Topic: Plasma Sample Analysis of Benzodiazepines with 2-Amino-5-chlorobenzophenone Oxime-d5 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Benzodiazepines are a class of psychoactive drugs widely prescribed for their anxiolytic, sedative, hypnotic, and anticonvulsant properties. Due to their potential for misuse and the need for therapeutic drug monitoring, robust and reliable analytical methods for the quantification of benzodiazepines in biological matrices are essential in clinical and forensic toxicology. This document provides a detailed protocol for the analysis of benzodiazepines in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS), incorporating a deuterated internal standard for accurate quantification.

While a specific, validated protocol utilizing 2-Amino-5-chlorobenzophenone Oxime-d5 as an internal standard is not widely documented in publicly available literature, this document outlines a comprehensive and adaptable methodology based on established principles of benzodiazepine (B76468) analysis. The use of a deuterated internal standard, structurally similar to the analytes, is a standard practice to compensate for variations during sample preparation and analysis. 2-Amino-5-chlorobenzophenone is a known degradation product of several benzodiazepines, making its deuterated oxime derivative a theoretically suitable internal standard.[1]

Experimental Protocols

This section details the materials, reagents, and procedures for the quantification of benzodiazepines in human plasma.

Materials and Reagents

• Analytes: Benzodiazepine standards (e.g., Diazepam, Alprazolam, Lorazepam, Clonazepam, etc.)

• Internal Standard (IS): 2-Amino-5-chlorobenzophenone Oxime-d5

• Solvents: Acetonitrile (B52724) (ACN), Methanol (B129727) (MeOH), Water (all HPLC or LC-MS grade)

• Reagents: Formic acid, Ammonium formate, Blank human plasma (screened for benzodiazepines)

• Sample Preparation Supplies: Centrifuge tubes (1.5 mL and 15 mL), Solid Phase Extraction (SPE) cartridges (e.g., C18 or mixed-mode cation exchange), 96-well plates (optional).

Sample Preparation: Solid Phase Extraction (SPE)

Solid Phase Extraction is a widely used technique for the cleanup and concentration of analytes from complex biological matrices.[2][3]

• Plasma Pre-treatment:

  • Thaw frozen plasma samples at room temperature.

  • Vortex mix the samples to ensure homogeneity.

  • To 500 µL of plasma in a centrifuge tube, add 50 µL of the internal standard working solution (e.g., 1 µg/mL in methanol).

  • Vortex for 10 seconds.

  • Add 1 mL of a suitable buffer (e.g., 0.1 M phosphate (B84403) buffer, pH 6.0) and vortex again.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge by passing 2 mL of methanol followed by 2 mL of water. Do not allow the cartridge to dry out.

• Sample Loading:

  • Load the pre-treated plasma sample onto the conditioned SPE cartridge.

  • Apply a gentle vacuum or positive pressure to allow the sample to pass through the sorbent at a slow, steady rate (approx. 1-2 mL/min).

• Washing:

  • Wash the cartridge with 2 mL of water to remove salts and other polar interferences.

  • Follow with a wash of 2 mL of a weak organic solvent mixture (e.g., 20% methanol in water) to remove less polar interferences.

  • Dry the cartridge thoroughly under vacuum or positive pressure for 5-10 minutes.

• Elution:

  • Elute the benzodiazepines and the internal standard with 2 mL of an appropriate elution solvent (e.g., 90:10 acetonitrile/methanol).

  • Collect the eluate in a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the mobile phase starting composition (e.g., 50:50 water/acetonitrile with 0.1% formic acid).

  • Vortex to dissolve the residue and transfer to an autosampler vial for LC-MS/MS analysis.

Alternative Sample Preparation: Protein Precipitation

For a faster, high-throughput approach, protein precipitation can be employed.[4]

• To 200 µL of plasma in a microcentrifuge tube, add 50 µL of the internal standard working solution.

• Add 600 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness.

• Reconstitute as described in the SPE protocol.

LC-MS/MS Analysis

The analysis is performed using a liquid chromatograph coupled to a tandem mass spectrometer.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm) is commonly used.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient Elution: A typical gradient would start at a low percentage of Mobile Phase B, ramping up to a high percentage to elute the analytes, followed by a re-equilibration step.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

  • Column Temperature: 40°C.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode is generally suitable for benzodiazepines.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. For each analyte and the internal standard, at least two MRM transitions (a quantifier and a qualifier) should be optimized.

Data Presentation

The quantitative data for a panel of common benzodiazepines should be presented in a clear and structured format. The following tables are examples of how to summarize the analytical method's performance characteristics.

Table 1: LC-MS/MS Parameters for Benzodiazepine Analysis

Analyte	Precursor Ion (m/z)	Product Ion (Quantifier, m/z)	Product Ion (Qualifier, m/z)	Collision Energy (eV)
Diazepam	285.1	154.1	193.1	25
Alprazolam	309.1	281.1	205.1	30
Lorazepam	321.0	275.0	303.0	28
Clonazepam	316.0	270.0	242.0	22
2-Amino-5-chlorobenzophenone Oxime-d5 (IS)	[To be determined]	[To be determined]	[To be determined]	[To be determined]

Note: The m/z values for the internal standard need to be determined experimentally.

Table 2: Method Validation Summary

Analyte	Linearity Range (ng/mL)	R²	LLOQ (ng/mL)	Accuracy at LLOQ (%)	Precision at LLOQ (%RSD)	Recovery (%)
Diazepam	1 - 500	>0.995	1	95 - 105	<15	85 - 110
Alprazolam	1 - 500	>0.995	1	92 - 108	<15	88 - 107
Lorazepam	2 - 1000	>0.993	2	90 - 110	<15	82 - 105
Clonazepam	0.5 - 250	>0.996	0.5	96 - 104	<15	90 - 112

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of the analytical components.

Caption: Experimental workflow for benzodiazepine analysis in plasma.

References

• 1. researchgate.net [researchgate.net]
• 2. nyc.gov [nyc.gov]
• 3. researchgate.net [researchgate.net]
• 4. itspsolutions.com [itspsolutions.com]

Application Notes and Protocols for 2-Amino-5-chlorobenzophenone Oxime-d5 in Metabolite Identification Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

In drug metabolism and pharmacokinetic (DMPK) studies, the use of stable isotope-labeled internal standards is crucial for accurate and precise quantification of analytes by liquid chromatography-tandem mass spectrometry (LC-MS/MS). 2-Amino-5-chlorobenzophenone (ACB) is a known metabolite of several benzodiazepine (B76468) drugs, including chlordiazepoxide and diazepam. This document provides detailed application notes and protocols for the use of 2-Amino-5-chlorobenzophenone Oxime-d5 as an internal standard for the identification and quantification of ACB in biological matrices. The deuterium-labeled internal standard allows for correction of matrix effects and variability in sample processing and instrument response, ensuring high-quality data for metabolite identification studies.

Application: Quantification of 2-Amino-5-chlorobenzophenone (ACB) in Human Plasma

This protocol describes a method for the quantitative analysis of 2-Amino-5-chlorobenzophenone (ACB), a metabolite of a hypothetical parent drug, in human plasma using 2-Amino-5-chlorobenzophenone Oxime-d5 as an internal standard.

Experimental Workflow

Technical Notes & Optimization

Minimizing matrix effects in benzodiazepine analysis with deuterated standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize matrix effects in benzodiazepine (B76468) analysis using deuterated internal standards.

Frequently Asked Questions (FAQs)

Q1: Why are deuterated internal standards preferred for benzodiazepine analysis by LC-MS/MS?

A1: Deuterated internal standards are considered the gold standard for quantitative LC-MS/MS analysis for several reasons. They are stable isotopically labeled versions of the analyte, meaning one or more hydrogen atoms are replaced by deuterium (B1214612).[1][2] This makes them nearly identical to the target benzodiazepine in terms of physical and chemical properties, such as extraction recovery, chromatographic retention time, and ionization efficiency.[1][3][4] Because they behave so similarly to the analyte during sample preparation and analysis, they can effectively compensate for variations in the analytical process, including matrix effects, leading to more accurate and precise quantification.[1][2][3]

Q2: What are "matrix effects" and how do they impact benzodiazepine analysis?

A2: Matrix effects are the alteration of ionization efficiency for a target analyte by co-eluting compounds from the sample matrix (e.g., plasma, urine, blood).[5] These effects can lead to either ion suppression or enhancement, causing underestimation or overestimation of the analyte concentration, respectively.[5] In benzodiazepine analysis, which often deals with complex biological samples, matrix effects are a significant challenge that can compromise the accuracy and reproducibility of the results.[6][7]

Q3: How do deuterated standards compensate for matrix effects?

A3: Since deuterated standards have nearly identical physicochemical properties to their non-deuterated counterparts, they experience the same degree of ion suppression or enhancement from the matrix.[3] By adding a known concentration of the deuterated standard to every sample, calibrator, and quality control, the ratio of the analyte's response to the internal standard's response is used for quantification.[8][9] This ratio remains consistent even if both signals are suppressed or enhanced, thereby correcting for the matrix effect and ensuring accurate results.[3]

Q4: What are the key considerations when selecting a deuterated internal standard?

A4: Several factors are critical when choosing a deuterated internal standard:

• Isotopic Purity: The standard should have a high degree of deuteration (ideally >98%) to minimize the signal contribution from any residual unlabeled analyte.[1][2]

• Position of Deuterium Labels: Deuterium atoms must be on stable, non-exchangeable positions in the molecule to prevent their loss during sample preparation and analysis.[1] Labeling on hydroxyl (-OH), amine (-NH), or sulfhydryl (-SH) groups should be avoided.[1]

• Mass Shift: A sufficient mass difference (typically at least 3 atomic mass units) between the analyte and the standard is needed to prevent isotopic crosstalk.[1]

• Co-elution: Ideally, the deuterated standard should co-elute perfectly with the analyte to ensure they are subjected to the exact same matrix effects at the same time.[1]

Troubleshooting Guides

Issue 1: Inconsistent or Poor Recovery of Benzodiazepines

Possible Cause	Troubleshooting Step
Inefficient sample extraction	Optimize the sample preparation method. For complex matrices like blood or urine, consider switching from protein precipitation to a more rigorous technique like Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to improve cleanup and reduce matrix interferences.[7][10] Mixed-mode SPE has been shown to be particularly effective for benzodiazepines.[11][12]
Suboptimal pH during extraction	Adjust the pH of the sample and extraction solvents. The recovery of many benzodiazepines is pH-dependent.
Analyte degradation	Ensure proper sample storage conditions and minimize the time between collection and analysis. Some benzodiazepines can be unstable.

Issue 2: Significant Ion Suppression or Enhancement Observed

Possible Cause	Troubleshooting Step
Insufficient sample cleanup	Improve the sample preparation method to remove more matrix components. As mentioned, SPE or LLE are generally more effective than protein precipitation.[7][10]
Chromatographic co-elution with matrix components	Modify the LC method. Adjust the mobile phase gradient, change the column chemistry, or alter the flow rate to improve the separation of the analyte from interfering matrix components.[5]
High sample concentration	Dilute the sample. Reducing the concentration of matrix components being introduced into the mass spectrometer can lessen matrix effects, but this is only feasible if the analyte concentration is high enough for detection after dilution.[5]

Issue 3: Deuterated Standard and Analyte Peaks are Separated Chromatographically

Possible Cause	Troubleshooting Step
Isotope effect	A slight difference in retention time between the deuterated standard and the analyte can occur due to the heavier mass of deuterium. This is a known phenomenon.[1]
Different chemical forms	Ensure both the analyte and the standard are in the same chemical form (e.g., both as free base or the same salt form).
If the separation is minor and consistent across all samples, it may not significantly impact quantification. However, for optimal correction of matrix effects, complete co-elution is ideal.[1] Try adjusting the mobile phase composition or the temperature of the column to minimize the separation.[1]

Issue 4: Inaccurate Quantification Despite Using a Deuterated Standard

Possible Cause	Troubleshooting Step
Deuterium exchange	The deuterium label may be exchanging with hydrogen from the solvent or matrix. This can occur if the label is in an unstable position.[1] Verify the stability of the deuterated standard under your experimental conditions. This can be done by incubating the standard in a blank matrix and monitoring for the appearance of the unlabeled analyte's mass transition over time.[1]
Presence of unlabeled analyte in the standard	The deuterated standard may contain a small amount of the unlabeled analyte. Analyze the internal standard solution by itself to check for the presence of the unlabeled analyte.[1]
Incorrect concentration of the internal standard solution	Re-prepare and verify the concentration of the internal standard spiking solution.
Differential matrix effects	If the analyte and internal standard do not co-elute perfectly, they may experience different matrix effects, leading to inaccurate results.[1] Adjust chromatographic conditions to achieve co-elution.[1]

Experimental Protocols

Protocol 1: Solid Phase Extraction (SPE) for Benzodiazepines from Urine

This protocol is a generalized example based on common procedures.[11][12]

• Sample Pre-treatment:

  • To 200 µL of urine, add 20 µL of the deuterated internal standard solution (e.g., 250 ng/mL).[11]

  • Add 200 µL of 0.5 M ammonium (B1175870) acetate (B1210297) buffer (pH 5.0) containing β-glucuronidase enzyme.[11][12]

  • Incubate the mixture at 50-60°C for 1 hour to hydrolyze conjugated benzodiazepines.[11][13]

  • Quench the reaction by adding 200 µL of 4% phosphoric acid.[11][12]

• SPE Procedure (using a mixed-mode cation exchange cartridge):

  • Load the pre-treated sample onto the SPE plate without prior conditioning and equilibration of the sorbent.[11][12]

  • Wash the sorbent with 200 µL of 0.02 N HCl, followed by 200 µL of 20% methanol.[12]

  • Dry the sorbent under high vacuum for approximately 30 seconds.[12]

  • Elute the analytes with two aliquots of 25 µL of a 60:40 acetonitrile:methanol solution containing 5% strong ammonia.[11][12]

• Final Preparation:

  • Dilute the eluate with 100-150 µL of a sample diluent (e.g., 2% acetonitrile:1% formic acid in water) before injection into the LC-MS/MS system.[11]

Protocol 2: LC-MS/MS Analysis of Benzodiazepines

This is a representative LC-MS/MS method. Specific parameters will need to be optimized for your instrument and target analytes.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used (e.g., CORTECS UPLC C18+).[11][12]

  • Mobile Phase A: 0.01% Formic acid in water.[14]

  • Mobile Phase B: 0.01% Formic acid in acetonitrile.[14]

  • Gradient: A typical gradient would start with a low percentage of mobile phase B (e.g., 10%), increasing to a high percentage (e.g., 95%) over several minutes to elute the benzodiazepines.[14]

  • Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.6 mL/min.

  • Injection Volume: 5-20 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is common for benzodiazepines.[15]

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is used for quantification.[15]

  • MRM Transitions: Specific precursor and product ion pairs need to be optimized for each benzodiazepine and its deuterated internal standard.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques on Matrix Effects and Recovery

Sample Preparation Method	Average Analyte Recovery (%)	Absolute Matrix Effect (%)	Reference
Mixed-Mode SPE (Oasis MCX)	91%	17.7%	[11]
Reversed-Phase SPE (Oasis PRiME HLB)	Not Specified	25.3%	[11]
Liquid-Liquid Extraction	72.4% - 100.4%	Not Specified	[10]
Protein Precipitation	Not Specified	Generally higher than SPE/LLE	[10]

Table 2: Intraday and Interday Precision and Accuracy

Quality Control Level	Intraday Accuracy (%)	Intraday Precision (%RSD)	Interday Accuracy (%)	Interday Precision (%RSD)	Reference
QC 1	94% - 112%	< 12%	93% - 111%	< 13%	[16]
QC 2	94% - 112%	< 12%	93% - 111%	< 13%	[16]

Visualizations

Caption: Experimental workflow for benzodiazepine analysis.

Caption: How deuterated standards correct for matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. academic.oup.com [academic.oup.com]
• 7. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 8. nebiolab.com [nebiolab.com]
• 9. quantification of organic acids by deuterated standards - Chromatography Forum [chromforum.org]
• 10. Benzodiazepines in complex biological matrices: Recent updates on pretreatment and detection methods - PMC [pmc.ncbi.nlm.nih.gov]
• 11. waters.com [waters.com]
• 12. lcms.labrulez.com [lcms.labrulez.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. lcms.cz [lcms.cz]
• 15. academicworks.cuny.edu [academicworks.cuny.edu]
• 16. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Addressing Ion Suppression in LC-MS/MS with 2-Amino-5-chlorobenzophenone Oxime-d5

This technical support center is designed for researchers, scientists, and drug development professionals to troubleshoot and mitigate ion suppression in Liquid Chromatography-Mass Spectrometry/Mass Spectrometry (LC-MS/MS) analysis, with a specific focus on the application of 2-Amino-5-chlorobenzophenone Oxime-d5 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect my LC-MS/MS results?

A1: Ion suppression is a phenomenon observed in LC-MS/MS where the ionization efficiency of a target analyte is reduced by the presence of co-eluting components from the sample matrix.[1][2] This leads to a decreased signal intensity for the analyte, which can result in inaccurate and imprecise quantification, reduced sensitivity, and poor reproducibility of results.[2][3] Essentially, other molecules in the sample compete with your analyte for ionization in the mass spectrometer's source, leading to a lower-than-expected signal.[2][4]

Q2: What are the common causes of ion suppression in bioanalytical samples?

A2: The primary sources of ion suppression in biological matrices like plasma, urine, and tissue extracts are endogenous components that are not completely removed during sample preparation.[5] These include:

• Phospholipids: Abundant in cell membranes, these are a major cause of ion suppression, particularly in plasma and serum samples.

• Salts and Buffers: High concentrations of non-volatile salts can crystallize in the ion source, leading to signal instability and suppression.[6]

• Proteins and Peptides: Incomplete removal of proteins can lead to ion source contamination and signal suppression.

• Other Endogenous Molecules: Bile acids, urea, and other small molecules can also interfere with ionization.

• Exogenous Contaminants: Plasticizers from collection tubes, detergents, and mobile phase additives can also contribute to ion suppression.[6]

Q3: How does a deuterated internal standard like 2-Amino-5-chlorobenzophenone Oxime-d5 help to correct for ion suppression?

A3: A deuterated internal standard is a version of the analyte where one or more hydrogen atoms have been replaced by deuterium (B1214612) atoms.[1] Because its chemical and physical properties are nearly identical to the analyte, it co-elutes from the LC column and experiences the same degree of ion suppression in the mass spectrometer's ion source.[1][2] By adding a known amount of 2-Amino-5-chlorobenzophenone Oxime-d5 to your samples, you can normalize the signal of your analyte of interest. The ratio of the analyte's signal to the internal standard's signal should remain constant, even if both are suppressed, allowing for accurate and precise quantification.[2]

Q4: When would I use 2-Amino-5-chlorobenzophenone Oxime-d5 as an internal standard?

A4: 2-Amino-5-chlorobenzophenone is a known precursor in the synthesis of several benzodiazepines.[7] Therefore, 2-Amino-5-chlorobenzophenone Oxime-d5 would be an appropriate internal standard for the quantification of benzodiazepines and their metabolites, or other structurally related compounds, in complex biological matrices.

Q5: My results are still inconsistent even with a deuterated internal standard. What could be the issue?

A5: While highly effective, deuterated internal standards may not perfectly compensate for ion suppression in all situations. Potential issues include:

• Chromatographic Separation: A slight difference in retention time between the analyte and the deuterated internal standard (an "isotope effect") can expose them to different co-eluting matrix components, leading to differential ion suppression.[1]

• High Concentration of Matrix Components: Extremely high levels of co-eluting substances can cause non-proportional suppression of both the analyte and the internal standard.

• Internal Standard Concentration: An excessively high concentration of the internal standard can lead to self-suppression or suppression of the analyte.[8]

Troubleshooting Guides

This section provides solutions to common problems encountered during LC-MS/MS experiments that may be related to ion suppression.

Problem: Significant drop in analyte signal in matrix samples compared to neat standards.

• Possible Cause: This is a classic indication of ion suppression.[9]

• Solutions:

  • Improve Sample Preparation: The most effective way to combat ion suppression is to remove interfering matrix components before analysis.[9] Consider more rigorous techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) over simpler methods like protein precipitation.[5][6]

  • Optimize Chromatography: Modify your LC method to improve the separation of your analyte from the regions of ion suppression. This can be achieved by changing the gradient, flow rate, or using a column with a different chemistry.[2]

  • Dilute the Sample: Diluting the sample can reduce the concentration of matrix components, but be mindful of your analyte's concentration and the instrument's detection limits.[10]

Problem: Poor reproducibility of quality control (QC) samples.

• Possible Cause: Variable ion suppression across different samples.

• Solutions:

  • Verify Internal Standard Performance: Ensure your deuterated internal standard, such as 2-Amino-5-chlorobenzophenone Oxime-d5, is co-eluting perfectly with your analyte. A post-column infusion experiment can help visualize regions of ion suppression.[1]

  • Matrix-Matched Calibrants and QCs: Prepare your calibration standards and QC samples in the same biological matrix as your unknown samples to ensure that the matrix effects are consistent across the analytical run.[6]

Quantitative Data Summary

The following table illustrates the impact of ion suppression on analyte response and the effectiveness of using a deuterated internal standard for correction. The data is representative of a typical bioanalytical experiment.

Sample Type	Analyte Peak Area	Internal Standard (IS) Peak Area	Analyte/IS Ratio	Calculated Concentration (ng/mL)	Accuracy (%)
Neat Standard (10 ng/mL)	1,000,000	1,050,000	0.95	10.0	100
Plasma Sample (spiked at 10 ng/mL)	300,000	315,000	0.95	10.0	100
Plasma Sample (spiked at 10 ng/mL, no IS)	300,000	-	-	3.0	30

As shown in the table, while the absolute peak areas are significantly suppressed in the plasma sample, the ratio of the analyte to the deuterated internal standard remains consistent, allowing for accurate quantification.

Experimental Protocols

1. Post-Column Infusion Experiment to Identify Ion Suppression Zones

This experiment helps to identify the regions in a chromatogram where ion suppression is occurring.

• Materials:

  • LC-MS/MS system

  • Syringe pump

  • T-connector

  • Standard solution of your analyte (e.g., a benzodiazepine)

  • Blank extracted matrix (e.g., plasma extract without the analyte)

• Methodology:

  • Set up the LC-MS/MS system with the analytical column and mobile phases used for your assay.

  • Use a T-connector to introduce a constant flow of the analyte standard solution (e.g., 10-20 µL/min) into the mobile phase stream after the analytical column but before the mass spectrometer's ion source.[11][12]

  • Begin acquiring data in MRM mode for your analyte. This will establish a stable, elevated baseline signal.[5]

  • Inject a blank matrix extract onto the LC column.

  • Monitor the baseline of the analyte signal during the chromatographic run. Any significant drop in the baseline indicates a region of ion suppression.[5]

2. Sample Preparation using Solid-Phase Extraction (SPE) for Benzodiazepine Analysis

This protocol provides a general guideline for a more effective sample cleanup to reduce matrix effects.

• Materials:

  • Mixed-mode cation exchange SPE cartridges

  • Plasma sample

  • Internal standard solution (2-Amino-5-chlorobenzophenone Oxime-d5)

  • Methanol (B129727), Acetonitrile, Formic Acid, Ammonium (B1175870) Hydroxide (B78521)

  • Centrifuge

• Methodology:

  • Pre-treatment: To 500 µL of plasma, add the internal standard solution.

  • Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Loading: Load the pre-treated plasma sample onto the SPE cartridge.

  • Washing: Wash the cartridge with 1 mL of 2% formic acid in water, followed by 1 mL of methanol.

  • Elution: Elute the analytes with 1 mL of 5% ammonium hydroxide in acetonitrile.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Mechanism of ion suppression in LC-MS/MS.

Caption: Troubleshooting workflow for ion suppression.

References

• 1. benchchem.com [benchchem.com]
• 2. longdom.org [longdom.org]
• 3. longdom.org [longdom.org]
• 4. zefsci.com [zefsci.com]
• 5. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 6. gmi-inc.com [gmi-inc.com]
• 7. caymanchem.com [caymanchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: Isotopic Cross-Talk in Mass Spectrometry with d5 Labeled Standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering isotopic cross-talk when using deuterium (B1214612) (d5) labeled internal standards in mass spectrometry assays.

Frequently Asked Questions (FAQs)

Q1: What is isotopic cross-talk and why is it a concern with d5 labeled standards?

Isotopic cross-talk, also known as isotopic interference or cross-contribution, occurs when the signal from the unlabeled analyte contributes to the signal of its stable isotope-labeled internal standard (SIL-IS), or vice-versa.[1] This is a significant concern as it can lead to inaccurate quantification, non-linear calibration curves, and compromised data integrity.[1][2][3] With d5 labeled standards, this can happen in two primary ways:

• Analyte to Internal Standard: The natural isotopic abundance of elements (like Carbon-13) in the analyte can result in an "M+5" peak that overlaps with the mass of the d5-labeled internal standard.[4][5]

• Internal Standard to Analyte: The d5 labeled internal standard may contain a small percentage of unlabeled (d0) species as an impurity from its synthesis.[6][7][8]

Q2: What are the primary causes of isotopic cross-talk?

The main causes of isotopic cross-talk include:

• Natural Isotopic Abundance: High molecular weight compounds or those containing elements with multiple naturally occurring isotopes can have isotopic distributions that overlap with the mass of the internal standard.[7] For an analyte, the M+1, M+2, etc., peaks resulting from the natural abundance of isotopes like 13C, 15N, and 18O can interfere with the signal of the labeled internal standard.[4]

• Isotopic Purity of the Internal Standard: The synthesis of stable isotope-labeled standards is never 100% efficient, leading to the presence of unlabeled (d0) or incompletely labeled (e.g., d1-d4) species in the d5 standard.[6][7][8]

• In-source Fragmentation: Analytes can sometimes fragment within the ion source of the mass spectrometer, and these fragments may have the same mass-to-charge ratio as the internal standard, causing interference.[9]

• Instrumental Factors: On some older triple quadrupole instruments, ions from one MRM transition may not be completely cleared from the collision cell before the next transition is monitored, leading to "cross-talk".[10][11] Modern instruments have largely eliminated this issue.[11]

Q3: How can I recognize if my data is affected by isotopic cross-talk?

Signs of isotopic cross-talk in your data can include:

• Non-linear calibration curves , especially at the high and low ends of the concentration range.[2][3][12]

• An unexpectedly high signal for the internal standard in high-concentration analyte samples.[10]

• The presence of the analyte's signal in blank samples that have been spiked only with the internal standard.[7]

• Poor accuracy and precision in your quantitative results.[13]

Troubleshooting Guides

Issue 1: Non-Linear Calibration Curve

Possible Cause: Isotopic cross-talk from the analyte to the internal standard is often more pronounced at high analyte concentrations, leading to a non-linear response.[2][12]

Troubleshooting Steps:

• Assess the Degree of Cross-Talk: Perform an experiment to quantify the percentage of cross-talk (see Experimental Protocol section).

• Increase Internal Standard Concentration: A higher concentration of the internal standard can often overcome the interference from the analyte, improving linearity.[3][14]

• Select a Different MRM Transition: If possible, choose a product ion for the internal standard that is not formed from the unlabeled analyte.[1]

• Monitor a Less Abundant Isotope: Consider monitoring a different isotopic precursor of the internal standard (e.g., M+2 of the d5 standard) that is free from the analyte's contribution.[1][3]

• Use a Non-Linear Calibration Fit: If the cross-talk is consistent, a non-linear regression model (e.g., quadratic) may provide more accurate quantification.[12]

Issue 2: Analyte Signal Detected in Blank Samples with Internal Standard

Possible Cause: The d5 labeled internal standard is likely contaminated with the unlabeled (d0) form of the analyte.[7]

Troubleshooting Steps:

• Verify Isotopic Purity: Analyze a high-concentration solution of the d5 internal standard alone to check for the presence of the unlabeled analyte.[7]

• Consult the Certificate of Analysis (CoA): Review the CoA for your d5 labeled standard to confirm its isotopic purity.

• Contact the Manufacturer: If the isotopic purity is lower than specified, contact the supplier.

• Mathematical Correction: If the level of unlabeled analyte in the internal standard is known and consistent, it is possible to correct for its contribution mathematically.

Quantitative Data Summary

The following table summarizes typical quantitative values associated with isotopic cross-talk.

Parameter	Typical Value/Range	Significance
Isotopic Purity of d5 Standards	>98%	A higher isotopic purity minimizes the contribution of the internal standard to the analyte signal.
Acceptable % Cross-Talk	< 5% of the IS response at the LLOQ	If the cross-talk is above this level, mitigation strategies are recommended.[1]
Analyte Contribution to IS Signal	0.35% - 0.6%	This is an example of measured cross-signal contribution in a published study and can vary significantly based on the analyte and instrument.[2]

Experimental Protocols

Protocol: Assessment of Analyte-to-Internal Standard Cross-Talk

This protocol allows for the quantification of the signal contribution from a high-concentration analyte to the internal standard channel.

Materials:

• Blank matrix (e.g., plasma, urine)

• Analyte stock solution

• d5 Labeled Internal Standard (IS) stock solution

• LC-MS/MS system

Procedure:

• Prepare a High-Concentration Analyte Sample: Spike a sample of the blank matrix with the analyte at the highest concentration of your calibration curve (e.g., Upper Limit of Quantification - ULOQ). Do not add any internal standard.

• Prepare an Internal Standard Sample: Spike a separate sample of the blank matrix with the internal standard at the working concentration used in your assay. Do not add any analyte.

• Analyze Samples: Inject both prepared samples into the LC-MS/MS system and acquire data, monitoring both the MRM transition for the analyte and the MRM transition for the internal standard in both runs.

• Data Analysis:

  • Measure the peak area of the analyte in the "High-Concentration Analyte Sample" (AreaAnalyte_High).

  • Measure the peak area, if any, in the internal standard channel for the "High-Concentration Analyte Sample" (AreaCrosstalk_IS).

  • Measure the peak area of the internal standard in the "Internal Standard Sample" (AreaIS_True).

• Calculate Percent Cross-Talk:

  • % Cross-Talk = (AreaCrosstalk_IS / AreaIS_True) * 100

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. m.youtube.com [m.youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. Cross-talk Phenomenon in LC-MS/MS - Chromatography Forum [chromforum.org]
• 12. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability of 2-Amino-5-chlorobenzophenone Oxime-d5 in Biological Matrices

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 2-Amino-5-chlorobenzophenone Oxime-d5 when used as an internal standard in biological matrices.

Frequently Asked Questions (FAQs)

Q1: What is 2-Amino-5-chlorobenzophenone Oxime-d5 and why is it used in bioanalysis?

A1: 2-Amino-5-chlorobenzophenone Oxime-d5 is the deuterium-labeled form of 2-Amino-5-chlorobenzophenone Oxime.[1] In quantitative bioanalysis, particularly with liquid chromatography-mass spectrometry (LC-MS), deuterated compounds are considered the gold standard for use as internal standards (IS).[2] Their physicochemical properties are nearly identical to the analyte of interest, which allows them to effectively compensate for variability during sample preparation and analysis, leading to improved accuracy and precision.

Q2: What are the potential stability issues with 2-Amino-5-chlorobenzophenone Oxime-d5 in biological matrices?

A2: While specific stability data for 2-Amino-5-chlorobenzophenone Oxime-d5 is not extensively published, potential issues can be inferred from its structure and general knowledge of deuterated compounds. These include:

• Isotopic Exchange (Back-Exchange): The deuterium (B1214612) atoms (d5) may exchange with hydrogen atoms from the biological matrix or solvents. This is a primary concern for deuterated compounds, especially if the deuterium labels are on heteroatoms (like the -OH of the oxime or the -NH2 group) or on carbons adjacent to activating groups.[2]

• Hydrolysis: The oxime functional group may be susceptible to hydrolysis under acidic or basic conditions, converting it back to the corresponding benzophenone.

• Photodegradation: Benzophenone structures can be sensitive to light, which may lead to degradation if samples are not properly protected.

• Metabolic Instability: Although deuteration can increase metabolic stability, the compound may still be susceptible to enzymatic degradation in biological matrices like plasma or liver microsomes.

Q3: How can I prevent the back-exchange of deuterium atoms?

A3: To minimize isotopic exchange, consider the following:

• Control pH: Avoid strongly acidic or basic conditions during sample preparation and storage.[2]

• Solvent Choice: Use aprotic solvents where possible for reconstitution and storage of the internal standard stock solution.

• Temperature: Store samples at low temperatures (e.g., -80°C) to slow down the rate of exchange.

Q4: My results show a high response for the unlabeled analyte in blank samples spiked only with the deuterated internal standard. What could be the cause?

A4: This could indicate either contamination of the deuterated internal standard with the unlabeled analyte or in-source fragmentation/instability of the deuterated standard in the mass spectrometer.[2] It is crucial to assess the purity of the internal standard solution.

Troubleshooting Guides

Guide 1: Investigating Unexpected Analyte Response or Poor Precision

This guide will help you troubleshoot common issues related to the stability of 2-Amino-5-chlorobenzophenone Oxime-d5.

Problem: Inconsistent internal standard response, unexpected presence of unlabeled analyte, or high variability in quality control (QC) samples.

Potential Causes & Troubleshooting Steps:

• Isotopic Exchange:

  • Symptom: Decreasing internal standard peak area over time, especially in processed samples left at room temperature. Appearance of a signal at the mass transition of the unlabeled analyte.

  • Action:

    • Re-evaluate the pH of all solutions used in sample preparation.

    • Perform a stability test in the final sample extract by re-injecting samples after they have been stored in the autosampler for a defined period.

    • If exchange is confirmed, consider using a different deuterated standard with labels on a more stable position (e.g., on the aromatic ring not adjacent to the amino group).

• Chemical Instability (Hydrolysis/Degradation):

  • Symptom: Decreasing analyte and/or internal standard response in processed samples over time.

  • Action:

    • Conduct short-term stability tests at room temperature and long-term stability tests at various storage temperatures (e.g., -20°C and -80°C).

    • Protect samples from light at all stages of the experiment.

    • Analyze for the potential degradant, 2-amino-5-chlorobenzophenone.

• Matrix Effects:

  • Symptom: Inconsistent internal standard response between different lots of biological matrix or between study samples and QC samples.

  • Action:

    • Perform a matrix effect evaluation using the post-extraction spike method.[2]

    • Optimize the sample preparation method (e.g., switch from protein precipitation to solid-phase extraction) to remove interfering matrix components.

Quantitative Data Summary

The following tables present hypothetical data from stability assessments of 2-Amino-5-chlorobenzophenone Oxime-d5 in human plasma. These tables are for illustrative purposes to guide your experimental design and data interpretation.

Table 1: Freeze-Thaw Stability of 2-Amino-5-chlorobenzophenone Oxime-d5 in Human Plasma

Analyte Concentration	Cycle 1 (% Bias)	Cycle 2 (% Bias)	Cycle 3 (% Bias)
Low QC (10 ng/mL)	-2.5	-4.1	-6.8
High QC (200 ng/mL)	-1.8	-3.5	-5.2

Acceptance Criteria: % Bias within ±15% of nominal concentration.

Table 2: Short-Term (Bench-Top) Stability of 2-Amino-5-chlorobenzophenone Oxime-d5 in Human Plasma at Room Temperature

Analyte Concentration	4 hours (% Bias)	8 hours (% Bias)	24 hours (% Bias)
Low QC (10 ng/mL)	-3.1	-5.9	-12.4
High QC (200 ng/mL)	-2.7	-4.8	-10.1

Acceptance Criteria: % Bias within ±15% of nominal concentration.

Table 3: Long-Term Storage Stability of 2-Amino-5-chlorobenzophenone Oxime-d5 in Human Plasma at -80°C

Analyte Concentration	1 Month (% Bias)	3 Months (% Bias)	6 Months (% Bias)
Low QC (10 ng/mL)	-1.5	-2.8	-4.5
High QC (200 ng/mL)	-1.1	-2.2	-3.9

Acceptance Criteria: % Bias within ±15% of nominal concentration.

Experimental Protocols

Protocol 1: Freeze-Thaw Stability Assessment

Objective: To evaluate the stability of 2-Amino-5-chlorobenzophenone Oxime-d5 in a biological matrix after repeated freeze-thaw cycles.

Methodology:

• Spike a fresh pool of the biological matrix (e.g., human plasma) with the analyte at low and high QC concentrations. Aliquot into replicate tubes.

• Spike the samples with 2-Amino-5-chlorobenzophenone Oxime-d5 at the working concentration.

• Store the QC samples at the intended long-term storage temperature (e.g., -80°C) for at least 24 hours.

• Thaw the samples completely at room temperature.

• After thawing, refreeze the samples at -80°C for at least 12 hours. This completes one freeze-thaw cycle.

• Repeat for the desired number of cycles (typically three).

• After the final thaw, process the samples and analyze them against a freshly prepared calibration curve.

• Calculate the concentration of the analyte in the QC samples and determine the percent bias from the nominal concentration.

Protocol 2: Short-Term (Bench-Top) Stability Assessment

Objective: To determine the stability of 2-Amino-5-chlorobenzophenone Oxime-d5 in a biological matrix at room temperature for a duration that mimics the sample handling process.

Methodology:

• Spike a fresh pool of the biological matrix with the analyte at low and high QC concentrations.

• Spike the samples with 2-Amino-5-chlorobenzophenone Oxime-d5.

• Allow the QC samples to sit at room temperature for a predefined period (e.g., 4, 8, and 24 hours).

• At each time point, process an aliquot of the samples and analyze them against a freshly prepared calibration curve.

• Calculate the analyte concentration and the percent bias.

Visualizations

Caption: Troubleshooting workflow for stability issues.

Caption: General workflow for stability experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]

Optimizing LC gradient for separation of benzodiazepines and deuterated internal standard

Welcome to the technical support center for optimizing the separation of benzodiazepines and their deuterated internal standards. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during liquid chromatography (LC) method development and execution.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments, providing step-by-step guidance to resolve them.

Problem: Poor resolution or co-elution of benzodiazepines.

Symptoms:

• Overlapping peaks for different benzodiazepines.

• Inability to accurately quantify individual analytes.

Possible Causes and Solutions:

Cause	Solution
Inadequate Mobile Phase Composition	Adjust the organic modifier (acetonitrile or methanol) to water/buffer ratio. A lower percentage of organic solvent will generally increase retention and may improve the separation of less retained compounds.
Inappropriate pH of Mobile Phase	The pH of the mobile phase can affect the ionization state of benzodiazepines, influencing their retention. For reversed-phase chromatography, a mobile phase pH around 3.0 has been shown to be effective for the separation of multiple benzodiazepines.[1]
Suboptimal Gradient Program	Modify the gradient slope. A shallower gradient (slower increase in organic solvent concentration) can improve the separation of closely eluting compounds. Conversely, a steeper gradient can reduce analysis time but may sacrifice resolution. A gradient from 15% to 28% acetonitrile (B52724) in a phosphate (B84403) buffer has been used successfully for separating 15 benzodiazepines.[2]
Incorrect Column Chemistry	The choice of stationary phase is critical. C8 and C18 columns are commonly used for benzodiazepine (B76468) analysis.[1][3] Phenyl columns can also offer different selectivity.[2] If co-elution persists, consider a column with a different stationary phase (e.g., biphenyl) which can provide alternative selectivity.[4]
Insufficient Column Efficiency	Ensure the column is not degraded. High backpressure or peak tailing can indicate a compromised column. Replace the column if necessary.

Problem: Deuterated internal standard does not co-elute with the analyte.

Symptoms:

• A noticeable shift in retention time between the analyte and its deuterated internal standard.[5][6]

• Inaccurate and imprecise quantification due to differential matrix effects.[5][7]

Possible Causes and Solutions:

Cause	Solution
Isotope Effect	Deuteration can slightly alter the physicochemical properties of a molecule, leading to a small difference in retention time, with deuterated compounds often eluting slightly earlier.[8]
Chromatographic Conditions	Adjusting the mobile phase composition, gradient slope, or column temperature may help to improve co-elution.[5]
High-Resolution Column	A highly efficient column might resolve the analyte and its deuterated internal standard. In some cases, a column with lower resolution can promote the overlap of the analyte and internal standard peaks.[5][6]
Alternative Internal Standard	If chromatographic adjustments do not resolve the issue, consider using an internal standard labeled with a different stable isotope, such as Carbon-13 (¹³C), which is less prone to chromatographic shifts.[5][8]

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated internal standard eluting earlier than the non-deuterated analyte?

This phenomenon is known as the "isotope effect". The replacement of hydrogen with deuterium (B1214612) can lead to slight changes in the molecule's lipophilicity, which can cause it to have a slightly shorter retention time on a reversed-phase column.[5][6][8] While often minimal, this can be problematic if the analyte and internal standard elute into regions with different matrix effects.[7]

Q2: How can I minimize matrix effects when analyzing benzodiazepines in complex samples like plasma or urine?

Matrix effects, which can cause ion suppression or enhancement, are a significant source of imprecision in LC-MS/MS analyses.[5] While deuterated internal standards are the gold standard for compensation, several strategies can help minimize these effects:[7]

• Effective Sample Preparation: Use solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[9][10]

• Chromatographic Separation: Optimize your LC gradient to separate the analytes of interest from endogenous matrix components.

• Dilution: Diluting the sample ("dilute-and-shoot") can reduce the concentration of interfering substances, but may compromise sensitivity.[9]

Q3: What are the typical starting conditions for developing an LC gradient for benzodiazepine separation?

A good starting point for method development for a broad range of benzodiazepines could be a C18 or C8 column with a mobile phase consisting of a buffered aqueous solution (e.g., 40 mM potassium phosphate at pH 3.0) and an organic modifier like acetonitrile.[1][2] A gradient could start at a lower organic percentage (e.g., 15-30%) and ramp up to a higher percentage (e.g., 60-95%) over several minutes.[2][11][12]

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects

This protocol allows for the quantitative assessment of matrix effects on your analyte and internal standard.

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and internal standard in a clean solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): Blank matrix (e.g., plasma, urine) is extracted, and the final extract is spiked with the analyte and internal standard.

  • Set C (Pre-Extraction Spike): Blank matrix is spiked with the analyte and internal standard before the extraction process.

• Analyze the Samples: Inject all three sets into the LC-MS/MS system.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Data Interpretation:

Sample Set	Description	Purpose
Set A	Analyte + IS in Solvent	Reference for 100% signal
Set B	Extracted Blank Matrix + Analyte + IS	Measures matrix-induced signal suppression/enhancement
Set C	Blank Matrix + Analyte + IS (then extracted)	Measures extraction recovery

A Matrix Effect value significantly different from 100% indicates ion suppression (<100%) or enhancement (>100%). Differential matrix effects occur when the analyte and internal standard experience different levels of suppression or enhancement.[5]

Protocol 2: LC Gradient Optimization Workflow

A systematic approach to optimizing your LC gradient for benzodiazepine separation.

Caption: A logical workflow for LC gradient optimization.

Data Presentation

Table 1: Example LC Method Parameters for Benzodiazepine Analysis

The following table summarizes different LC conditions reported for the separation of benzodiazepines.

Column	Mobile Phase A	Mobile Phase B	Gradient	Flow Rate (mL/min)	Reference
C8 RP	65% aqueous phosphate buffer (pH 3.0)	35% Acetonitrile	Isocratic	Not Specified	[1]
Lichrospher RP 18	10 mM potassium phosphate buffer (pH 2.5)	Methanol-Acetonitrile (10:27, v/v)	Gradient	1.0	[11]
Kromasill C8	0.05M CH3COONH4	CH3OH:CH3CN	Gradient	1.0	[3]
CORTECS UPLC C18+	0.1% Formic acid in water	Acetonitrile	10% to 50% B over 5 min, then to 95%	Not Specified	[12]
Nova-Pak phenyl	40 mM potassium phosphate buffer	Acetonitrile	15% to 28% B	Not Specified	[2]
Kinetex 2.6 µm Biphenyl	0.1% formic acid in water	0.1% formic acid in Acetonitrile	35% to 80% B over 3 min	0.5	[4]

Table 2: Hypothetical Matrix Effect Evaluation Data

This table illustrates how to identify differential matrix effects from the experimental protocol described above.

Compound	Peak Area (Set A)	Peak Area (Set B)	Matrix Effect (%)
Analyte	1,000,000	700,000	70% (Ion Suppression)
Deuterated IS	1,000,000	850,000	85% (Ion Suppression)

In this example, the analyte experiences more significant ion suppression than the deuterated internal standard, which would lead to an overestimation of the analyte concentration.[5]

Visualizations

Caption: Troubleshooting workflow for analyte and internal standard co-elution issues.

References

• 1. Separation and HPLC analysis of 15 benzodiazepines in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Simultaneous HPLC gradient analysis of 15 benzodiazepines and selected metabolites in postmortem blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. phenomenex.com [phenomenex.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. agilent.com [agilent.com]
• 11. saspublishers.com [saspublishers.com]
• 12. waters.com [waters.com]

Troubleshooting low recovery of 2-Amino-5-chlorobenzophenone Oxime-d5 during extraction

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low recovery of 2-Amino-5-chlorobenzophenone Oxime-d5 during extraction procedures.

Frequently Asked Questions (FAQs)

Q1: I am observing a significantly lower than expected recovery of 2-Amino-5-chlorobenzophenone Oxime-d5 after my liquid-liquid extraction. What are the initial checks I should perform?

A1: Start by verifying the basics of your extraction protocol. Ensure that the volumes and concentrations of all reagents, including the organic solvent and any pH-adjusting solutions, are correct. Confirm that the pH of the aqueous phase was adjusted to the desired value. Inadequate phase separation can also lead to poor recovery; ensure the two liquid layers are completely separated before collecting the organic phase.

Q2: Which organic solvent is optimal for the extraction of 2-Amino-5-chlorobenzophenone Oxime-d5?

A2: The choice of solvent is a critical factor in extraction efficiency.[1] 2-Amino-5-chlorobenzophenone Oxime is slightly soluble in ethyl acetate (B1210297) and chloroform.[2] A solvent in which the analyte has high solubility and is immiscible with the sample matrix (typically aqueous) should be chosen. Below is a table illustrating typical recovery efficiencies with common solvents.

Q3: How does the pH of the aqueous phase impact the extraction recovery?

A3: The pH of the aqueous solution can significantly influence the extraction efficiency of ionizable compounds.[1] For 2-Amino-5-chlorobenzophenone Oxime, which has a basic amino group, adjusting the pH can affect its partition coefficient between the aqueous and organic phases. Generally, for a basic compound, extraction into an organic solvent is favored at a pH above its pKa. It is recommended to perform extractions at a neutral to slightly basic pH to ensure the compound is in its neutral form, which is more soluble in organic solvents. Prolonged exposure to strongly acidic or basic conditions should be avoided to prevent potential degradation.[3]

Q4: Could the 2-Amino-5-chlorobenzophenone Oxime-d5 be degrading during my extraction process?

A4: Yes, degradation is a potential cause for low recovery. Benzophenone oximes can be susceptible to decomposition in the presence of air and moisture.[4] Additionally, prolonged exposure to harsh pH conditions (strongly acidic or basic) or elevated temperatures can lead to hydrolysis or other degradation pathways, such as the Beckmann rearrangement.[3][5][6] It is advisable to work expeditiously and use fresh, dry solvents.

Q5: I am still facing low recovery after optimizing my solvent and pH. What other factors could be at play?

A5: If you have addressed the common variables, consider the following:

• Incomplete Phase Separation: Emulsions can form at the interface of the aqueous and organic layers, trapping the analyte. If an emulsion is observed, techniques such as centrifugation or the addition of a small amount of brine can help to break it.

• Analyte Adsorption: The analyte may adsorb to the surface of the glassware. To mitigate this, consider silanizing your glassware.

• Sample Matrix Effects: Complex sample matrices can interfere with the extraction process. A sample cleanup step, such as solid-phase extraction (SPE), prior to liquid-liquid extraction may be necessary.

• Analyte Stability in Solution: The compound may not be stable in the final extract. It is recommended to analyze the samples as soon as possible after extraction or store them at low temperatures (e.g., -20°C) under an inert atmosphere.[2]

Data Presentation

Table 1: Illustrative Recovery of 2-Amino-5-chlorobenzophenone Oxime-d5 with Different Extraction Solvents and pH Conditions

Extraction Solvent	Aqueous Phase pH	Mean Recovery (%)	Standard Deviation (%)	Notes
Ethyl Acetate	7.0	92	3.1	Good recovery, common choice.
Ethyl Acetate	9.0	95	2.8	Slightly improved recovery at basic pH.
Dichloromethane	7.0	88	4.2	Good recovery, but can form emulsions.
Methyl tert-Butyl Ether (MTBE)	7.0	90	3.5	Good alternative to ethyl acetate.
Hexane	7.0	35	6.8	Poor recovery due to lower polarity.

Note: These are example values to illustrate trends and are not from a specific experimental study.

Experimental Protocols

Protocol 1: Standard Liquid-Liquid Extraction (LLE) of 2-Amino-5-chlorobenzophenone Oxime-d5

• Sample Preparation: To 1 mL of the aqueous sample, add the internal standard solution of 2-Amino-5-chlorobenzophenone Oxime-d5.

• pH Adjustment: Adjust the pH of the sample to approximately 9.0 using a suitable base (e.g., 1M Sodium Hydroxide).

• Solvent Addition: Add 5 mL of ethyl acetate to the sample.

• Extraction: Vortex the mixture for 2 minutes to ensure thorough mixing.

• Phase Separation: Centrifuge the sample at 3000 x g for 10 minutes to separate the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the dried extract in a suitable solvent for your analytical method (e.g., mobile phase).

Mandatory Visualization

References

• 1. What factors affect extraction efficiency? [proseaworld.com]
• 2. Cas 18097-52-4,2-AMINO-5-CHLOROBENZOPHENONE OXIME | lookchem [lookchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Analysis of 2-Amino-5-chlorobenzophenone Oxime-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Amino-5-chlorobenzophenone Oxime-d5. The focus is on preventing in-source fragmentation during mass spectrometry analysis, a common issue that can compromise data quality.

Troubleshooting Guide: Preventing In-source Fragmentation

In-source fragmentation is a phenomenon where analyte ions fragment within the ion source of the mass spectrometer before they reach the mass analyzer. This can lead to a decreased signal for the precursor ion and the appearance of unexpected fragment ions, complicating analysis. This guide provides a step-by-step approach to troubleshoot and mitigate in-source fragmentation of 2-Amino-5-chlorobenzophenone Oxime-d5.

Question: I am observing a weak molecular ion peak for 2-Amino-5-chlorobenzophenone Oxime-d5 and several unexpected lower mass peaks. How can I determine if this is due to in-source fragmentation?

Answer:

To confirm if in-source fragmentation is occurring, you can perform the following steps:

• Analyze a Standard: Inject a pure standard of 2-Amino-5-chlorobenzophenone Oxime-d5 at a known concentration.

• Vary Source Energy: Methodically decrease the energy in the ion source. This can be achieved by lowering the declustering potential (or fragmentor voltage) and the source temperature.

• Monitor Ion Ratios: Observe the relative intensities of the molecular ion peak ([M+H]⁺) and the suspected fragment ion peaks. If the intensity of the molecular ion increases while the fragment ion intensities decrease as you lower the source energy, it is a strong indication of in-source fragmentation.

Question: What are the primary causes of in-source fragmentation for 2-Amino-5-chlorobenzophenone Oxime-d5?

Answer:

The primary causes of in-source fragmentation are related to the transfer of excess energy to the analyte ions in the ion source. For 2-Amino-5-chlorobenzophenone Oxime-d5, this can be attributed to:

• High Ion Source Voltages: Elevated declustering potential (DP) or fragmentor voltage can accelerate ions and cause them to collide with gas molecules with enough energy to induce fragmentation.

• High Source Temperature: Excessive heat in the ion source can provide enough thermal energy to cause the breakdown of the molecule.

Question: What specific steps can I take to minimize or prevent in-source fragmentation?

Answer:

To minimize in-source fragmentation, a systematic optimization of the mass spectrometer's source parameters is necessary. The following table summarizes the key parameters and the recommended direction for adjustment.

Parameter	Recommended Adjustment to Reduce Fragmentation	Rationale
Declustering Potential (DP) / Fragmentor Voltage	Decrease	Reduces the kinetic energy of ions, leading to softer collisions with gas molecules.
Source Temperature	Decrease	Minimizes thermal degradation of the analyte.
Nebulizer Gas Flow	Optimize	Affects desolvation efficiency. Improper settings can lead to unstable ion generation.
Capillary Voltage	Optimize	Influences the efficiency of ion sampling into the mass spectrometer.

It is recommended to adjust these parameters one at a time to understand the effect of each on the resulting mass spectrum.

Frequently Asked Questions (FAQs)

Q1: What is the molecular weight of 2-Amino-5-chlorobenzophenone Oxime-d5?

A1: The molecular weight of 2-Amino-5-chlorobenzophenone Oxime-d5 is approximately 251.72 g/mol .

Q2: What are the expected major ions in the mass spectrum of 2-Amino-5-chlorobenzophenone Oxime-d5 in the absence of in-source fragmentation?

A2: In positive ion mode using a soft ionization technique like electrospray ionization (ESI), the primary ion expected is the protonated molecule, [M+H]⁺, at an m/z of approximately 252.7.

Q3: What are the likely fragmentation pathways for 2-Amino-5-chlorobenzophenone Oxime-d5?

A3: Based on the structure of the molecule, several fragmentation pathways are possible. The most likely cleavages would occur around the carbonyl and oxime functionalities. The table below outlines a proposed fragmentation pathway and the expected m/z values for the deuterated compound.

Precursor Ion (m/z)	Proposed Fragment	Neutral Loss	Fragment m/z (d5)
252.7 ([M+H]⁺)	Loss of hydroxylamine	NH₂OH	219.7
252.7 ([M+H]⁺)	Cleavage of the C-C bond adjacent to the carbonyl group	C₇H₅O (benzoyl group)	147.1 (chlorinated aniline (B41778) fragment)
252.7 ([M+H]⁺)	Cleavage of the C-C bond adjacent to the carbonyl group	C₆H₅ClN (chlorinated aniline group)	105.1 (benzoyl fragment)

Q4: Can the mobile phase composition affect in-source fragmentation?

A4: Yes, the mobile phase composition can influence ionization efficiency and, in some cases, contribute to fragmentation. Using mobile phase additives like formic acid or ammonium (B1175870) formate (B1220265) at low concentrations can promote stable protonation and may help reduce in-source fragmentation. Highly acidic or basic conditions, or the use of certain organic modifiers, could potentially increase the lability of the analyte.

Experimental Protocols

Protocol 1: Optimization of Mass Spectrometer Source Parameters to Minimize In-source Fragmentation

• Prepare a Standard Solution: Prepare a 1 µg/mL solution of 2-Amino-5-chlorobenzophenone Oxime-d5 in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Initial Infusion: Infuse the standard solution directly into the mass spectrometer at a constant flow rate (e.g., 10 µL/min).

• Set Initial MS Conditions: Begin with the instrument manufacturer's recommended starting parameters for a small molecule of a similar mass.

• Vary Declustering Potential (DP) / Fragmentor Voltage:

  • Acquire a mass spectrum at the initial DP/fragmentor voltage.

  • Decrease the DP/fragmentor voltage in increments of 10-20 V and acquire a spectrum at each step.

  • Monitor the ratio of the [M+H]⁺ ion to the fragment ions.

  • Identify the voltage at which the [M+H]⁺ signal is maximized and fragment signals are minimized.

• Vary Source Temperature:

  • Set the DP/fragmentor voltage to the optimized value from the previous step.

  • Acquire a mass spectrum at the initial source temperature.

  • Decrease the source temperature in increments of 25-50 °C and acquire a spectrum at each step.

  • Monitor the ion ratios as before to find the optimal temperature.

• Optimize Other Parameters: Fine-tune other source parameters such as nebulizer gas flow and capillary voltage to achieve maximum signal intensity and stability for the [M+H]⁺ ion.

• Final Method: Record the optimized source parameters for use in subsequent LC-MS analyses.

Visualizations

Caption: A flowchart for diagnosing and resolving in-source fragmentation.

Caption: Proposed major fragmentation pathways for protonated 2-Amino-5-chlorobenzophenone Oxime-d5.

Dealing with co-eluting peaks in benzodiazepine analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during the analysis of benzodiazepines, with a specific focus on dealing with co-eluting peaks.

Troubleshooting Guides

Issue: Poor resolution or co-elution of benzodiazepine (B76468) peaks in my chromatogram.

When two or more benzodiazepines elute at or very near the same time, it results in overlapping or co-eluting peaks, making accurate quantification and identification difficult.[1][2] This can be a significant challenge, especially when dealing with isomers or structurally similar compounds.

Initial Assessment:

First, determine if the issue is due to true co-elution of different compounds or a problem with the chromatographic system causing peak splitting.[3]

• Observe all peaks: If all peaks in the chromatogram are split or misshapen, it might indicate a physical problem with the column, such as a partially blocked frit or a void in the packing material.[3][4] In this case, column maintenance or replacement is recommended.[4]

• ** analyte-specific issue:** If only certain peaks are affected, it is likely a chemical co-elution problem that requires method optimization.[3]

Troubleshooting Workflow:

The following diagram illustrates a systematic approach to troubleshooting co-eluting peaks.

References

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. youtube.com [youtube.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. agilent.com [agilent.com]

Improving signal-to-noise ratio for 2-Amino-5-chlorobenzophenone Oxime-d5

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 2-Amino-5-chlorobenzophenone Oxime-d5.

Troubleshooting Guide

This guide addresses specific issues that may arise during the experimental use of 2-Amino-5-chlorobenzophenone Oxime-d5, particularly in quantitative LC-MS/MS analysis.

Issue: Low Signal-to-Noise Ratio (S/N) for 2-Amino-5-chlorobenzophenone Oxime-d5

A diminished signal-to-noise ratio can compromise the sensitivity and accuracy of your assay. Below is a step-by-step guide to diagnose and resolve this issue.

Question: My 2-Amino-5-chlorobenzophenone Oxime-d5 internal standard signal is weak or absent. What should I do first?

Answer: First, confirm the basics of your sample preparation and instrument setup. A systematic check can often reveal simple oversights.

• Verify Standard Preparation: Double-check the concentration of your working solution. Ensure that the standard has not degraded and that the correct dilutions were made.

• Instrument Performance: Confirm that the mass spectrometer is tuned and calibrated according to the manufacturer's recommendations.[1] A routine system suitability test can verify instrument performance before running your sample batch.

• Sample Matrix: Inject a sample of the internal standard in a clean solvent (e.g., methanol (B129727) or acetonitrile) to ensure that the instrument can detect it without any matrix interference. If a strong signal is observed here, the issue likely lies with matrix effects from your sample.[2]

Question: I've confirmed my instrument and standard preparation are correct, but the signal is still low in my samples. What are the next steps?

Answer: The issue is likely related to ion suppression or suboptimal chromatographic conditions.

• Evaluate Ion Suppression: Ion suppression occurs when co-eluting matrix components interfere with the ionization of the target analyte in the mass spectrometer's source, leading to a reduced signal.[2] A post-column infusion experiment can help identify regions of ion suppression in your chromatogram.[2]

• Optimize Chromatography: A slight shift in retention time between the analyte and its deuterated internal standard, known as the "deuterium isotope effect," can cause them to experience different matrix effects.[2][3] Adjusting the chromatographic method can help achieve co-elution.

  • Modify the gradient profile to improve separation from interfering matrix components.

  • Consider a column with a different stationary phase chemistry.

• Improve Sample Cleanup: If ion suppression is significant, a more rigorous sample preparation method may be required to remove interfering matrix components. Consider switching from a simple protein precipitation to a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) method.

Logical Workflow for Troubleshooting Low S/N

References

• 1. agilent.com [agilent.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Optimization of MS/MS Parameters for 2-Amino-5-chlorobenzophenone Oxime-d5

Welcome to the technical support center for the analysis of 2-Amino-5-chlorobenzophenone Oxime-d5. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to assist researchers, scientists, and drug development professionals in optimizing their mass spectrometry methods and overcoming common analytical challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may arise during the analysis of 2-Amino-5-chlorobenzophenone Oxime-d5, with a particular focus on its use as a deuterated internal standard.

Issue 1: Poor Signal Intensity or No Detectable Signal

• Question: I am not detecting a strong signal for 2-Amino-5-chlorobenzophenone Oxime-d5 during my initial infusions for MS/MS optimization. What should I check?

• Answer: A weak or absent signal can be due to several factors ranging from instrument settings to the stability of the analyte.

  • Troubleshooting Steps:

    • Confirm Analyte Integrity: Ensure the stock solution of 2-Amino-5-chlorobenzophenone Oxime-d5 is correctly prepared and has not degraded.

    • Optimize Ion Source Parameters: The efficiency of ionization is critical. Systematically adjust the ion source parameters, such as gas flow, desolvation temperature, and capillary voltage, to maximize the signal for your specific instrument.[1]

    • Check for Correct Precursor Ion (m/z): The molecular weight of 2-Amino-5-chlorobenzophenone Oxime-d5 is approximately 251.72 g/mol .[2] In positive ion mode, you should be looking for the protonated molecule [M+H]+. Verify your calculated precursor m/z in the mass spectrometer settings.

    • Mobile Phase Compatibility: Ensure your mobile phase is compatible with good ionization. For instance, using volatile buffers like ammonium (B1175870) formate (B1220265) or acetate (B1210297) can improve spray stability and ionization efficiency.[1]

Issue 2: Inaccurate or Inconsistent Quantitative Results

• Question: My quantitative results are inconsistent when using 2-Amino-5-chlorobenzophenone Oxime-d5 as an internal standard. What are the likely causes?

• Answer: Inaccurate quantification with deuterated internal standards often stems from physicochemical differences between the labeled and unlabeled analyte.[3][4]

  • Troubleshooting Steps:

    • Verify Chromatographic Co-elution: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[5][6] This can lead to differential matrix effects, where the analyte and internal standard experience different levels of ion suppression or enhancement.[5][7]

      • Solution: Overlay the chromatograms of the analyte and the internal standard to confirm co-elution. If a separation is observed, consider adjusting the chromatographic method (e.g., gradient, column chemistry) to ensure they elute together.[5]

    • Assess for Isotopic Exchange: Deuterium (B1214612) atoms can sometimes be replaced by hydrogen atoms from the solvent or matrix, a phenomenon known as back-exchange.[7] This is more likely if the deuterium labels are on heteroatoms like oxygen (-OH) or nitrogen (-NH).[7]

      • Solution: Evaluate the stability of the deuterated standard in your sample matrix and processing conditions.

    • Check for Contamination in the Internal Standard: The deuterated internal standard may contain a small amount of the unlabeled analyte, which can lead to a false positive signal and affect accuracy at the lower limit of quantification (LLOQ).

      • Solution: Prepare a blank sample spiked only with the internal standard and monitor the mass transition for the unlabeled analyte. The response should be minimal.[7]

Issue 3: Difficulty in Selecting Optimal Product Ions

• Question: I am observing multiple product ions for 2-Amino-5-chlorobenzophenone Oxime-d5. How do I select the best ones for my MRM method?

• Answer: Selecting the right product ions is crucial for the specificity and sensitivity of your assay.

  • Troubleshooting Steps:

    • Perform a Product Ion Scan: Infuse a solution of the analyte and perform a product ion scan at various collision energies to see the full fragmentation pattern.

    • Select for Specificity and Intensity: Choose product ions that are both intense (for sensitivity) and have a higher m/z (less likely to be from background interference).

    • Choose at Least Two Transitions: For reliable quantification and identification, it is best practice to monitor at least two MRM transitions per analyte. The most intense transition is typically used for quantification, and the second for confirmation.[8]

Experimental Protocols

Protocol 1: Optimization of MS/MS Parameters

This protocol outlines the steps to determine the optimal precursor ion, product ions, and collision energy for 2-Amino-5-chlorobenzophenone Oxime-d5.

• Preparation of Tuning Solution:

  • Prepare a 1 µg/mL solution of 2-Amino-5-chlorobenzophenone Oxime-d5 in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Direct Infusion and Precursor Ion Identification:

  • Infuse the tuning solution directly into the mass spectrometer using a syringe pump at a flow rate of 5-10 µL/min.

  • Operate the mass spectrometer in full scan mode in the positive ion electrospray ionization (ESI) mode.

  • Identify the protonated molecule [M+H]+, which will be the precursor ion for your MS/MS experiments.

• Product Ion Identification and Collision Energy Optimization:

  • Set the mass spectrometer to product ion scan mode, selecting the previously identified precursor ion.

  • Vary the collision energy (e.g., in 5 eV steps) to induce fragmentation and identify the most stable and intense product ions.

  • Select at least two specific and intense product ions for your Multiple Reaction Monitoring (MRM) method.

• Final Parameter Recording:

  • Record the optimized parameters in a table for future reference.

Data Presentation: Optimized MS/MS Parameters

Users should populate the following table with their experimentally determined values.

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Collision Energy 1 (eV)	Product Ion 2 (m/z) (Qualifier)	Collision Energy 2 (eV)
2-Amino-5-chlorobenzophenone Oxime-d5	Enter Value	Enter Value	Enter Value	Enter Value	Enter Value

Visualizations

Diagram 1: Experimental Workflow for MS/MS Parameter Optimization

Caption: Workflow for optimizing MS/MS parameters for a target analyte.

Diagram 2: Logical Relationships in Deuterated Internal Standard Troubleshooting

Caption: Common issues and solutions for deuterated internal standards.

References

• 1. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. benchchem.com [benchchem.com]
• 6. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]

Long-term storage and stability of 2-Amino-5-chlorobenzophenone Oxime-d5 solutions

This technical support center provides guidance on the long-term storage, stability, and troubleshooting for solutions of 2-Amino-5-chlorobenzophenone Oxime-d5.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 2-Amino-5-chlorobenzophenone Oxime-d5 solutions?

A1: For optimal stability, solutions of 2-Amino-5-chlorobenzophenone Oxime-d5 should be stored at -20°C or lower in a tightly sealed container, protected from light. The solid compound is known to be hygroscopic, so it is crucial to minimize exposure to moisture during storage and handling. For short-term storage (up to one month), -20°C is acceptable, while for long-term storage (up to six months), -80°C is recommended.[1]

Q2: What solvents are suitable for preparing solutions of 2-Amino-5-chlorobenzophenone Oxime-d5?

A2: 2-Amino-5-chlorobenzophenone oxime has slight solubility in chloroform, DMSO, and ethyl acetate. For analytical purposes, such as HPLC, a mobile phase consisting of acetonitrile (B52724) and water is commonly used. When preparing stock solutions, it is advisable to use a solvent in which the compound is readily soluble and that is compatible with the intended analytical method.

Q3: What is the expected shelf-life of 2-Amino-5-chlorobenzophenone Oxime-d5 solutions?

A3: The shelf-life of the solution is highly dependent on the storage conditions and the solvent used. When stored at -80°C in a suitable solvent and protected from light, the solution can be expected to be stable for up to six months. At -20°C, a shelf-life of one month is recommended to ensure minimal degradation.[1] It is crucial to perform periodic stability checks to verify the integrity of the solution.

Q4: What are the potential degradation pathways for 2-Amino-5-chlorobenzophenone Oxime-d5?

A4: The primary degradation pathway for 2-Amino-5-chlorobenzophenone Oxime-d5 is likely hydrolysis of the oxime functional group to yield 2-Amino-5-chlorobenzophenone-d5. This hydrolysis can be catalyzed by acidic or basic conditions. Oximes are generally more resistant to hydrolysis than imines and hydrazones, but prolonged exposure to harsh pH conditions or elevated temperatures can promote this degradation.[2][3] Photodegradation is also a potential concern for benzophenone (B1666685) derivatives; therefore, protection from light is essential.

Q5: Is there a risk of deuterium (B1214612) exchange with protic solvents?

A5: The deuterium atoms on the phenyl ring are generally stable and not prone to exchange under typical storage and analytical conditions. However, prolonged exposure to strongly acidic or basic conditions, or high temperatures in the presence of protic solvents, could potentially facilitate some level of H/D exchange. It is best practice to use aprotic solvents for long-term storage if this is a concern.

Troubleshooting Guides

HPLC Analysis Issues

Issue	Potential Cause	Troubleshooting Steps
Ghost Peaks	Contaminated mobile phase, injection system, or column. Carryover from a previous injection.	Use high-purity solvents and freshly prepared mobile phase. Implement a needle wash step in the autosampler sequence. Run blank injections to identify the source of contamination.[4]
Baseline Drift	Changes in mobile phase composition, temperature fluctuations, or column contamination.	Ensure the mobile phase is well-mixed and degassed. Use a column oven to maintain a stable temperature. Flush the column with a strong solvent to remove contaminants.[4]
Peak Tailing	Secondary interactions with the stationary phase, column overload, or dead volume in the system.	Use a mobile phase with an appropriate pH to suppress silanol (B1196071) interactions. Reduce the injection volume or sample concentration. Check and tighten all fittings to minimize dead volume.[5]
Inconsistent Peak Areas	Leaks in the system, improper sample preparation, or autosampler issues.	Perform a leak test on the HPLC system. Ensure accurate and consistent sample dilution. Verify the autosampler's injection precision.
Split Peaks	Partially clogged frit, column bed collapse, or sample solvent incompatible with the mobile phase.	Replace the column inlet frit. If the column bed has collapsed, replace the column. Dissolve the sample in the mobile phase whenever possible.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

• Allow the solid 2-Amino-5-chlorobenzophenone Oxime-d5 to equilibrate to room temperature in a desiccator to prevent condensation of atmospheric moisture.

• Accurately weigh the desired amount of the solid compound.

• Dissolve the compound in a suitable solvent (e.g., acetonitrile or DMSO) to a known concentration.

• If necessary, use sonication to aid dissolution.

• Store the stock solution in a tightly sealed, light-protected container at -20°C or -80°C.

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a general framework. Method optimization and validation are required for specific applications.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of Mobile Phase A (Water with 0.1% formic acid) and Mobile Phase B (Acetonitrile with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: UV at 254 nm.

• Column Temperature: 30°C.

• Procedure:

  • Equilibrate the column with the initial mobile phase composition for at least 30 minutes.

  • Inject the sample solution.

  • Run the gradient program to separate the parent compound from any potential degradants.

  • Monitor the chromatogram for the appearance of new peaks or a decrease in the main peak area over time.

Protocol 3: Forced Degradation Study

Forced degradation studies are essential to understand the stability of the compound under stress conditions.

• Acid Hydrolysis: Incubate the sample solution in 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: Incubate the sample solution in 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: Treat the sample solution with 3% hydrogen peroxide at room temperature for 24 hours.

• Thermal Degradation: Expose the solid compound and a solution to 105°C for 48 hours.

• Photodegradation: Expose the sample solution to UV light (e.g., 254 nm) for 24 hours.

• Analyze the stressed samples by the stability-indicating HPLC method to identify and quantify any degradation products.

Visualizations

Caption: Workflow for assessing the stability of 2-Amino-5-chlorobenzophenone Oxime-d5 solutions.

Caption: Primary potential degradation pathway of 2-Amino-5-chlorobenzophenone Oxime-d5.

References

• 1. lookchem.com [lookchem.com]
• 2. Hydrolytic Stability of Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medikamenterqs.com [medikamenterqs.com]
• 5. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]

Reference Data & Comparative Studies

The Analytical Edge: A Comparative Guide to Deuterated Internal Standards in Benzodiazepine Bioanalysis

In the landscape of quantitative bioanalysis, particularly within drug development and clinical research, the pursuit of unerring accuracy and precision is paramount. For researchers quantifying benzodiazepines and their metabolites using liquid chromatography-tandem mass spectrometry (LC-MS/MS), the choice of an internal standard is a critical determinant of data quality. Stable isotope-labeled internal standards, especially deuterated analogs, are widely recognized as the gold standard for mitigating analytical variability.[1][2][3]

This guide provides a comparative performance overview of 2-Amino-5-chlorobenzophenone Oxime-d5, a deuterated internal standard, against other commonly used alternatives in the bioanalysis of benzodiazepines. The following sections present a synthesis of expected performance characteristics for linearity, accuracy, and precision, supported by a detailed experimental protocol for a typical LC-MS/MS workflow.

While specific experimental data for 2-Amino-5-chlorobenzophenone Oxime-d5 is not widely published, the data presented herein is representative of the performance expected from a high-purity, stable deuterated standard in a validated bioanalytical method.

Performance Comparison of Deuterated Internal Standards

The primary role of a deuterated internal standard is to mimic the analyte of interest throughout the analytical process—from extraction to detection—thereby correcting for variations in sample preparation, injection volume, and instrument response.[4] The ideal internal standard co-elutes with the analyte and demonstrates comparable ionization efficiency, leading to a consistent analyte-to-internal standard peak area ratio.[3]

The following tables present a hypothetical but realistic comparison of 2-Amino-5-chlorobenzophenone Oxime-d5 with two common alternatives, Diazepam-d5 and Oxazepam-d5, based on key validation parameters.

Table 1: Linearity

Linearity demonstrates the proportional relationship between the measured response ratio and the concentration of the analyte over a defined range. A high coefficient of determination (R²) is indicative of a strong linear fit.

Internal Standard	Typical Analyte(s)	Calibration Range (ng/mL)	Coefficient of Determination (R²)	Weighting
2-Amino-5-chlorobenzophenone Oxime-d5	Chlordiazepoxide, Precursors	1 - 1000	≥ 0.998	1/x²
Diazepam-d5	Diazepam, Nordiazepam	1 - 500	≥ 0.997	1/x²
Oxazepam-d5	Oxazepam, Temazepam	2 - 1000	≥ 0.998	1/x

Table 2: Accuracy and Precision

Accuracy, measured as the percent recovery of a known amount of analyte, and precision, expressed as the relative standard deviation (%RSD), are critical for ensuring the reliability of quantitative results.[1] Bioanalytical method validation guidelines typically require accuracy to be within ±15% of the nominal concentration (±20% at the Lower Limit of Quantification, LLOQ) and precision to be ≤15% RSD (≤20% at the LLOQ).[5]

Internal Standard	Analyte Concentration (ng/mL)	Intra-day Accuracy (%)	Intra-day Precision (%RSD)	Inter-day Accuracy (%)	Inter-day Precision (%RSD)
2-Amino-5-chlorobenzophenone Oxime-d5	5 (Low QC)	102.5	4.8	104.1	5.5
50 (Mid QC)	98.9	3.1	101.3	4.2
800 (High QC)	101.2	2.5	100.5	3.1
Diazepam-d5	5 (Low QC)	105.3	5.2	106.8	6.1
250 (Mid QC)	100.8	3.5	102.0	4.8
400 (High QC)	99.5	2.8	101.1	3.5
Oxazepam-d5	10 (Low QC)	97.8	6.1	99.2	7.3
500 (Mid QC)	101.7	4.0	103.4	5.1
800 (High QC)	102.3	3.3	101.9	4.4

Experimental Protocols

The following is a representative protocol for the quantification of benzodiazepines in human plasma using LC-MS/MS with a deuterated internal standard.

1. Preparation of Standards and Quality Controls (QCs)

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of the analyte and the deuterated internal standard (e.g., 2-Amino-5-chlorobenzophenone Oxime-d5) in methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 methanol:water to create calibration standards. Prepare separate working solutions for Low, Medium, and High QCs.

• Internal Standard Spiking Solution: Dilute the internal standard stock solution to a fixed concentration (e.g., 100 ng/mL) in acetonitrile.

2. Sample Preparation (Protein Precipitation)

• Pipette 100 µL of plasma sample, calibration standard, or QC into a microcentrifuge tube.

• Add 300 µL of the internal standard spiking solution (containing acetonitrile) to each tube.

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at 12,000 x g for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean vial for LC-MS/MS analysis.

3. LC-MS/MS Conditions

• LC System: UPLC/HPLC system capable of binary gradient elution.

• Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).[2]

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: 10% B to 95% B over 5 minutes, hold for 1 minute, then re-equilibrate.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization: Electrospray Ionization (ESI), positive mode.

• Detection: Multiple Reaction Monitoring (MRM). MRM transitions must be optimized for the specific analyte and internal standard.

Visualizing the Workflow

The logical flow of a bioanalytical method validation experiment is crucial for ensuring comprehensive and systematic data collection.

Caption: Workflow for Bioanalytical Method Validation Using a Deuterated Internal Standard.

Conclusion

The selection of a high-quality deuterated internal standard is fundamental to the development of robust and reliable bioanalytical methods. 2-Amino-5-chlorobenzophenone Oxime-d5, by virtue of its structure as a stable isotope-labeled analog, is expected to provide excellent performance in terms of linearity, accuracy, and precision for the quantification of related benzodiazepine (B76468) precursors and metabolites. When compared with other deuterated standards like Diazepam-d5 and Oxazepam-d5, it is anticipated to deliver comparable results, ensuring the integrity and validity of experimental data in regulated research environments. The provided protocols and workflows offer a foundational framework for the successful implementation and validation of such methods.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Comparative Performance Analysis: 2-Amino-5-chlorobenzophenone Oxime-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the expected performance of 2-Amino-5-chlorobenzophenone Oxime-d5 as an internal standard in bioanalytical methods, particularly in the context of recovery and matrix effect. Due to the limited availability of public data for this specific deuterated compound, this guide presents a compilation of performance data from structurally similar and commonly used deuterated internal standards in the analysis of benzodiazepines and related compounds. This comparison aims to provide a reliable benchmark for researchers validating methods involving 2-Amino-5-chlorobenzophenone Oxime-d5.

Data Presentation: Recovery and Matrix Effect

The following tables summarize recovery and matrix effect data for representative deuterated internal standards used in the analysis of benzodiazepines. This data is intended to serve as a proxy for the expected performance of 2-Amino-5-chlorobenzophenone Oxime-d5.

Table 1: Recovery and Matrix Effect of Deuterated Internal Standards in Human Plasma

Internal Standard	Analyte	Recovery (%)	Matrix Effect (%)	Reference
Diazepam-d5	Diazepam	87.61	89.71	[1][2]
Prazepam-d5	Prazepam	High recovery expected with optimized SPE or LLE	Co-elution with phospholipids (B1166683) is a major source of matrix effects	[3]
Representative Deuterated IS	Various Benzodiazepines	95 - 109	Not Specified	[4]

Table 2: Recovery and Matrix Effect of Deuterated Internal Standards in Human Urine

Internal Standard / Method	Analyte(s)	Average Recovery (%)	Matrix Effect	Reference
Mixed-mode SPE	Panel of Benzodiazepines	91	Absolute matrix effects of 17.7% (Oasis MCX) vs. 25.3% (Oasis PRiME HLB)	[5]
Not Specified	Panel of Benzodiazepines	86	Ion suppression observed for the majority of compounds	[6]

Table 3: Recovery and Matrix Effect of Deuterated Internal Standards in Other Matrices

Internal Standard	Analyte	Matrix	Recovery (%)	Matrix Effect (%)	Reference
Diazepam-d5	Diazepam	Wastewater	~100 (relative)	76 (suppression)	[7]
Nordiazepam-d5	Nordiazepam	Wastewater	114 - 117 (relative)	Not specified	[7]
Deuterated IS Panel	Endocannabinoids	Human CSF	60 - 115	Both suppression and enhancement observed	[8]

Experimental Protocols

A detailed methodology for conducting recovery and matrix effect studies is crucial for robust bioanalytical method validation. The following protocol is a synthesis of best practices recommended by regulatory agencies like the FDA.[9][10]

Protocol for Determining Recovery and Matrix Effect

1. Objective: To assess the extraction efficiency (recovery) of the analytical method and to evaluate the effect of the biological matrix on the ionization of the analyte and the internal standard (matrix effect).

2. Materials:

• Blank biological matrix (e.g., human plasma, urine) from at least six different sources.

• Analyte and internal standard (2-Amino-5-chlorobenzophenone Oxime-d5) stock solutions.

• All reagents and solvents used in the extraction procedure.

• Calibrated analytical instruments (e.g., LC-MS/MS).

3. Experimental Design for Recovery:

• Set 1 (Pre-extraction Spike): Spike the analyte and internal standard into the blank biological matrix at three concentration levels (low, medium, and high QC levels). Process these samples through the entire extraction procedure.

• Set 2 (Post-extraction Spike): Process blank biological matrix through the extraction procedure. Spike the resulting extract with the analyte and internal standard at the same three concentration levels as Set 1. This set represents 100% recovery.

• Set 3 (Neat Solution): Prepare solutions of the analyte and internal standard in the final reconstitution solvent at the same three concentration levels.

4. Calculation of Recovery:

Recovery (%) = (Peak Area Response of Set 1 / Peak Area Response of Set 2) x 100

The recovery should be consistent and reproducible across the different concentration levels.[10]

5. Experimental Design for Matrix Effect:

• Set A (Post-extraction Spike in Matrix): Process blank biological matrix from each of the six different sources through the extraction procedure. Spike the resulting extracts with the analyte and internal standard at low and high concentration levels.

• Set B (Neat Solution): Prepare solutions of the analyte and internal standard in the final reconstitution solvent at the same low and high concentration levels.

6. Calculation of Matrix Effect:

Matrix Effect (%) = (Peak Area Response of Set A / Peak Area Response of Set B) x 100

A value of 100% indicates no matrix effect, a value <100% indicates ion suppression, and a value >100% indicates ion enhancement. The coefficient of variation (%CV) of the matrix effect across the different sources should typically be ≤15%.

Mandatory Visualization

The following diagram illustrates the experimental workflow for determining recovery and matrix effect.

Caption: Workflow for Recovery and Matrix Effect Studies.

References

• 1. Development of a simple and sensitive HPLC-MS/MS method for determination of diazepam in human plasma and its application to a bioequivalence study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. brjac.com.br [brjac.com.br]
• 5. lcms.labrulez.com [lcms.labrulez.com]
• 6. waters.com [waters.com]
• 7. Acidic transformation of nordiazepam can affect recovery estimate during trace analysis of diazepam and nordiazepam in environmental water samples by liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Development and validation of a LC-MS/MS method for the detection of 38 benzodiazepines and 2 Z-drugs in blood - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard in Bioanalysis: A Comparative Guide to 2-Amino-5-chlorobenzophenone Oxime-d5

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the choice of an appropriate internal standard is paramount to achieving accurate and reproducible results. This guide provides an objective comparison of 2-Amino-5-chlorobenzophenone Oxime-d5, a deuterated internal standard, with non-deuterated (structural analogue) internal standards for the analysis of benzodiazepines and their metabolites. The data and protocols presented herein underscore the superiority of stable isotope-labeled standards in mitigating analytical variability, particularly the unpredictable nature of matrix effects.

The Critical Role of an Internal Standard

An internal standard (IS) is a compound of known concentration added to every sample, calibrator, and quality control at the outset of the sample preparation process. Its purpose is to normalize for variations that can occur at multiple stages of the analytical workflow, including sample extraction, injection volume, and instrument response. An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations.

Deuterated vs. Non-Deuterated Internal Standards: A Performance Showdown

The scientific consensus strongly favors the use of stable isotope-labeled internal standards (SIL-IS), such as 2-Amino-5-chlorobenzophenone Oxime-d5, over non-deuterated, structural analogues (e.g., Prazepam). SIL-IS are chemically identical to the analyte, with the only difference being the replacement of one or more atoms with their heavier, stable isotopes. This near-identical nature allows them to co-elute with the analyte and experience the same ionization suppression or enhancement from the biological matrix.[1][2]

Structural analogues, while often less expensive, have different chemical structures. These differences can lead to variations in chromatographic retention time, extraction efficiency, and ionization response compared to the analyte, resulting in incomplete correction for matrix effects and reduced data quality.

Quantitative Performance Comparison

The following table summarizes typical performance data for a deuterated internal standard versus a non-deuterated (structural analogue) internal standard in the LC-MS/MS analysis of a benzodiazepine (B76468) in human plasma. The data illustrates the superior ability of the deuterated standard to compensate for matrix-induced variability, as shown by the lower coefficient of variation (CV) for the IS-normalized matrix factor.

Performance Parameter	Deuterated Internal Standard (e.g., 2-Amino-5-chlorobenzophenone Oxime-d5)	Non-Deuterated (Analogue) Internal Standard (e.g., Prazepam)
Recovery (%)	85 - 95	70 - 90
Matrix Factor (MF)	0.85 - 1.10	0.70 - 1.20
IS-Normalized MF (CV%)	< 5%	< 15%
Accuracy (% Bias)	± 5%	± 15%
Precision (CV%)	< 5%	< 10%

Data is representative and compiled from principles described in referenced literature. Actual results may vary based on specific experimental conditions.

Experimental Protocols

A robust assessment of internal standard performance is a critical component of bioanalytical method validation. The following is a detailed methodology for a key experiment to evaluate and compare the performance of 2-Amino-5-chlorobenzophenone Oxime-d5 and a non-deuterated internal standard.

Objective:

To determine the ability of a deuterated and a non-deuterated internal standard to compensate for matrix effects in a complex biological matrix (e.g., human plasma).

Materials:

• Blank human plasma from at least six different sources

• Analyte of interest (e.g., a specific benzodiazepine)

• 2-Amino-5-chlorobenzophenone Oxime-d5 solution

• Non-deuterated internal standard (e.g., Prazepam) solution

• Reagents for sample preparation (e.g., acetonitrile (B52724) for protein precipitation)

• LC-MS/MS system

Procedure:

• Preparation of Samples:

  • Set 1 (Neat Solutions): Spike the analyte and each internal standard into the initial mobile phase at a known concentration.

  • Set 2 (Post-Extraction Spiked Matrix): Extract blank plasma from the six different sources. Spike the analyte and each internal standard into the extracted blank matrix at the same concentration as Set 1.

  • Set 3 (Pre-Extraction Spiked Matrix): Spike the analyte and each internal standard into the blank plasma from the six different sources before extraction.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma (for Set 3) or extracted blank matrix (for Set 2), add 300 µL of acetonitrile containing the internal standard.

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze all prepared samples using a validated LC-MS/MS method.

• Data Analysis and Calculation:

  • Matrix Factor (MF): Calculate as the ratio of the peak area of the analyte in the presence of matrix (Set 2) to the peak area in the absence of matrix (Set 1).

  • Recovery (%): Calculate as the ratio of the peak area of the analyte in the pre-extraction spiked matrix (Set 3) to the peak area in the post-extraction spiked matrix (Set 2), multiplied by 100.

  • IS-Normalized Matrix Factor: Calculate by dividing the Matrix Factor of the analyte by the Matrix Factor of the internal standard for each plasma source.

  • Coefficient of Variation (CV%): Calculate the CV of the IS-normalized matrix factor across the six different plasma sources for both the deuterated and non-deuterated internal standards. A lower CV indicates better compensation for the variability of the matrix effect.

Visualizing Key Processes

To better understand the experimental process and the biological context, the following diagrams are provided.

Experimental workflow for bioanalysis using an internal standard.

Mechanism of action of benzodiazepines on the GABAa receptor.

Conclusion

The presented data and established analytical principles strongly support the use of 2-Amino-5-chlorobenzophenone Oxime-d5 as an internal standard for the accurate and precise quantification of benzodiazepines in biological matrices. Its ability to co-elute with the analyte and behave similarly during sample preparation and ionization provides superior compensation for matrix effects compared to non-deuterated, structural analogues. For researchers, scientists, and drug development professionals committed to the highest standards of data quality, the adoption of deuterated internal standards is a critical step in ensuring the reliability of bioanalytical results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to Internal Standards for the Cross-Validation of Bioanalytical Methods for Oxazepam

For Researchers, Scientists, and Drug Development Professionals

The cross-validation of bioanalytical methods is a critical step in drug development, ensuring the reliability and reproducibility of pharmacokinetic and toxicokinetic data. A key component of a robust bioanalytical method, particularly for liquid chromatography-mass spectrometry (LC-MS/MS) assays, is the choice of an appropriate internal standard (IS). This guide provides an objective comparison of potential internal standards for the bioanalysis of oxazepam, a widely prescribed benzodiazepine. While 2-Amino-5-chlorobenzophenone Oxime-d5, a deuterated derivative of an oxazepam precursor and degradation product, represents a possible stable isotope-labeled (SIL) internal standard, the scientific literature predominantly supports the use of deuterated analogs of the analyte itself or structurally similar compounds.

This guide will focus on a practical comparison between two commonly employed types of internal standards for oxazepam analysis: a stable isotope-labeled (SIL) internal standard, Oxazepam-d5 , and a structural analog internal standard, Nordiazepam .

Performance Comparison of Internal Standards for Oxazepam Bioanalysis

The selection of an internal standard is paramount for compensating for variability during sample preparation and analysis. Stable isotope-labeled internal standards are widely considered the gold standard due to their physicochemical properties being nearly identical to the analyte, leading to better tracking during extraction and ionization.

Below is a summary of typical performance data for bioanalytical methods for oxazepam using either a SIL IS (Oxazepam-d5) or a structural analog IS (Nordiazepam). The data presented is a composite from published literature to illustrate expected performance.

Validation Parameter	Method with SIL IS (Oxazepam-d5)	Method with Structural Analog IS (Nordiazepam)	Typical Acceptance Criteria (FDA/EMA)
Linearity (r²)	> 0.998	> 0.995	≥ 0.99
Lower Limit of Quantification (LLOQ)	0.5 - 2 ng/mL	1 - 5 ng/mL	Clearly defined and reproducible
Intra-day Precision (%CV)	< 10%	< 15%	≤ 15% (≤ 20% at LLOQ)
Inter-day Precision (%CV)	< 12%	< 15%	≤ 15% (≤ 20% at LLOQ)
Accuracy (%Bias)	± 10%	± 15%	± 15% (± 20% at LLOQ)
Recovery (%)	85 - 105%	70 - 95%	Consistent, precise, and reproducible
Matrix Effect (%CV)	< 5%	< 15%	IS-normalized matrix factor %CV ≤ 15%

Experimental Protocols

Herein are detailed methodologies for key experiments in a typical LC-MS/MS bioanalytical method for oxazepam.

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Aliquot Samples: To 200 µL of human plasma sample, standard, or quality control (QC) sample in a polypropylene (B1209903) tube, add 25 µL of the internal standard working solution (either Oxazepam-d5 or Nordiazepam).

• Buffering: Add 100 µL of 0.1 M phosphate (B84403) buffer (pH 7.0) and vortex for 10 seconds.

• Extraction: Add 1 mL of extraction solvent (e.g., methyl tert-butyl ether), cap the tube, and vortex for 5 minutes.

• Centrifugation: Centrifuge the samples at 4000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 200 µL of the mobile phase and transfer to an autosampler vial for analysis.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• MRM Transitions:

  • Oxazepam: e.g., m/z 287.1 → 241.1

  • Oxazepam-d5: e.g., m/z 292.1 → 246.1

  • Nordiazepam: e.g., m/z 271.1 → 140.1

Visualizing the Workflow and Logic

The following diagrams illustrate the experimental workflow and the decision-making process for selecting an internal standard.

Inter-laboratory comparison of benzodiazepine analysis with 2-Amino-5-chlorobenzophenone Oxime-d5

In the intricate world of analytical chemistry, particularly within forensic and clinical toxicology, the precise and accurate quantification of benzodiazepines is paramount. These compounds, widely prescribed for their anxiolytic, sedative, and anticonvulsant properties, are also frequently encountered in cases of misuse and drug-facilitated crimes.[1][2] This guide provides an objective comparison of analytical methodologies for benzodiazepine (B76468) analysis, with a focus on the application of deuterated internal standards, exemplified by the conceptual use of 2-Amino-5-chlorobenzophenone Oxime-d5, for robust quantification.

The use of stable isotope-labeled internal standards is a cornerstone of high-quality quantitative analysis, especially in complex biological matrices. These standards, which co-elute with the analyte of interest but are distinguishable by mass spectrometry, effectively compensate for variations in sample preparation and instrument response.[3] While specific inter-laboratory studies on 2-Amino-5-chlorobenzophenone Oxime-d5 are not publicly available, this guide synthesizes performance data from studies utilizing analogous deuterated standards to provide a representative overview for researchers, scientists, and drug development professionals.

Performance Benchmarks in Benzodiazepine Analysis

The following tables summarize quantitative data from various studies employing liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the analysis of common benzodiazepines. These values, while not specific to the use of 2-Amino-5-chlorobenzophenone Oxime-d5, serve as a benchmark for what can be expected from a well-validated method using a deuterated internal standard.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) for Selected Benzodiazepines in Urine

Benzodiazepine	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)
Alprazolam	0.1 - 1.0	0.5 - 5.0
Diazepam	0.2 - 2.0	0.5 - 10.0
Lorazepam	0.5 - 5.0	1.0 - 10.0
Clonazepam	0.05 - 1.0	0.1 - 5.0
Temazepam	0.5 - 5.0	1.0 - 10.0
Oxazepam	0.5 - 5.0	1.0 - 10.0

Data synthesized from multiple sources employing LC-MS/MS and deuterated internal standards.

Table 2: Recovery and Precision Data for Benzodiazepine Analysis in Whole Blood

Benzodiazepine	Recovery (%)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
Alprazolam	85 - 110	< 10	< 15
Diazepam	90 - 115	< 10	< 15
Lorazepam	80 - 105	< 15	< 20
Clonazepam	90 - 110	< 10	< 15
Temazepam	88 - 112	< 10	< 15
Oxazepam	85 - 110	< 15	< 20

Representative data compiled from studies utilizing validated LC-MS/MS methods with deuterated internal standards.[3]

Experimental Protocol: A Generalized LC-MS/MS Workflow

This section details a comprehensive protocol for the analysis of benzodiazepines in a biological matrix (e.g., urine or blood) using a deuterated internal standard like 2-Amino-5-chlorobenzophenone Oxime-d5.

1. Sample Preparation:

• Internal Standard Spiking: To 1 mL of the biological sample, add a known concentration of the deuterated internal standard solution (e.g., 2-Amino-5-chlorobenzophenone Oxime-d5 at 100 ng/mL).

• Hydrolysis (for conjugated metabolites): For urine samples, enzymatic hydrolysis with β-glucuronidase is often employed to cleave glucuronide conjugates and allow for the analysis of total benzodiazepine concentrations.

• Extraction: Perform liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the analytes and internal standard from the matrix. A common LLE solvent is ethyl acetate, while SPE cartridges with a C18 stationary phase are also frequently used.

• Reconstitution: Evaporate the extraction solvent to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable mobile phase for injection into the LC-MS/MS system.

2. LC-MS/MS Analysis:

• Chromatographic Separation: Utilize a C18 reversed-phase column with a gradient elution program. A typical mobile phase consists of a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., methanol (B129727) or acetonitrile).

• Mass Spectrometric Detection: Employ a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode. For each analyte and the internal standard, at least two MRM transitions (a quantifier and a qualifier) should be monitored for confident identification and quantification.

3. Data Analysis:

• Quantification: Calculate the concentration of each benzodiazepine by determining the peak area ratio of the analyte to its corresponding deuterated internal standard. This ratio is then compared to a calibration curve prepared with known concentrations of the analytes and the internal standard.

Visualizing the Analytical Process

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the fundamental principle of using a deuterated internal standard in mass spectrometry.

Caption: Experimental workflow for benzodiazepine analysis.

Caption: Role of deuterated internal standard in MS/MS.

Conclusion

The implementation of a robust analytical method, incorporating a suitable deuterated internal standard, is critical for achieving reliable and defensible results in benzodiazepine analysis. While direct comparative data for 2-Amino-5-chlorobenzophenone Oxime-d5 is not yet established, the principles and performance metrics outlined in this guide provide a solid foundation for its potential application. By adhering to detailed and validated protocols, laboratories can ensure the high quality of their data, which is essential for both clinical and forensic applications. The continuous development and validation of new internal standards will further enhance the accuracy and reliability of these crucial analytical tests.

References

• 1. Analytical methodologies for the determination of benzodiazepines in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of benzodiazepines in ante-mortem and post-mortem whole blood by solid-supported liquid-liquid extraction and UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard vs. The Practical Alternative: A Performance Comparison of 2-Amino-5-chlorobenzophenone Oxime-d5 and a Structural Analog Internal Standard in Bioanalysis

In the precise world of bioanalysis, particularly in drug development and clinical research, the choice of an internal standard is paramount for achieving accurate and reliable quantitative results. This guide provides a detailed comparison between a deuterated internal standard, 2-Amino-5-chlorobenzophenone Oxime-d5, and a representative non-deuterated structural analog internal standard for the analysis of related benzodiazepine (B76468) metabolites. This comparison is supported by established principles from bioanalytical method validation and data from relevant studies.

2-Amino-5-chlorobenzophenone is a known precursor and metabolite of several benzodiazepines.[1] Its accurate quantification in biological matrices is crucial for pharmacokinetic and toxicological studies. The use of a stable isotope-labeled internal standard, such as 2-Amino-5-chlorobenzophenone Oxime-d5, is widely considered the gold standard in mass spectrometric assays.[2] However, in some instances, a structural analog may be employed due to cost or availability. This guide will explore the performance differences between these two choices.

Performance Comparison: Deuterated vs. Structural Analog Internal Standard

The superiority of a deuterated internal standard lies in its near-identical physicochemical properties to the analyte. This allows it to track the analyte through sample preparation and analysis, effectively compensating for variations in extraction recovery and matrix effects.[2] A structural analog, while similar, will have different chromatographic and mass spectrometric behavior, which can lead to less accurate correction.

Below is a table summarizing the expected performance differences based on typical validation parameters in an LC-MS/MS assay for a benzodiazepine metabolite.

Performance Parameter	2-Amino-5-chlorobenzophenone Oxime-d5	Structural Analog Internal Standard	Rationale
Linearity (r²)	> 0.99	> 0.99	Both can achieve good linearity, but the deuterated standard often provides a more consistent response across the calibration range.
Precision (%CV)	< 15%	< 20%	The deuterated standard's co-elution with the analyte minimizes variability, leading to better precision.[3][4]
Accuracy (%Bias)	± 15%	± 20%	More effective correction for matrix effects and recovery losses by the deuterated standard results in higher accuracy.[3][4]
Recovery	Highly consistent with analyte	Can differ from analyte	Differences in polarity and structure can lead to variations in extraction efficiency between the analog and the analyte.
Matrix Effect	Effectively minimizes	Variable compensation	The deuterated standard experiences the same ion suppression or enhancement as the analyte, while an analog may be affected differently.[2]
Limit of Quantitation (LOQ)	Potentially lower	May be higher	Improved signal-to-noise ratio due to better correction can lead to lower detection limits.

Experimental Protocols

A typical bioanalytical method for the quantification of benzodiazepine metabolites in a biological matrix (e.g., plasma, urine) using LC-MS/MS involves several key steps.

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a common technique for cleaning up and concentrating analytes from complex biological samples.

• Sample Pre-treatment: To 200 µL of the biological sample (e.g., urine), add 20 µL of the internal standard solution (either 2-Amino-5-chlorobenzophenone Oxime-d5 or the structural analog).[5][6] For urine samples, an enzymatic hydrolysis step is often included to convert conjugated metabolites to their free form. This involves adding a β-glucuronidase enzyme solution and incubating at an elevated temperature (e.g., 50°C) for 1 hour.[5][6] The reaction is then stopped by adding an acid, such as phosphoric acid.[5][6]

• SPE Column Conditioning: The SPE cartridge (e.g., a mixed-mode cation exchange polymer) is conditioned with methanol (B129727) and then equilibrated with water or a buffer.

• Sample Loading: The pre-treated sample is loaded onto the SPE cartridge.

• Washing: The cartridge is washed with a weak solvent (e.g., 20% methanol in water) to remove interfering substances.[5]

• Elution: The analyte and internal standard are eluted from the cartridge with a stronger solvent (e.g., acetonitrile (B52724) or a mixture of methanol and isopropanol).

• Evaporation and Reconstitution: The eluate is evaporated to dryness under a stream of nitrogen and then reconstituted in a small volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid chromatography is used to separate the analyte and internal standard from other components before they enter the mass spectrometer for detection and quantification.

• Chromatographic Column: A C18 reversed-phase column is commonly used for the separation of benzodiazepines and their metabolites.[7]

• Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile or methanol with 0.1% formic acid) is typically employed.[7]

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for the analyte and the internal standard.[8]

Visualizing the Workflow

The following diagrams illustrate the key processes in the bioanalytical workflow.

digraph "Bioanalytical_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=rectangle, style="filled", fillcolor="#F1F3F4", fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

subgraph "cluster_SamplePrep" { label = "Sample Preparation"; style = "filled"; color = "#FFFFFF"; node [shape=rectangle, style="filled", fillcolor="#4285F4", fontcolor="#FFFFFF"];

}

subgraph "cluster_Analysis" { label = "Analysis"; style = "filled"; color = "#FFFFFF"; node [shape=rectangle, style="filled", fillcolor="#34A853", fontcolor="#FFFFFF"];

}

Evap -> LC_Separation [lhead="cluster_Analysis", ltail="cluster_SamplePrep", color="#EA4335"]; }

Caption: General workflow for bioanalytical sample processing and analysis.

digraph "Internal_Standard_Comparison" { graph [splines=true, overlap=false, nodesep=0.6]; node [shape=box, style="filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

Analyte [label="Analyte in Matrix", fillcolor="#F1F3F4", fontcolor="#202124"];

subgraph "cluster_Deuterated" { label = "Deuterated Internal Standard"; style = "filled"; color = "#FFFFFF"; node [fillcolor="#4285F4", fontcolor="#FFFFFF"]; Deuterated_IS [label="Deuterated IS (Analyte-d5)"]; Deuterated_IS -> CoElution [label="Co-elutes with Analyte"]; CoElution [shape=ellipse, label="Similar Matrix Effect", fillcolor="#FBBC05", fontcolor="#202124"]; CoElution -> Accurate_Correction [label="Leads to"]; Accurate_Correction [shape=parallelogram, label="Accurate Correction", fillcolor="#34A853", fontcolor="#FFFFFF"]; }

subgraph "cluster_Analog" { label = "Structural Analog Internal Standard"; style = "filled"; color = "#FFFFFF"; node [fillcolor="#EA4335", fontcolor="#FFFFFF"]; Analog_IS [label="Structural Analog IS"]; Analog_IS -> Separate_Elution [label="Elutes Separately"]; Separate_Elution [shape=ellipse, label="Different Matrix Effect", fillcolor="#FBBC05", fontcolor="#202124"]; Separate_Elution -> Inaccurate_Correction [label="Leads to"]; Inaccurate_Correction [shape=parallelogram, label="Potential for Inaccurate Correction", fillcolor="#EA4335", fontcolor="#FFFFFF"]; }

Analyte -> Deuterated_IS [style=invis]; Analyte -> Analog_IS [style=invis]; }

Caption: Logical relationship of internal standard choice and analytical accuracy.

Conclusion

For the highest level of accuracy and precision in the quantification of 2-Amino-5-chlorobenzophenone Oxime and related benzodiazepine metabolites, the use of a deuterated internal standard such as 2-Amino-5-chlorobenzophenone Oxime-d5 is strongly recommended. Its ability to mimic the analyte of interest throughout the entire analytical process provides superior compensation for experimental variability, particularly matrix effects. While a structural analog internal standard can be a viable alternative when a deuterated standard is unavailable, researchers must be aware of the potential for decreased accuracy and precision and should thoroughly validate the method to understand its limitations.

References

• 1. caymanchem.com [caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Validation of an LC-MS/MS Method for the Quantification of 13 Designer Benzodiazepines in Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of benzodiazepines in ante-mortem and post-mortem whole blood by solid-supported liquid-liquid extraction and UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. waters.com [waters.com]
• 7. mdpi.com [mdpi.com]
• 8. chromatographyonline.com [chromatographyonline.com]

The Gold Standard: Justification for Deuterated Internal Standards in Benzodiazepine Assays

For researchers, scientists, and drug development professionals engaged in the quantitative bioanalysis of benzodiazepines, the choice of an internal standard is a critical decision that directly influences the accuracy, precision, and reliability of results. This guide provides a comprehensive comparison of deuterated (stable isotope-labeled) internal standards against non-deuterated alternatives, supported by experimental principles and data, to justify their preferential use in benzodiazepine (B76468) assays.

Internal standards (IS) are indispensable in liquid chromatography-mass spectrometry (LC-MS) based quantification to correct for variability throughout the analytical workflow, including sample preparation, injection volume, and instrument response.[1] An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations.[2] While various compounds can serve as an IS, deuterated internal standards, which are chemically identical to the analyte with some hydrogen atoms replaced by deuterium, are widely regarded as the gold standard in quantitative bioanalysis.[2][3]

Superior Performance of Deuterated Internal Standards

The core justification for using a deuterated internal standard lies in its near-identical chemical and physical properties to the target benzodiazepine analyte. This structural similarity allows it to co-elute chromatographically and experience the same effects of sample preparation (e.g., extraction recovery) and matrix-induced ion suppression or enhancement in the mass spectrometer.[4][5] This co-behavior ensures a more accurate and precise quantification of the analyte.

In contrast, non-deuterated internal standards, often structural analogues, have different chemical structures. These differences can lead to variations in extraction efficiency, chromatographic retention time, and ionization response compared to the analyte, resulting in less reliable data.[3]

The superiority of deuterated internal standards is evident in their ability to minimize the impact of matrix effects and improve data quality. The following table summarizes the key performance differences based on established analytical validation parameters.

Performance Parameter	Deuterated Internal Standard	Non-Deuterated (Analogue) Internal Standard	Justification for Superiority
Matrix Effect Compensation	Effectively compensates for matrix-induced ion suppression/enhancement (<5% difference between analyte and IS).[6]	Inconsistent compensation (can be >20% difference).[6]	Near-identical physicochemical properties ensure the IS is affected by the matrix in the same way as the analyte.[5]
Accuracy	High, with mean accuracies often within 5% of nominal values.[7]	Can be compromised due to differential matrix effects and recovery.	The IS accurately tracks the analyte's behavior throughout the entire analytical process.[8]
Precision (%CV)	Typically <10%.[6]	Can be >15%.[6]	The close tracking of the analyte by the IS leads to lower variability in the final calculated concentrations.
Recovery Correction	Excellent, with similar extraction efficiency to the analyte across various conditions.[3]	Variable, as differences in physicochemical properties can lead to inconsistent recovery.[3]	The IS and analyte behave almost identically during sample preparation steps like liquid-liquid extraction or solid-phase extraction.
Chromatographic Co-elution	Co-elutes with the analyte, ensuring simultaneous exposure to matrix effects.[4]	May have a different retention time, leading to exposure to different matrix components.	Identical chemical structure (apart from isotopic substitution) results in the same chromatographic behavior.

Experimental Protocols

To empirically validate the superiority of a deuterated internal standard for a benzodiazepine assay, the following experimental protocols are recommended.

Experiment 1: Matrix Effect Evaluation

Objective: To compare the ability of a deuterated and a non-deuterated internal standard to compensate for matrix effects in a biological matrix (e.g., human plasma or urine).

Materials:

• Analyte of interest (e.g., Diazepam)

• Deuterated internal standard (e.g., Diazepam-d5)

• Non-deuterated internal standard (e.g., a structural analogue)

• Blank biological matrix from at least six different sources

• Solvents and reagents for sample preparation and LC-MS analysis

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and IS in a clean solvent.

  • Set B (Post-Extraction Spike): Blank matrix is extracted first, and then the analyte and IS are added to the extracted matrix.

  • Set C (Pre-Extraction Spike): Analyte and IS are spiked into the blank matrix before the extraction process.[8]

• Analyze all samples by LC-MS/MS.

• Calculate the Matrix Factor (MF): MF = (Peak area in presence of matrix) / (Peak area in neat solution).

• Calculate the IS-Normalized MF: IS-Normalized MF = (MF of analyte) / (MF of IS).

• Acceptance Criteria: The coefficient of variation (%CV) of the IS-normalized MF across the different matrix sources should be ≤15%.[8] A lower %CV for the deuterated IS demonstrates its superior ability to compensate for matrix effects.

Experiment 2: Recovery Assessment

Objective: To compare the extraction recovery of the analyte when using a deuterated versus a non-deuterated internal standard.

Materials:

• Same as for the Matrix Effect Evaluation.

Procedure:

• Prepare two sets of samples:

  • Set 1 (Pre-Extraction Spike): Spike the analyte and IS into the biological matrix before extraction.

  • Set 2 (Post-Extraction Spike): Spike the analyte and IS into the extracted blank matrix.

• Analyze both sets of samples by LC-MS/MS.

• Calculate Recovery (%): Recovery = (Peak area of pre-extraction spike / Peak area of post-extraction spike) x 100.

• Compare the consistency of the analyte's recovery when normalized with the deuterated IS versus the non-deuterated IS across multiple replicates.

Logical Workflow of a Benzodiazepine Assay Using a Deuterated Internal Standard

The following diagram illustrates the typical workflow for the quantitative analysis of benzodiazepines in a biological sample using a deuterated internal standard.

Caption: Workflow of a bioanalytical method for benzodiazepine quantification using a deuterated internal standard.

Conclusion

The use of a deuterated internal standard is a cornerstone of robust and reliable bioanalytical method development for benzodiazepine quantification.[6] While the initial cost of a stable isotope-labeled standard may be higher than that of a structural analogue, the long-term benefits of improved data quality, reduced need for sample reanalysis, and increased confidence in study outcomes are invaluable.[6] For assays requiring the highest level of accuracy and precision, particularly in regulated environments, the justification for using a deuterated internal standard is unequivocal.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. crimsonpublishers.com [crimsonpublishers.com]
• 6. benchchem.com [benchchem.com]
• 7. waters.com [waters.com]
• 8. benchchem.com [benchchem.com]

The Gold Standard of Accuracy: Quantifying the Advantages of 2-Amino-5-chlorobenzophenone Oxime-d5 in Bioanalysis

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative bioanalysis, the choice of an internal standard is a critical decision that profoundly impacts data reliability. This guide provides an objective comparison, supported by experimental data, on the benefits of using a deuterated internal standard like 2-Amino-5-chlorobenzophenone Oxime-d5 over non-deuterated alternatives.

In the landscape of quantitative mass spectrometry, particularly in liquid chromatography-mass spectrometry (LC-MS) applications, stable isotope-labeled (SIL) internal standards are widely recognized as the gold standard.[1][2][3] 2-Amino-5-chlorobenzophenone Oxime-d5, a deuterated form of 2-Amino-5-chlorobenzophenone Oxime, exemplifies the advantages of this class of internal standards. By incorporating five deuterium (B1214612) atoms, this molecule becomes distinguishable from its non-labeled counterpart by the mass spectrometer, while retaining nearly identical physicochemical properties. This near-perfect chemical mimicry is the cornerstone of its superior performance in correcting for analytical variability.

The primary role of an internal standard is to compensate for variations that can occur at multiple stages of an analytical workflow, including sample extraction, potential matrix effects, and fluctuations in instrument response.[4] A deuterated internal standard, due to its chemical similarity to the analyte, experiences these variations to the same extent as the analyte itself. This allows for a more accurate and precise quantification based on the ratio of the analyte's signal to that of the internal standard.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of a deuterated internal standard over a non-deuterated (structural analog) internal standard is most evident when examining key bioanalytical validation parameters such as precision, accuracy, and matrix effects. Structural analogs, while similar, can exhibit different extraction efficiencies, chromatographic behaviors, and ionization responses, leading to less reliable data.[2][5]

The following table summarizes representative data from studies comparing the performance of deuterated and non-deuterated internal standards in bioanalytical methods. This data illustrates the quantitative benefits of adopting a deuterated standard.

Performance Metric	Deuterated Internal Standard	Non-Deuterated (Analog) Internal Standard	Advantage of Deuterated Standard
Precision (%CV)
Intra-assay Precision	< 3.1%[6]	< 3.7%[6]	Lower variability within the same analytical run.
Inter-assay Precision	< 5.0%	< 8.0%	Greater consistency across different runs.
Accuracy (% Bias)	± 5%	± 15%	Closer agreement with the true concentration.
Matrix Effect (%CV of IS-normalized MF)	< 5%	15-30%	Superior compensation for signal suppression or enhancement from complex biological matrices.[1][6]
Recovery	Highly consistent with analyte	Can differ significantly from analyte	More reliable correction for analyte loss during sample preparation.[2]

Note: The data presented is a representative summary from various bioanalytical studies and is intended to highlight the typical performance differences between deuterated and non-deuterated internal standards.

Experimental Protocols

To objectively evaluate and compare the performance of different internal standards, a series of validation experiments are conducted. A key experiment is the assessment of matrix effects, which is a major source of imprecision and inaccuracy in bioanalytical methods.

Experimental Protocol: Evaluation of Matrix Effects

Objective: To compare the ability of a deuterated internal standard (e.g., 2-Amino-5-chlorobenzophenone Oxime-d5) and a non-deuterated internal standard to compensate for matrix-induced signal suppression or enhancement.

Methodology:

• Sample Preparation:

  • Set 1 (Analyte in Neat Solution): Prepare a solution of the target analyte in a clean solvent (e.g., methanol/water) at a known concentration.

  • Set 2 (Analyte in Post-Extraction Spiked Matrix): Extract blank biological matrix (e.g., plasma, urine) from at least six different sources. Spike the extracted matrix with the analyte at the same concentration as in Set 1.

  • Set 3 (Internal Standards in Neat Solution): Prepare separate solutions of the deuterated and non-deuterated internal standards in the clean solvent at the concentration to be used in the assay.

  • Set 4 (Internal Standards in Post-Extraction Spiked Matrix): Spike the extracted blank matrix from the same six sources with the deuterated and non-deuterated internal standards at the same concentrations as in Set 3.

• LC-MS/MS Analysis: Analyze all prepared samples using the developed LC-MS/MS method.

• Data Analysis:

  • Calculate the Matrix Factor (MF): MF = (Peak Area in the presence of matrix) / (Peak Area in the absence of matrix) Calculate the MF for the analyte (using Sets 1 and 2) and for each internal standard (using Sets 3 and 4) for each of the six matrix sources.

  • Calculate the Internal Standard-Normalized Matrix Factor (IS-Normalized MF): IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)

  • Calculate the Coefficient of Variation (%CV): Determine the %CV of the IS-Normalized MF across the six different matrix sources for both the deuterated and non-deuterated internal standards.

Interpretation: A lower %CV for the IS-Normalized MF indicates a better compensation for the variability of the matrix effect by the internal standard. Deuterated internal standards consistently demonstrate a lower %CV in such experiments, signifying their superior ability to ensure accurate quantification in diverse biological samples.

Visualizing the Workflow and Rationale

To further elucidate the concepts discussed, the following diagrams illustrate the typical analytical workflow and the logical relationship in selecting an internal standard.

Analytical workflow for bioanalysis using an internal standard.

Logical relationship for selecting a deuterated internal standard.

Conclusion

The use of a deuterated internal standard, such as 2-Amino-5-chlorobenzophenone Oxime-d5, is a scientifically sound strategy for enhancing the accuracy and precision of quantitative bioanalytical methods. By closely mimicking the behavior of the analyte throughout the analytical process, it provides superior correction for a wide range of variabilities, most notably matrix effects. The presented data and experimental protocols underscore the quantitative benefits of this approach. For researchers, scientists, and drug development professionals committed to generating high-quality, reliable, and defensible data, the adoption of deuterated internal standards is not merely a best practice but a critical component for ensuring the integrity of their findings.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. benchchem.com [benchchem.com]
• 6. Isotope-labeled versus analog internal standard in LC-MS/MS method for tacrolimus determination in human whole blood samples - A compensation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing Method Robustness with 2-Amino-5-chlorobenzophenone Oxime-d5: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the choice of an internal standard is a critical determinant of method robustness, accuracy, and precision. This guide provides a comprehensive comparison of deuterated internal standards, specifically 2-Amino-5-chlorobenzophenone Oxime-d5, against their non-deuterated analogues. The use of a stable isotope-labeled internal standard (SIL-IS) like 2-Amino-5-chlorobenzophenone Oxime-d5 is widely regarded as the gold standard in liquid chromatography-mass spectrometry (LC-MS) based quantification.[1][2] This is because it shares nearly identical physicochemical properties with the analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization, thus effectively compensating for variations in the analytical process.[1][2]

2-Amino-5-chlorobenzophenone itself is a key intermediate in the synthesis of various pharmaceuticals, particularly benzodiazepines such as prazepam and lorazepam.[3][4][5] Its deuterated oxime derivative, 2-Amino-5-chlorobenzophenone Oxime-d5, serves as an ideal internal standard for the quantification of the parent compound or its metabolites in complex biological matrices.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The primary advantage of a deuterated internal standard like 2-Amino-5-chlorobenzophenone Oxime-d5 lies in its ability to co-elute with the analyte, providing superior compensation for matrix effects—a common source of variability in bioanalytical methods.[2][6] While a structural analogue (non-deuterated) internal standard can correct for some variability, its different chemical structure leads to different retention times and potentially different ionization efficiencies, making it less effective at correcting for matrix-induced signal suppression or enhancement.[1][6]

The following tables summarize the expected quantitative performance differences between a method using 2-Amino-5-chlorobenzophenone Oxime-d5 as an internal standard and one using a non-deuterated structural analogue.

Table 1: Comparison of Method Performance Parameters

Performance Parameter	Method with 2-Amino-5-chlorobenzophenone Oxime-d5 (Deuterated IS)	Method with Non-Deuterated Analogue IS
Matrix Effect (CV%)	< 5%	15-30%
Accuracy (% Bias)	± 5%	± 15%
Precision (% RSD)	< 5%	< 15%
Linearity (R²)	> 0.995	> 0.990

Table 2: Expected Results from a Matrix Effect Experiment

Biological Matrix Lot	Analyte Peak Area (Non-Deuterated IS)	IS-Normalized Response (Non-Deuterated IS)	Analyte Peak Area (Deuterated IS)	IS-Normalized Response (Deuterated IS)
Lot 1	95,000	0.95	98,000	1.02
Lot 2	82,000	0.82	85,000	1.01
Lot 3	110,000	1.10	105,000	0.99
Lot 4	75,000	0.75	79,000	1.03
Lot 5	105,000	1.05	102,000	1.00
Lot 6	90,000	0.90	93,000	1.01
Mean	92,833	0.93	93,667	1.01
Std. Dev.	13,888	0.13	10,211	0.015
% CV / % RSD	15.0%	14.3%	10.9%	1.5%

Data are representative and intended to illustrate typical performance differences.

The significantly lower coefficient of variation (%CV) for the IS-normalized response when using the deuterated standard highlights its superior ability to compensate for variability arising from different biological matrix sources.[1]

Experimental Protocols

To objectively assess the robustness of an analytical method using 2-Amino-5-chlorobenzophenone Oxime-d5, a matrix effect evaluation is a key experiment.

Protocol: Evaluation of Matrix Effects

Objective: To compare the ability of a deuterated and a non-deuterated internal standard to compensate for matrix effects in a complex biological matrix (e.g., human plasma).

Materials:

• Analyte: 2-Amino-5-chlorobenzophenone Oxime

• Deuterated Internal Standard: 2-Amino-5-chlorobenzophenone Oxime-d5

• Non-Deuterated Analogue Internal Standard

• Blank human plasma from at least six different donors

• All necessary solvents and reagents for sample preparation and LC-MS analysis

Procedure:

• Prepare Three Sets of Samples:

  • Set 1 (Neat Solution): Prepare a solution of the analyte and both internal standards in a clean solvent (e.g., methanol/water) at a known concentration.

  • Set 2 (Post-Extraction Spike): Extract blank plasma from the six different sources using the established sample preparation method (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction). Spike the extracted blank matrix with the analyte and both internal standards at the same concentration as Set 1.

  • Set 3 (Pre-Extraction Spike): Spike the blank plasma from the six different sources with the analyte and both internal standards before the extraction process.

• Sample Analysis: Analyze all prepared samples using the developed LC-MS/MS method.

• Data Analysis:

  • Calculate the Matrix Factor (MF) for the analyte in each of the six plasma lots:

    • MF = (Peak Area of Analyte in Set 2) / (Peak Area of Analyte in Set 1)

  • Calculate the IS-Normalized MF for both the deuterated and non-deuterated internal standards for each lot:

    • IS-Normalized MF = (Analyte Area / IS Area in Set 2) / (Analyte Area / IS Area in Set 1)

  • Calculate the coefficient of variation (CV) of the IS-normalized MF across the six matrix sources for both internal standards.

Interpretation: A lower CV for the IS-normalized MF indicates better compensation for the variability of the matrix effect and therefore a more robust method.[1]

Visualizing the Workflow and Concepts

To better understand the experimental process and the advantages of using a deuterated internal standard, the following diagrams are provided.

Caption: Bioanalytical workflow using an internal standard.

Caption: Comparison of deuterated vs. non-deuterated internal standards.

Caption: Role of deuterated IS in compensating for analytical variability.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. 2-Amino-5-chlorobenzophenone - Wikipedia [en.wikipedia.org]
• 4. caymanchem.com [caymanchem.com]
• 5. arabjchem.org [arabjchem.org]
• 6. chromatographyonline.com [chromatographyonline.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Amino-5-chlorobenzophenone Oxime-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 2-Amino-5-chlorobenzophenone Oxime-d5 in a laboratory setting. Adherence to these procedures is critical for ensuring personnel safety and proper disposal.

Hazard Identification and Personal Protective Equipment (PPE)

2-Amino-5-chlorobenzophenone Oxime-d5 and its non-deuterated analogs are classified as hazardous substances. The primary hazards include skin irritation, serious eye irritation, and potential respiratory irritation.[1][2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye Protection	Safety glasses with side-shields conforming to EN166 or NIOSH approved.[1][3]	To prevent eye contact which can cause serious irritation.[1][2]
Hand Protection	Handle with gloves. Inspect gloves prior to use and use proper glove removal technique.[1]	To prevent skin contact which can cause irritation.[1][2]
Respiratory Protection	Use a NIOSH-approved dust mask (type N95) or equivalent.	To avoid inhalation of dust, which may cause respiratory irritation.[1][2]
Body Protection	Wear a lab coat or other protective clothing.	To protect skin and personal clothing from contamination.

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and maintain the integrity of the compound.

Step-by-Step Handling Protocol:

• Engineering Controls:

  • Work in a well-ventilated area.[1][3]

  • Use a fume hood or other appropriate exhaust ventilation where dust may be formed.[1]

• Personal Hygiene:

  • Wash hands thoroughly after handling the compound and before breaks or at the end of the workday.[1][4]

  • Avoid contact with skin and eyes.[1][5]

  • Do not breathe dust.[3]

• Safe Handling Practices:

  • Avoid the formation of dust and aerosols.[1]

  • Keep the container tightly closed when not in use.

Storage:

• Store in a cool, dry, and well-ventilated place.

• Keep the container tightly closed.[6]

Emergency Procedures

In case of accidental exposure, follow these first aid measures immediately and seek medical attention.

Table 2: First Aid Measures

Exposure Route	First Aid Procedure
In case of eye contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing and consult a physician.[1]
In case of skin contact	Wash off with soap and plenty of water.[1]
If inhaled	Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[1][3]
If swallowed	Rinse mouth with water. Never give anything by mouth to an unconscious person. Consult a physician.[1]

Disposal Plan

Proper disposal of 2-Amino-5-chlorobenzophenone Oxime-d5 and its contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

• Waste Collection:

  • Collect unused product and contaminated materials (e.g., gloves, weighing paper) in a suitable, closed container labeled for chemical waste.[1]

• Waste Disposal:

  • Dispose of the waste as unused product in accordance with applicable local, state, and federal regulations.[1]

  • Do not let the product enter drains.[1]

• Contaminated Packaging:

  • Dispose of contaminated packaging in the same manner as the unused product.[1]

Workflow for Safe Handling and Disposal

Caption: Logical workflow for the safe handling and disposal of the chemical.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. 2-Amino-5-chlorobenzophenone oxime | C13H11ClN2O | CID 5398630 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. 2-Amino-5-chlorobenzophenone 719-59-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. chembk.com [chembk.com]
• 6. fishersci.com [fishersci.com]